Lithium formate monohydrate

• CAS: 6108-23-2

Core Science & Biosynthesis

Unveiling the Atomic Architecture: A Technical Guide to the Crystal Structure of Lithium Formate Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of lithium formate (B1220265) monohydrate (LiHCOO·H₂O), a compound of interest for its piezoelectric, pyroelectric, and nonlinear optical properties. A thorough understanding of its atomic arrangement is crucial for harnessing these characteristics in various applications, including drug development and materials science. This document summarizes key crystallographic data, details the experimental protocols for its structural determination, and visualizes the analytical workflow.

Core Crystallographic Data

The crystal structure of lithium formate monohydrate has been meticulously determined using both X-ray and neutron diffraction techniques. These methods provide a comprehensive picture of the atomic arrangement, including the precise locations of hydrogen atoms, which are critical for understanding the extensive hydrogen bonding network.

Crystallographic Parameters

The fundamental lattice parameters and crystal system information are presented below. This data defines the unit cell, the basic repeating unit of the crystal.

Parameter	X-ray Diffraction Data	Neutron Diffraction Data
Crystal System	Orthorhombic	Orthorhombic
Space Group	Pbn2₁[1]	Pna2₁[2][3]
a (Å)	6.483 (4)[1]	6.50[3]
b (Å)	9.973 (7)[1]	6.99[3]
c (Å)	4.847 (5)[1]	4.85[3]
α (°)	90	90
β (°)	90	90
γ (°)	90	90
Unit Cell Volume (ų)	313.4	221.4
Z	4[1]	4

Note: The differing unit cell dimensions between X-ray and neutron diffraction studies may be attributed to variations in experimental conditions or refinement strategies. The space group notations Pbn2₁ and Pna2₁ are equivalent settings for the same space group.

Key Bond Distances and Angles

The precise determination of bond lengths and angles, particularly those involving hydrogen atoms, is paramount for a complete structural description. Neutron diffraction is especially powerful for locating hydrogen atoms accurately.

Bond/Angle	Neutron Diffraction Data (Å or °)
O(W)-H...O(W) Bond Distance	2.896 (2)[2]
O(W)-H...O Bond Distance	2.714 (2)[2]
O-H Distances	0.965 (4) and 0.976 (3)[2]
H-O-H Angle	107.8 (3)[2]
O-H...O Angles	166.6 (3) and 173.6 (3)[2]

Structural Elucidation: Experimental Protocols

The determination of the crystal structure of lithium formate monohydrate involves a systematic workflow, from crystal preparation to data analysis. The primary techniques employed are single-crystal X-ray diffraction and neutron diffraction.

Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction is a cornerstone technique for determining the three-dimensional arrangement of atoms in a crystal.[4]

1. Crystal Growth and Selection:

• High-quality single crystals of lithium formate monohydrate are grown from an aqueous solution of formic acid neutralized with lithium carbonate.[1]

• Slow evaporation of the solvent over several days yields transparent, needle-like crystals.[1]

• A suitable crystal, typically 0.05 to 0.2 mm in size and free of visible defects, is selected under a polarizing microscope.[5]

2. Crystal Mounting and Data Collection:

• The selected crystal is mounted on a goniometer head, often using a cryoloop or a glass fiber with a suitable adhesive.[4]

• The diffractometer is equipped with an X-ray source, commonly a molybdenum (Mo) or copper (Cu) target.[4] For lithium formate monohydrate, Mo Kα radiation is a suitable choice.[1]

• The crystal is maintained at a constant temperature, often cryogenic (e.g., 100 K), to minimize thermal vibrations and improve data quality.

• The crystal is rotated in the X-ray beam, and a series of diffraction patterns are collected by a detector at various crystal orientations.[4]

3. Structure Solution and Refinement:

• The collected diffraction data is processed to determine the unit cell parameters and space group.

• The initial atomic positions are determined using direct methods or Patterson synthesis.

• The structural model is then refined using least-squares methods to achieve the best fit between the observed and calculated diffraction intensities.

Neutron Diffraction

Neutron diffraction is particularly advantageous for accurately locating light atoms, such as hydrogen, due to their relatively large neutron scattering cross-sections.[6][7] This is crucial for elucidating the hydrogen bonding network in lithium formate monohydrate.

1. Crystal Preparation:

• Larger single crystals than those used for SC-XRD are typically required for neutron diffraction experiments to achieve sufficient scattering intensity.

• The crystal is mounted on an aluminum pin or in a vanadium can, materials that are largely transparent to neutrons.[8][9]

2. Data Collection:

• The experiment is performed at a neutron source, such as a nuclear reactor or a spallation source.

• A monochromatic neutron beam of a specific wavelength (e.g., 1.210 Å) is directed at the crystal.[2]

• A four-circle diffractometer is used to orient the crystal and a detector measures the intensities of the diffracted neutron beams.[2]

• Data is collected over a wide range of reciprocal space to ensure a complete dataset.[2]

3. Structure Refinement:

• The refinement process is similar to that for X-ray data, but the scattering factors used are for neutron scattering.

• The inclusion of neutron diffraction data allows for the precise refinement of the positions and thermal parameters of the hydrogen atoms, providing a detailed and accurate description of the hydrogen bonds.[2]

Visualizing the Workflow

The following diagram illustrates the logical flow of the experimental and computational steps involved in the crystal structure analysis of lithium formate monohydrate.

Experimental workflow for crystal structure analysis.

Conclusion

The crystal structure of lithium formate monohydrate, elucidated through the complementary techniques of single-crystal X-ray and neutron diffraction, reveals an orthorhombic system characterized by an extensive network of hydrogen bonds. The precise atomic coordinates and geometric parameters obtained from these analyses are fundamental for understanding its material properties and for the rational design of new materials and pharmaceutical formulations. The detailed experimental protocols provided herein offer a guide for researchers aiming to replicate or build upon these foundational structural studies.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Lithium formate - Wikipedia [en.wikipedia.org]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. dl.asminternational.org [dl.asminternational.org]
• 6. ias.ac.in [ias.ac.in]
• 7. Neutron diffraction for the study of lithium-ion batteries – Joint Institute for Nuclear Research [jinr.ru]
• 8. Connecting Diffraction Experiments and Network Analysis Tools for the Study of Hydrogen-Bonded Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Synthesis and Characterization of Lithium Formate Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of lithium formate (B1220265) monohydrate (LFM). The document details the experimental protocols for its preparation and the analytical techniques used for its characterization, presenting key quantitative data in a structured format. This guide is intended to serve as a valuable resource for researchers and professionals involved in materials science, crystallography, and drug development who require a thorough understanding of this compound.

Synthesis of Lithium Formate Monohydrate

High-purity, single crystals of lithium formate monohydrate can be synthesized through the reaction of lithium carbonate with formic acid, followed by purification via recrystallization.

Experimental Protocol: Synthesis and Recrystallization

Materials:

• Lithium Carbonate (Li₂CO₃), ≥99% purity

• Formic Acid (HCOOH), ~88% aqueous solution

• Deionized Water

Procedure:

• Reaction:

  • Slowly add stoichiometric amounts of lithium carbonate to an aqueous solution of formic acid at room temperature with continuous stirring. The reaction proceeds according to the following equation: Li₂CO₃ + 2HCOOH → 2HCOOLi + H₂O + CO₂

  • Continue stirring until the effervescence of carbon dioxide ceases, indicating the completion of the reaction.[1]

• Filtration:

  • Filter the resulting solution to remove any unreacted lithium carbonate or other insoluble impurities.[1]

• Crystallization:

  • Gently heat the lithium formate solution to evaporate the solvent and concentrate the solution.

  • Allow the concentrated solution to cool slowly to room temperature to induce crystallization. Long, transparent needles of lithium formate monohydrate will form.

• Recrystallization (Purification):

  • To obtain high-purity crystals, a recrystallization step is recommended.[2]

  • Dissolve the obtained lithium formate monohydrate crystals in a minimal amount of hot deionized water.

  • Allow the solution to cool slowly and undisturbed to room temperature.

  • Collect the resulting high-purity crystals by filtration and dry them in a desiccator at room temperature.

Characterization of Lithium Formate Monohydrate

A suite of analytical techniques is employed to characterize the structure, thermal properties, and composition of the synthesized lithium formate monohydrate.

Powder X-Ray Diffraction (PXRD)

PXRD is used to confirm the crystal structure and phase purity of the synthesized material.

Experimental Protocol: Powder X-Ray Diffraction

• Instrument: A standard powder X-ray diffractometer.

• X-ray Source: Cu Kα radiation (λ = 1.5406 Å).

• Geometry: Bragg-Brentano.

• Scan Range (2θ): 10° - 80°.

• Step Size: 0.02°.

• Scan Speed: 2°/minute.

• Sample Preparation: The dried crystalline sample is finely ground to a homogenous powder and mounted on a sample holder.

Quantitative Data: Crystallographic Properties

Parameter	Value	Reference
Crystal System	Orthorhombic	[3]
Space Group	Pna2₁	[3]
Unit Cell Dimensions	a = 6.99 Å, b = 6.50 Å, c = 4.85 Å	[3]

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to investigate the thermal stability and dehydration process of lithium formate monohydrate.

Experimental Protocol: TGA/DSC

• Instrument: A simultaneous TGA/DSC analyzer.

• Sample Mass: 5-10 mg.

• Crucible: Aluminum pan.

• Atmosphere: Inert (e.g., Nitrogen) with a flow rate of 50 mL/min.[4][5]

• Heating Rate: 10 °C/min.[6]

• Temperature Range: 25 °C to 300 °C.[4][6]

Quantitative Data: Thermal Properties

Thermal Event	Temperature (°C)	Observation	Reference
Dehydration	94	Loss of one water molecule to form anhydrous lithium formate.	[3]
Decomposition	230	Decomposition to lithium carbonate, carbon monoxide, and hydrogen.	[3]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is utilized to identify the functional groups present in the molecule and confirm its chemical structure.

Experimental Protocol: FTIR Spectroscopy

• Instrument: A Fourier-Transform Infrared Spectrometer.

• Technique: Attenuated Total Reflectance (ATR).[7][8]

• Spectral Range: 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 32.

• Sample Preparation: A small amount of the finely ground crystalline sample is placed directly onto the ATR crystal, and firm contact is ensured.[8]

Quantitative Data: Key FTIR Absorption Bands

Wavenumber (cm⁻¹)	Assignment
~3400	O-H stretching (water of hydration)
~2800	C-H stretching
~1600	C=O asymmetric stretching (formate)
~1350	C-H bending
~780	O-C-O bending

Experimental Workflow

The overall process from synthesis to characterization is summarized in the following workflow diagram.

Caption: Synthesis and Characterization Workflow.

This diagram illustrates the sequential process for the preparation of high-purity lithium formate monohydrate crystals and their subsequent analysis using various characterization techniques to determine their structural, thermal, and spectroscopic properties.

References

• 1. CN110950752A - Preparation method of lithium formate solution - Google Patents [patents.google.com]
• 2. CN113735141A - Method for preparing high-purity lithium salt - Google Patents [patents.google.com]
• 3. Lithium formate - Wikipedia [en.wikipedia.org]
• 4. repositum.tuwien.at [repositum.tuwien.at]
• 5. iea-shc.org [iea-shc.org]
• 6. researchgate.net [researchgate.net]
• 7. An indirect analytical approach based on ATR-FTIR spectroscopy for determining the FFA content in vegetable oils - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03668D [pubs.rsc.org]
• 8. drawellanalytical.com [drawellanalytical.com]

In-depth Technical Guide: The Thermal Decomposition Pathway of Lithium Formate Monohydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium formate (B1220265) monohydrate (HCOOLi·H₂O) is a simple organic salt that finds applications in various fields, including as a precursor in the synthesis of advanced materials and as a component in certain formulations. A thorough understanding of its thermal stability and decomposition pathway is crucial for its effective use and for ensuring safety during its handling and processing at elevated temperatures. This technical guide provides a comprehensive overview of the thermal decomposition of lithium formate monohydrate, detailing the sequential steps of dehydration and subsequent decomposition of the anhydrous salt. The guide summarizes key quantitative data from thermal analysis techniques, outlines detailed experimental protocols, and presents visual representations of the decomposition pathway and analytical workflows.

Thermal Decomposition Pathway Overview

The thermal decomposition of lithium formate monohydrate is a two-step process. The initial step involves the loss of its water of hydration to form anhydrous lithium formate. The second, higher-temperature step involves the decomposition of the anhydrous salt into lithium carbonate, with the evolution of carbon monoxide and hydrogen gas.

Step 1: Dehydration

Lithium formate monohydrate loses its single water molecule to become anhydrous lithium formate (HCOOLi). This dehydration process typically occurs at approximately 94 °C.

Equation 1: Dehydration of Lithium Formate Monohydrate HCOOLi·H₂O(s) → HCOOLi(s) + H₂O(g)

Step 2: Decomposition of Anhydrous Lithium Formate

Following dehydration, the resulting anhydrous lithium formate remains stable until it reaches a higher decomposition temperature. At around 230 °C, it decomposes to form solid lithium carbonate (Li₂CO₃) and gaseous carbon monoxide (CO) and hydrogen (H₂).

Equation 2: Decomposition of Anhydrous Lithium Formate 2HCOOLi(s) → Li₂CO₃(s) + CO(g) + H₂(g)

Quantitative Thermal Analysis Data

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques to quantitatively study the thermal decomposition of materials. The following table summarizes the expected quantitative data for the thermal decomposition of lithium formate monohydrate.

Thermal Event	Temperature Range (°C)	Mass Loss (%)	Theoretical Mass Loss (%)	DSC Peak	Enthalpy Change (ΔH)
Dehydration	90 - 120	~25.7	25.73	Endothermic	Data not available
Decomposition	220 - 280	~20.0 (of initial mass)	20.02 (of initial mass)	Endothermic	Data not available

Note: The exact temperatures and enthalpy changes can vary depending on experimental conditions such as heating rate and sample purity. The mass loss for the decomposition step is calculated based on the initial mass of the monohydrate.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the thermal decomposition of lithium formate monohydrate.

Thermogravimetric Analysis-Differential Scanning Calorimetry (TGA-DSC)

Objective: To determine the temperature ranges of dehydration and decomposition, the associated mass losses, and the nature of the thermal events (endothermic or exothermic).

Instrumentation: A simultaneous TGA-DSC instrument is used.

Experimental Procedure:

• Sample Preparation: A small amount of lithium formate monohydrate (typically 5-10 mg) is accurately weighed into an inert sample pan (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • The TGA-DSC instrument is purged with an inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidative side reactions.

  • A temperature program is set, typically from room temperature to a final temperature above the final decomposition step (e.g., 300 °C).

  • A constant heating rate is applied, commonly 10 °C/min.

• Data Acquisition: The instrument simultaneously records the sample mass and the differential heat flow as a function of temperature.

• Data Analysis:

  • The TGA curve (mass vs. temperature) is analyzed to determine the onset and completion temperatures of each mass loss step. The percentage mass loss for each step is calculated.

  • The DSC curve (heat flow vs. temperature) is analyzed to identify endothermic or exothermic peaks corresponding to the thermal events. The peak temperature and enthalpy change (by integrating the peak area) for each event are determined.

Evolved Gas Analysis (EGA) by Mass Spectrometry (MS) or Fourier-Transform Infrared Spectroscopy (FTIR)

Objective: To identify the gaseous products evolved during each stage of the thermal decomposition.

Instrumentation: A TGA instrument coupled to a Mass Spectrometer (TGA-MS) or a Fourier-Transform Infrared Spectrometer (TGA-FTIR).

Experimental Procedure:

• TGA Setup: The TGA experiment is performed as described in section 4.1.

• Gas Transfer: The gaseous products evolved from the TGA furnace are transferred to the MS or FTIR analyzer via a heated transfer line (typically maintained at around 200-250 °C to prevent condensation).

• Data Acquisition:

  • TGA-MS: The mass spectrometer continuously scans a range of mass-to-charge ratios (m/z) to detect the ions of the evolved gases. The ion current for specific m/z values corresponding to expected products (e.g., m/z 18 for H₂O, m/z 28 for CO, m/z 2 for H₂) is plotted against temperature.

  • TGA-FTIR: The FTIR spectrometer continuously collects infrared spectra of the evolved gas stream. The absorbance at specific wavenumbers characteristic of the functional groups of the expected products (e.g., O-H stretching for H₂O, C=O stretching for CO) is plotted against temperature.

• Data Analysis: The MS or FTIR data is correlated with the TGA data to identify which gases are evolved during each mass loss step.

Visualizations

Thermal Decomposition Pathway Diagram

Caption: Thermal decomposition pathway of lithium formate monohydrate.

Experimental Workflow for Thermal Analysis

Caption: Experimental workflow for the thermal analysis of lithium formate monohydrate.

Conclusion

The thermal decomposition of lithium formate monohydrate proceeds through a well-defined two-step pathway involving dehydration followed by the decomposition of the anhydrous salt. This guide provides the fundamental knowledge, quantitative data, and experimental methodologies necessary for researchers, scientists, and drug development professionals to understand and characterize this process. The provided visualizations offer a clear and concise summary of the decomposition pathway and the analytical workflow. A thorough understanding of these thermal properties is essential for the safe and effective application of lithium formate monohydrate in various scientific and industrial contexts.

An In-depth Technical Guide to the Piezoelectric Properties of Lithium Formate Monohydrate Crystals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium formate (B1220265) monohydrate (LiHCOO·H₂O, LFMH) is a semi-organic, non-centrosymmetric crystal that has garnered interest for its piezoelectric and nonlinear optical (NLO) properties.[1] As a piezoelectric material, LFMH exhibits the ability to generate an electrical charge in response to applied mechanical stress, and conversely, to deform mechanically when subjected to an electric field. This property, rooted in its crystal structure, makes it a candidate for various applications in sensors, actuators, and transducers. This technical guide provides a comprehensive overview of the piezoelectric properties of LFMH, including its crystal structure, methods for crystal growth, and the experimental protocols for characterizing its piezoelectric behavior. While specific quantitative data on the complete piezoelectric and elastic tensors of LFMH are not widely available in the current literature, this guide will detail the necessary theoretical framework and experimental methodologies for their determination.

Crystal Structure of Lithium Formate Monohydrate

Lithium formate monohydrate crystallizes in the orthorhombic system, which is a key determinant of its piezoelectric nature. The specific point group for LFMH is mm2, which lacks a center of symmetry, a prerequisite for piezoelectricity.

Table 1: Crystallographic Data for Lithium Formate Monohydrate

Property	Value
Crystal System	Orthorhombic
Space Group	Pbn2₁ (also reported as Pna2₁)
Unit Cell Dimensions	a = 6.50 Å, b = 9.99 Å, c = 4.86 Å

Note: The space group has been reported as both Pbn2₁ and Pna2₁, which are equivalent representations.

Piezoelectric, Elastic, and Electromechanical Properties: A Theoretical Framework

For an orthorhombic crystal belonging to the mm2 point group, the piezoelectric, elastic, and dielectric properties are described by tensors with a specific number of independent coefficients.

Piezoelectric Strain Tensor (d):

The piezoelectric effect in the mm2 class is characterized by five independent piezoelectric strain coefficients:

d = ngcontent-ng-c282987731="" _nghost-ng-c454405063="" class="inline ng-star-inserted">

$\begin{pmatrix} 0 & 0 & 0 & 0 & d{15} & 0 \ 0 & 0 & 0 & d_{24} & 0 & 0 \ d_{31} & d_{32} & d_{33} & 0 & 0 & 0 \end{pmatrix}$

Elastic Compliance Tensor (s):

The elastic properties are defined by nine independent elastic compliance constants:

s = ngcontent-ng-c282987731="" _nghost-ng-c454405063="" class="inline ng-star-inserted">

$\begin{pmatrix} s{11} & s_{12} & s_{13} & 0 & 0 & 0 \ s_{12} & s_{22} & s_{23} & 0 & 0 & 0 \ s_{13} & s_{23} & s_{33} & 0 & 0 & 0 \ 0 & 0 & 0 & s_{44} & 0 & 0 \ 0 & 0 & 0 & 0 & s_{55} & 0 \ 0 & 0 & 0 & 0 & 0 & s_{66} \end{pmatrix}$

Electromechanical Coupling Factor (k):

The electromechanical coupling factor (k) is a measure of the efficiency of energy conversion between electrical and mechanical forms. For each piezoelectric coefficient, there is a corresponding coupling factor. For instance, k₃₃ is related to d₃₃ and represents the coupling for a longitudinally vibrating element.

Experimental Protocols

Crystal Growth

The most common method for producing high-quality single crystals of LFMH is the slow evaporation solution technique.[1]

Methodology:

• Solution Preparation: A saturated solution of lithium formate is prepared in a suitable solvent, typically deionized water.

• Purification: The solution is filtered to remove any impurities.

• Crystallization: The filtered solution is placed in a constant temperature bath, allowing the solvent to evaporate slowly. Over time, single crystals of LFMH will nucleate and grow.

• Harvesting: Once the crystals reach a desired size, they are carefully harvested from the solution.

Crystal growth workflow for LFMH.

Piezoelectric Coefficient Measurement

The direct piezoelectric effect is often characterized by measuring the piezoelectric charge coefficient, dᵢⱼ. The Berlincourt method is a common technique for measuring the longitudinal piezoelectric coefficient, d₃₃.

Methodology (Berlincourt Method):

• Sample Preparation: A thin plate of the LFMH crystal is cut and polished with its faces perpendicular to the crystallographic c-axis. Electrodes are applied to these faces.

• Clamping: The sample is clamped in a d₃₃ meter.

• Force Application: A quasi-static, low-frequency force is applied to the sample.

• Charge Measurement: The charge generated across the electrodes is measured.

• Calculation: The d₃₃ coefficient is calculated as the ratio of the generated charge to the applied force.

Experimental workflow for d₃₃ measurement.

Elastic and Electromechanical Coupling Coefficient Measurement

The resonance and anti-resonance technique is a widely used method to determine the elastic constants and electromechanical coupling factors of piezoelectric materials.

Methodology (Resonance-Antiresonance):

• Sample Preparation: Samples of specific geometries (e.g., rectangular plates, bars) are cut from the LFMH crystal with precise orientations relative to the crystallographic axes.

• Impedance Analysis: The electrical impedance of the sample is measured as a function of frequency using an impedance analyzer.

• Data Acquisition: The frequencies at which the impedance is minimum (resonance, fᵣ) and maximum (anti-resonance, fₐ) are recorded.

• Calculation: The elastic constants and electromechanical coupling factors are calculated from the resonance and anti-resonance frequencies, the sample dimensions, and its density.

Workflow for determining elastic and coupling coefficients.

Summary of Known Properties and Future Directions

Future research should focus on the systematic growth of large, high-quality single crystals of LFMH and the subsequent detailed characterization of their complete piezoelectric and elastic tensors using the methods described above. Such data is crucial for accurately modeling the behavior of LFMH in potential device applications and for comparing its performance with other piezoelectric materials. The information would be invaluable for researchers in materials science and for professionals in drug development who may utilize piezoelectric devices for specialized applications such as high-precision liquid handling or sensor technology.

References

• 1. ijeas.org [ijeas.org]

A Technical Guide to the Nonlinear Optical Properties of Lithium Formate Monohydrate

Abstract

Lithium Formate (B1220265) Monohydrate (HCOOLi·H₂O or LFM) is a semi-organic crystal that has garnered attention for its significant nonlinear optical (NLO) properties. Its favorable characteristics, including notable second harmonic generation (SHG) efficiency, a high laser damage threshold, and good optical transparency, make it a candidate for applications in frequency conversion, optical communication, and laser technology. This technical guide provides a comprehensive overview of the core NLO properties of LFM, detailed experimental protocols for its characterization, and a summary of its crystallographic and optical data.

Introduction to Lithium Formate Monohydrate (LFM)

Lithium Formate Monohydrate is a metal formate crystal that crystallizes in a non-centrosymmetric structure, a fundamental prerequisite for second-order NLO phenomena like SHG.[1] As a semi-organic material, it combines the high optical nonlinearity often found in organic materials with the favorable thermal and mechanical stability of inorganic crystals. These attributes make LFM and similar metal formates subjects of ongoing research for their potential in harmonic generation and optical mixing devices.[1]

Crystal Structure and Physicochemical Properties

The NLO activity of LFM is intrinsically linked to its crystal structure. It belongs to the orthorhombic crystal system, with the non-centrosymmetric space group Pbn2₁ or Pna2₁.[1][2] This lack of a center of symmetry in the crystal lattice is the primary reason for its ability to exhibit second-order NLO effects.

General Properties:

• Chemical Formula: HCO₂Li · H₂O[3]

• Molecular Weight: 69.97 g/mol [3][4]

• Crystal System: Orthorhombic[1][2]

• Space Group: Pbn2₁ (or Pna2₁)[1][2]

Quantitative Nonlinear Optical (NLO) Properties

The performance of an NLO material is defined by several key quantitative parameters. The properties of LFM have been characterized using various techniques, with the most critical data summarized below.

Property	Value	Measurement Conditions / Notes	Citation
Second Harmonic Generation (SHG) Efficiency	0.9 times that of KDP	Measured using the Kurtz-Perry powder technique with a Q-switched Nd:YAG laser (1064 nm).	[1]
Phase-Matchable NLO Coefficient	d₂₄ = d₃₂ = 3.5 × d₁₁ of α-SiO₂	Phase-matchable for a wide range of fundamental wavelengths.	[5][6]
Laser Damage Threshold (LDT)	1.5 GW/cm²	Measured using a Q-switched Nd:YAG laser (1064 nm).	[1]
Optical Transparency Range	240 nm - 1200 nm	Lower UV cut-off wavelength is 240 nm. Good transmittance across the entire visible region.	[1][5][6]

Experimental Protocols

Accurate characterization of NLO materials requires precise experimental procedures. The following sections detail the methodologies used to grow and evaluate LFM crystals.

Single Crystal Growth: Slow Evaporation Solution Technique

LFM single crystals are typically grown from an aqueous solution using the slow evaporation method.[1][7] This technique is well-suited for materials with good solubility that do not decompose at room temperature.

Protocol:

• Solution Preparation: Prepare a saturated aqueous solution of lithium formate at a constant temperature.

• Crystallization: Place the solution in a beaker covered with a perforated sheet (e.g., filter paper) to allow for slow and controlled solvent evaporation. The setup should be maintained in a dust-free environment with minimal thermal fluctuations.

• Seed Crystal Formation: Tiny seed crystals will spontaneously nucleate at the bottom of the beaker as the solution becomes supersaturated due to evaporation.

• Crystal Growth: The largest and most well-formed seed crystal is selected and suspended in the solution to grow. The process continues until a crystal of sufficient size and optical quality is harvested.

• Harvesting and Finishing: The grown crystal is carefully removed from the solution, dried, and its faces can be cut and polished for optical measurements.

SHG Efficiency Measurement: Kurtz-Perry Powder Technique

The Kurtz-Perry powder method is a widely used technique for the preliminary screening of materials for NLO activity, specifically for evaluating SHG efficiency in powdered samples.[8][9] It provides a rapid and semi-quantitative assessment of a material's potential.[10]

Protocol:

• Sample Preparation: The grown LFM crystal is ground into a fine powder and sieved to ensure a uniform particle size.

• Reference Material: A standard NLO material with a known SHG efficiency, such as Potassium Dihydrogen Phosphate (KDP), is prepared in the same manner to serve as a reference.[11]

• Experimental Setup:

  • A high-intensity pulsed laser, typically a Q-switched Nd:YAG laser operating at a fundamental wavelength of 1064 nm, is used as the light source.[1]

  • The powdered sample is packed into a micro-capillary tube or cell.

  • The laser beam is focused onto the sample.

  • The light emerging from the sample is collected.

• Signal Detection:

  • A filter is used to block the fundamental wavelength (1064 nm).

  • A monochromator selects the second harmonic signal at the expected wavelength (532 nm).

  • A photomultiplier tube (PMT) detects the intensity of the 532 nm light, and the output is displayed on an oscilloscope.

• Data Analysis: The intensity of the SHG signal from the LFM sample is measured and compared directly to the intensity of the signal generated by the KDP reference under identical conditions. The ratio of these intensities gives the relative SHG efficiency.[1]

Laser Damage Threshold (LDT) Measurement

The LDT determines the maximum laser intensity a material can withstand without suffering permanent damage.

Protocol:

• Sample Preparation: A high-quality, polished single crystal of LFM is used.

• Experimental Setup:

  • A focused, high-power pulsed laser (e.g., Q-switched Nd:YAG at 1064 nm) is directed at the crystal surface.[1]

  • The setup typically involves a "1-on-1" or "S-on-1" testing regime, where each site on the crystal is irradiated by a specific number of pulses.

• Damage Detection: The crystal is observed in-situ with a microscope or by monitoring for scattering of a co-aligned probe laser. The onset of damage is identified by visible morphological changes, such as the formation of craters or discoloration.[12]

• Threshold Calculation: The laser fluence (energy per unit area) is gradually increased for different sites on the crystal. The LDT is defined as the highest fluence at which no damage is observed. The value is typically reported in GW/cm².[1]

Visualized Workflows and Relationships

To clarify the processes and principles involved in LFM characterization, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. Lithium formate - Wikipedia [en.wikipedia.org]
• 3. Lithium formate 98 6108-23-2 [sigmaaldrich.com]
• 4. Lithium formate 98 6108-23-2 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. The Kurtz–Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response | MDPI [mdpi.com]
• 9. Second-harmonic generation - Wikipedia [en.wikipedia.org]
• 10. The Kurtz-Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. kurtz-perry powder technique: Topics by Science.gov [science.gov]
• 12. mdpi.com [mdpi.com]

Solubility of Lithium Formate Monohydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of lithium formate (B1220265) monohydrate (HCOOLi·H₂O). The information presented herein is curated from scientific literature to support research, development, and formulation activities. This document details quantitative solubility data, experimental methodologies for its determination, and visual representations of key processes and relationships.

Quantitative Solubility Data

The solubility of lithium formate monohydrate has been investigated in various solvent systems. The following tables summarize the available quantitative data to facilitate comparison.

Table 1: Solubility of Lithium Formate in Aqueous and Mixed Solvent Systems at 25°C (298.15 K)

Solvent System	Mass Fraction (%) of LiCHO₂	Molarity (mol/kg) of LiCHO₂	Solid Phase
Water	30.54	-	LiCHO₂·H₂O
Water	27.99	7.481	LiCHO₂·H₂O
Water-Formic Acid	Varies with formic acid concentration	-	LiCHO₂·H₂O
Water-Ammonium Formate	Varies with ammonium (B1175870) formate concentration	-	LiCHO₂·H₂O

Note: Discrepancies in the solubility of lithium formate in pure water at 25°C may be attributed to different experimental techniques and conditions.

Table 2: Solubility of Lithium Formate in Formic Acid at Various Temperatures

Temperature (°C)	Temperature (K)	Mole Fraction (%) of LiCHO₂
18.0	291.15	23.49
34.0	307.15	23.93
80.0	353.15	25.31
90.5	363.65	25.91
97.9	371.05	26.38
113.1	386.25	27.71
131.2	404.35	29.87
145.1	418.25	31.98
150.4	423.55	33.04
159.1	432.25	35.01
163.5	436.65	36.13

Table 3: Influence of Ethanol (B145695) on the Solubility of Lithium Formate in Aqueous Solutions

System	Observation
LiCHO₂-C₂H₅OH-H₂O	The solubility of lithium formate decreases as the concentration of ethanol in the aqueous solution increases.

Experimental Protocols for Solubility Determination

The determination of the solubility of lithium formate monohydrate typically employs the isothermal equilibrium method. This method involves establishing equilibrium between the solid solute and the solvent at a constant temperature, followed by the quantitative analysis of the saturated solution.

Isothermal Equilibrium Method

Objective: To determine the concentration of a saturated solution of lithium formate monohydrate in a given solvent at a specific temperature.

Materials and Apparatus:

• Lithium formate monohydrate (pure solid)

• Solvent of interest (e.g., deionized water, ethanol)

• Constant temperature water bath or incubator

• Equilibrium vessel (e.g., sealed glass flask) with magnetic stirrer

• Syringe with a filter (e.g., 0.45 µm)

• Analytical balance

• Volumetric flasks and pipettes

• Analytical instrumentation for concentration measurement (e.g., flame photometer, ICP-OES, gravimetric analysis equipment)

Procedure:

• Sample Preparation: An excess amount of solid lithium formate monohydrate is added to a known volume or mass of the solvent in the equilibrium vessel. The excess solid ensures that the resulting solution is saturated.

• Equilibration: The vessel is sealed and placed in a constant temperature bath. The mixture is continuously agitated using a magnetic stirrer to facilitate the dissolution process and reach equilibrium. The time required to reach equilibrium can vary and should be determined experimentally (e.g., by taking measurements at different time points until the concentration remains constant). A common equilibration time is 24 to 48 hours.

• Sample Withdrawal and Filtration: Once equilibrium is achieved, the stirring is stopped, and the solid phase is allowed to settle. A sample of the supernatant (the saturated solution) is carefully withdrawn using a syringe. It is crucial to immediately filter the sample through a membrane filter to remove any undissolved solid particles, which would otherwise lead to an overestimation of the solubility. The filtration should be performed at the same temperature as the equilibration to prevent any temperature-induced precipitation or further dissolution.

• Concentration Analysis: The concentration of lithium formate in the filtered saturated solution is determined using a suitable analytical technique.

  • Gravimetric Analysis: A known mass of the saturated solution is taken, and the solvent is evaporated. The mass of the remaining dry salt is measured, and the solubility is calculated as grams of solute per 100 g of solvent or other appropriate units.

  • Flame Photometry or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES): These atomic spectroscopy techniques can be used to determine the concentration of lithium ions in the solution. The solution is appropriately diluted, and the lithium concentration is measured against a series of calibration standards.

• Data Reporting: The solubility is reported in standard units, such as g/100g solvent, g/L solution, or molality (mol/kg solvent), at the specified temperature.

Visualizations

The following diagrams illustrate key experimental workflows and conceptual relationships relevant to the solubility studies of lithium formate monohydrate.

Caption: Experimental workflow for determining the solubility of lithium formate monohydrate.

Caption: Logical relationship between temperature and the solubility of lithium formate monohydrate.

Quantum Mechanical Insights into Lithium Formate Monohydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium formate (B1220265) monohydrate (LiHCOO·H₂O), a non-centrosymmetric crystal, has garnered significant interest for its piezoelectric and nonlinear optical (NLO) properties.[1][2] Its application as a highly sensitive, tissue-equivalent material in electron paramagnetic resonance (EPR) dosimetry for clinical applications further underscores its importance in advanced scientific fields.[3] A thorough understanding of its structural, vibrational, and electronic properties at a quantum mechanical level is crucial for optimizing its use in these and other potential applications, including serving as a model system for studying hydrogen bonding and ion-molecule interactions in hydrated crystals.

This technical guide provides an in-depth overview of the quantum mechanical studies on lithium formate monohydrate, presenting key quantitative data, detailed experimental and computational protocols, and visualizations of the underlying scientific principles.

Crystal Structure and Bonding

Lithium formate monohydrate crystallizes in the orthorhombic system with the space group Pbn21, containing four molecules per unit cell.[1] The crystal structure is characterized by a network of formate ions and water molecules coordinated to lithium ions. Experimental studies using X-ray and neutron diffraction have provided precise atomic coordinates and have been instrumental in understanding the hydrogen bonding network within the crystal.[4][5]

Quantum mechanical calculations, particularly those employing Density Functional Theory (DFT), have been utilized to investigate the electronic structure and bonding in detail. These studies often focus on the effects of irradiation, which induces the formation of radical species.[4][6] While comprehensive theoretical studies on the pristine, non-irradiated crystal are less common in the literature, the methodologies employed in studying the irradiated form provide a framework for understanding the fundamental properties of the material.

Experimental Determination of Crystal Structure

The crystal structure of lithium formate monohydrate has been determined with high accuracy using single-crystal X-ray and neutron diffraction techniques. These experiments provide the fundamental geometric parameters that serve as a benchmark for computational models.

Experimental Protocol: Single-Crystal X-ray and Neutron Diffraction [4][5]

• Crystal Growth: Single crystals of lithium formate monohydrate are typically grown from aqueous solutions by slow evaporation at room temperature.

• Data Collection: A suitable single crystal is mounted on a diffractometer. For X-ray diffraction, Mo Kα radiation is commonly used. For neutron diffraction, a beam of thermal neutrons is employed. The diffraction data are collected at a controlled temperature, often room temperature.

• Structure Solution and Refinement: The collected diffraction intensities are used to solve the crystal structure, typically by direct methods. The atomic positions, including those of the hydrogen atoms (which are more accurately located by neutron diffraction), and their anisotropic displacement parameters are refined using least-squares methods. This refinement minimizes the difference between the observed and calculated structure factors.

Computational Methodology

Quantum mechanical calculations on lithium formate monohydrate are essential for a deeper understanding of its electronic structure, bonding, and vibrational properties, which are not fully accessible through experimental means alone. Ab initio and Density Functional Theory (DFT) methods are the primary tools for these investigations.

Ab Initio and DFT Calculations

Ab initio methods, such as Hartree-Fock (HF) and post-Hartree-Fock methods, are based on first principles without empirical parameters. DFT, a widely used alternative, offers a good balance between computational cost and accuracy, particularly for solid-state systems.[4][6] The choice of functional (e.g., B3LYP) and basis set is critical for obtaining reliable results. For solid-state calculations, a periodic DFT approach using plane-wave basis sets is often employed.[6]

Computational Protocol: Periodic Density Functional Theory (DFT) for Solid-State Systems [4][6]

• Model Construction: The crystal structure is built based on the experimentally determined lattice parameters and atomic positions. A supercell approach may be used to study defects or radicals.

• Choice of Method: A DFT functional, such as PBE or B3LYP, is selected. The choice depends on the properties of interest, with hybrid functionals like B3LYP often providing better accuracy for electronic properties at a higher computational cost.

• Basis Set/Plane-Wave Cutoff: For calculations using local basis sets, a basis set like 6-31G(d) or larger is chosen. For periodic calculations with plane-wave basis sets, a kinetic energy cutoff for the plane waves is specified, which determines the size of the basis set.

• k-point Sampling: The Brillouin zone is sampled using a Monkhorst-Pack grid of k-points to accurately describe the electronic structure of the periodic system.

• Geometry Optimization: The atomic positions and, if desired, the lattice parameters are relaxed to find the minimum energy configuration. This step is crucial for obtaining accurate theoretical bond lengths, angles, and vibrational frequencies.

• Property Calculations: Once the geometry is optimized, various properties can be calculated, including:

  • Vibrational Frequencies: Calculated from the second derivatives of the energy with respect to atomic displacements.

  • Electronic Properties: Including the band structure, density of states (DOS), and electron density distribution. Mulliken population analysis can provide insights into atomic charges.

  • Spectroscopic Parameters: For comparison with experimental techniques like EPR, hyperfine coupling tensors and g-tensors can be calculated for radical species.[4][6]

The following DOT script visualizes a general workflow for computational studies on lithium formate monohydrate.

A generalized workflow for quantum mechanical calculations on crystalline solids.

Quantitative Data

Structural Parameters

Experimental studies have precisely determined the bond lengths and angles within the lithium formate monohydrate crystal. A successful quantum mechanical model should be able to reproduce these values with high fidelity.

Table 1: Experimental Bond Lengths and Angles

Parameter	Bond Length (Å)[5]	Parameter	Bond Angle (°)[5]
O-H (water)	0.965, 0.976	H-O-H (water)	107.8
O(W)-H···O(W)	2.896	O-H···O	166.6, 173.6
O(W)-H···O	2.714
Mean Li-O	1.95

Note: "W" denotes the water molecule. The hydrogen bond lengths are given as the O···O distances.

Vibrational Frequencies

The vibrational spectrum of lithium formate monohydrate has been characterized by Infrared (IR) and Raman spectroscopy.[6] The observed bands correspond to the internal vibrations of the formate ion and the water molecule, as well as external lattice modes. Quantum mechanical calculations are crucial for the accurate assignment of these vibrational modes.

Table 2: Selected Experimental Vibrational Frequencies (cm⁻¹)

Assignment	Raman[6]	IR[6]
HCOO⁻ rocking	70, 78	-
HCOO⁻ twisting	129-133	~130
HCOO⁻ wagging	164-174	~170

Note: These are low-frequency modes. A full vibrational analysis would cover the entire spectral range.

Electronic Properties

The electronic properties, such as the band gap and the nature of the chemical bonding, can be effectively studied using quantum mechanical methods.

Frontier Molecular Orbitals and Band Gap

For molecular systems, the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of chemical reactivity and electronic transitions. In the solid state, this corresponds to the valence band maximum and the conduction band minimum, which define the band gap. The band gap is a critical parameter for determining the optical and electronic properties of the material. Experimental studies on similar semi-organic crystals containing lithium and formate or related ions have reported HOMO-LUMO analyses, suggesting that such calculations would be highly informative for lithium formate monohydrate.

The following diagram illustrates the logical relationship between computational inputs, the quantum mechanical calculation process, and the resulting electronic property data.

Logical flow from structure to electronic properties in quantum calculations.

Conclusion

Quantum mechanical studies provide indispensable insights into the fundamental properties of lithium formate monohydrate. While the existing literature heavily focuses on the characterization of radiation-induced radicals, the established computational frameworks are well-suited for a comprehensive investigation of the pristine material. Such studies, when performed, would yield valuable quantitative data on the optimized geometry, vibrational dynamics, and electronic structure, complementing the available experimental data. This deeper understanding will be pivotal for the scientific and research communities in leveraging the unique properties of lithium formate monohydrate for advanced applications in nonlinear optics, dosimetry, and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. meridian.allenpress.com [meridian.allenpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]

orthorhombic crystal system of lithium formate monohydrate

An In-depth Technical Guide to the Orthorhombic Crystal System of Lithium Formate (B1220265) Monohydrate

Introduction

Lithium formate monohydrate (LiHCOO·H₂O) is an organic lithium salt that crystallizes in the orthorhombic crystal system.[1] This compound is of interest to researchers for its applications in various fields, including its use as a research compound for investigating signal fading in EPR dosimeters. Its well-defined crystal structure makes it an excellent model system for studying hydrogen bonding and ionic interactions in hydrated organic salts. This guide provides a comprehensive overview of its crystal structure, determined through single-crystal X-ray diffraction, and details the experimental protocols for its synthesis and characterization.

Crystallographic Data

The crystal structure of lithium formate monohydrate has been determined to be orthorhombic.[1][2][3] The space group has been reported as Pna2₁ and Pbn2₁.[1][2][3] These are alternative settings for the same space group (No. 33), with a different choice of crystallographic axes. This leads to different reported lattice parameters, which are summarized below. The unit cell contains four formula units (Z=4).[2][3]

Table 1: Unit Cell Parameters for Lithium Formate Monohydrate

Parameter	Value (Setting 1: Pna2₁)	Value (Setting 2: Pbn2₁)	Source
a	6.99 Å	6.483 (4) Å	[1]
b	6.50 Å	9.973 (7) Å	[1]
c	4.85 Å	4.847 (5) Å	[1]
α, β, γ	90°	90°	[4][5]
Space Group	Pna2₁	Pbn2₁	[1][2][3]
Z	4	4	[2][3]

Table 2: General Properties of Lithium Formate Monohydrate

Property	Value
Chemical Formula	HCO₂Li · H₂O
Molar Mass	69.97 g/mol [6]
Appearance	White crystalline powder[7][8]
Density	1.46 g/cm³[7]
Dehydration Temperature	94 °C[1][7]

Experimental Protocols

The characterization of the involves crystal synthesis followed by single-crystal X-ray diffraction analysis.

Synthesis and Crystallization

The synthesis of lithium formate monohydrate is achieved through a straightforward acid-base neutralization reaction.

• Reaction : An aqueous solution of formic acid (HCOOH) is neutralized with lithium carbonate (Li₂CO₃).

• Crystallization : Long, transparent needle-like crystals of lithium formate monohydrate are obtained by allowing the resulting solution to stand for several days, facilitating slow evaporation of the solvent.[3]

Single-Crystal X-ray Diffraction

The determination of the crystal structure was performed using single-crystal X-ray diffraction.[3] The general workflow is outlined below.

Experimental workflow for the structural determination of lithium formate monohydrate.

• Sample Preparation : A suitable single crystal of approximately 0.3 x 0.3 x 0.4 mm was obtained by cutting and etching the larger needles with water.[3] To prevent dehydration, the crystal was sealed inside a Lindemann-glass capillary tube.[3]

• Data Collection : Crystallographic data were collected on a Nonius automatic diffractometer at 20°C.[3] The instrument used Zirconium-filtered Molybdenum Kα (Mo Kα) radiation.[3] A total of 1027 reflections were measured using the θ/2θ scanning technique.[3]

• Structure Solution and Refinement : The initial positions of the carbon and oxygen atoms were determined from a three-dimensional sharpened Patterson synthesis.[3] The structure was then refined using the method of least squares. This process also successfully located all hydrogen atoms within the crystal structure.[3] The final R-value, a measure of the agreement between the crystallographic model and the experimental X-ray diffraction data, was 4.9%.[2][3]

Structural Details

The crystal structure confirms a tetrahedrally coordinated lithium ion.[3] The formate ions are arranged in planes and are involved in hydrogen bonding.[3] The determination of all atomic positions, including hydrogens, provides a complete and detailed picture of the bonding and intermolecular interactions within the orthorhombic unit cell of lithium formate monohydrate.

References

• 1. Lithium formate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. journals.iucr.org [journals.iucr.org]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. Lithium formate 98 6108-23-2 [sigmaaldrich.com]
• 7. lookchem.com [lookchem.com]
• 8. Lithium Formate | 6108-23-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Protocols & Analytical Methods

Application Notes and Protocols for Lithium Formate Monohydrate in Biochemical Research

Introduction

Lithium formate (B1220265) monohydrate (HCOOLi·H₂O) is a versatile salt that serves as an effective buffering agent in a variety of biochemical applications.[1][2] As the salt of a weak acid (formic acid) and a strong base (lithium hydroxide), it is particularly useful for maintaining pH in acidic conditions. The pKa of formic acid is approximately 3.75, making lithium formate an effective buffer in the pH range of 2.75 to 4.75.[1][2][3] Its volatility and compatibility with mass spectrometry, along with its utility as a salt in protein crystallization, make it a valuable tool for researchers, scientists, and drug development professionals.[3][4] This document provides detailed application notes and protocols for its use in mass spectrometry and protein crystallization, as well as general considerations for protein stability and enzyme kinetics.

Application Note 1: Use as a Mobile Phase Additive in Liquid Chromatography-Mass Spectrometry (LC-MS)

Formate-based buffers are widely used in LC-MS because of their volatility, which prevents the contamination of the mass spectrometer source that can occur with non-volatile salts like phosphates.[3][5] While ammonium (B1175870) formate is more common, lithium formate offers an alternative volatile cation which can be advantageous in specific separations. It is effective in maintaining a low pH, which is often necessary for good peak shape and retention of ionizable compounds in reversed-phase chromatography.[4]

Quantitative Data: Comparison of Volatile Buffers for LC-MS

Buffer System	Typical Concentration	Effective pH Range	Volatility	Key Advantages
Lithium Formate	5-20 mM	2.75 - 4.75	High	Good for acidic conditions, provides an alternative cation to ammonium or sodium.
Ammonium Formate	5-20 mM	2.75 - 4.75	High	Widely used, good MS compatibility.[4][6]
Ammonium Acetate (B1210297)	5-20 mM	3.76 - 5.76	High	Useful for a slightly higher pH range than formates.[3]
Formic Acid (0.1%)	~26.5 mM	~2.7	High	Simple to prepare, provides acidic conditions for good ionization in positive mode ESI.[6]

Experimental Protocol: Preparation of a 10 mM Lithium Formate Mobile Phase for LC-MS

This protocol describes the preparation of an aqueous mobile phase (Mobile Phase A) and an organic mobile phase (Mobile Phase B) for use in a reversed-phase LC-MS workflow.

Materials:

• Lithium formate monohydrate (HCOOLi·H₂O, MW: 69.97 g/mol )

• Formic acid (~99% purity)

• HPLC-grade water

• HPLC-grade acetonitrile

• 0.22 µm membrane filter

• Calibrated pH meter

Procedure:

• Prepare a 1 M Lithium Formate Stock Solution:

  • Weigh 6.997 g of lithium formate monohydrate.

  • Dissolve in approximately 80 mL of HPLC-grade water in a 100 mL volumetric flask.

  • Once fully dissolved, bring the volume to 100 mL with HPLC-grade water.

• Prepare Mobile Phase A (Aqueous): 10 mM Lithium Formate in Water, pH 3.5

  • Add approximately 900 mL of HPLC-grade water to a 1 L glass bottle.

  • Add 10 mL of the 1 M lithium formate stock solution.

  • Slowly add formic acid dropwise while monitoring the pH. Adjust to a final pH of 3.5.

  • Bring the final volume to 1 L with HPLC-grade water.

  • Filter the solution through a 0.22 µm membrane filter.

• Prepare Mobile Phase B (Organic): 10 mM Lithium Formate in 90:10 Acetonitrile:Water, pH 3.5

  • In a 1 L glass bottle, combine 100 mL of Mobile Phase A with 900 mL of HPLC-grade acetonitrile.

  • Mix thoroughly. The pH will be approximately 3.5, though the apparent pH will differ in the organic solvent. It is crucial to pH the aqueous portion before adding the organic solvent for consistency.

  • Filter the solution through a 0.22 µm membrane filter.

• LC-MS System Setup:

  • Equilibrate the reversed-phase column (e.g., a C18 column) with the initial mobile phase conditions (e.g., 95% A, 5% B) until a stable baseline is achieved.

  • Inject the sample and run the desired gradient.

Visualization: LC-MS Experimental Workflow

Caption: A typical workflow for LC-MS analysis using a prepared lithium formate buffer.

Application Note 2: Use as a Precipitant in Protein Crystallization

The selection of an appropriate salt is a critical step in protein crystallization. Formate salts have been shown to be effective precipitants.[1] While sodium formate is more commonly cited, lithium formate can be a valuable alternative to screen, as the choice of cation can significantly impact crystal nucleation and quality.[7] Lithium, being a smaller cation, can interact differently with protein surface residues compared to larger ions like sodium or ammonium.

Quantitative Data: Success Rates of Common Crystallization Precipitants

The following table is adapted from a study that evaluated the ability of twelve different salts to crystallize a set of 23 diverse macromolecules. While lithium formate was not explicitly tested, the data for sodium formate and the general class of lithium salts provide useful context.

Salt	Number of Proteins Crystallized (out of 23)	Success Rate (%)
Sodium Malonate	19	82.6%
Ammonium Sulfate	11	47.8%
Sodium Acetate	11	47.8%
Sodium Formate	11	47.8%
Lithium Chloride	1	4.3%
Data adapted from a comparative study on 23 different proteins and viruses.[1]

Experimental Protocol: Screening with Lithium Formate using Vapor Diffusion

This protocol outlines how to incorporate lithium formate into a sparse matrix or grid screen for protein crystallization using the hanging drop vapor diffusion method.

Materials:

• Purified protein solution (5-15 mg/mL in a low ionic strength buffer)

• Lithium formate monohydrate

• A suitable buffer for the pH range of interest (e.g., sodium acetate for pH 4.0-5.5, MES for pH 5.5-6.5)

• 24-well crystallization plates and siliconized cover slips

Procedure:

• Prepare Reservoir Solutions:

  • Create a series of reservoir solutions by varying the concentration of lithium formate (e.g., 1.0 M to 2.5 M) and the pH of the buffer (e.g., 0.1 M Sodium Acetate pH 4.0, 4.5, 5.0).

  • Example Reservoir Solution: 1.8 M Lithium Formate, 0.1 M Sodium Acetate pH 4.5.

  • Pipette 500 µL of each unique reservoir solution into the wells of a 24-well plate.

• Set Up Hanging Drops:

  • On a clean, siliconized cover slip, pipette 1 µL of your purified protein solution.

  • Pipette 1 µL of the corresponding reservoir solution into the protein drop.

  • Gently mix by pipetting up and down, avoiding the introduction of air bubbles.

  • Invert the cover slip and place it over the reservoir well, sealing it with grease.

• Incubation and Observation:

  • Incubate the plates at a constant temperature (e.g., 4°C or 20°C).

  • Monitor the drops for crystal growth, precipitate formation, or phase separation over several days to weeks using a microscope.

• Optimization:

  • If initial crystals, spherulites, or promising precipitate are observed, set up optimization screens around the initial "hit" condition by making finer adjustments to the lithium formate concentration, pH, and protein concentration.

Visualization: Hanging Drop Vapor Diffusion Workflow

Caption: The process of setting up a hanging drop vapor diffusion crystallization experiment.

Application Note 3: General Considerations for Protein Stability and Enzyme Kinetics

The choice of buffer is a critical parameter in any biochemical assay, as buffer components can interact with proteins and influence their stability and activity.[8][9] While specific quantitative data for lithium formate's effect on a wide range of proteins is not extensively published, general principles of buffer selection apply.

Protein Stability: Buffers can affect protein stability by modulating electrostatic interactions on the protein surface.[10] When using lithium formate, it is important to consider that you are introducing a high concentration of both lithium and formate ions, which could specifically interact with charged residues on the protein. The optimal buffer for protein stability is often determined empirically, and what works for one protein may not work for another.

Enzyme Kinetics: For enzyme assays, the buffer must maintain a stable pH without inhibiting the enzyme's activity. Lithium formate, with its buffering range of pH 2.75-4.75, is suitable for enzymes that are active under acidic conditions, such as pepsin or certain glycosidases. It is crucial to verify that neither the lithium cation nor the formate anion acts as an inhibitor or an allosteric modulator of the enzyme of interest. A control experiment comparing the enzyme's activity in lithium formate to another buffer at the same pH is recommended.

Quantitative Data: Key Considerations for Buffer Selection

Parameter	Consideration	Rationale
pH and pKa	The desired pH of the assay should be within +/- 1 unit of the buffer's pKa.	This ensures maximum buffering capacity.[11]
Concentration	Typically 20-100 mM.	Must be sufficient to maintain pH but not so high as to cause non-specific ionic strength effects.
Interactions	Buffer ions should not interact with the protein or substrate.	Interactions can lead to inhibition, activation, or changes in protein stability.[8]
Temperature	The buffer's pKa should have a low temperature coefficient (d(pKa)/dT).	Important for assays conducted at temperatures other than room temperature, as the pH of the buffer can change.
Assay Compatibility	The buffer should not interfere with the detection method (e.g., high absorbance at the detection wavelength).	Ensures accurate measurements.

Visualization: Buffer Selection Workflow

Caption: A decision workflow for selecting an appropriate buffer for a biochemical assay.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. benchchem.com [benchchem.com]
• 7. Crystallization and X-ray analysis of the extracellular adhesion domain of Helicobacter pylori adhesin A: the significance of the cation composition in the crystallization precipitant - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Universal buffers for use in biochemistry and biophysical experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. Effect of Buffer on Protein Stability in Aqueous Solutions: A Simple Protein Aggregation Model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Buffers for Biochemical Reactions [promega.sg]

Application Notes and Protocols for Lithium Formate Monohydrate in Protein Crystallization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using lithium formate (B1220265) monohydrate as a precipitant in protein crystallization experiments. While specific data on lithium formate monohydrate in protein crystallization is not as abundant as for more common salts like ammonium (B1175870) sulfate (B86663), the principles of salt-precipitated crystallization are universal. The formate anion has demonstrated success in protein crystallization, suggesting that lithium formate is a valuable reagent to include in crystallization screens.[1][2][3] These protocols are based on established methodologies for similar salts and provide a framework for developing optimized conditions for your protein of interest.

I. Introduction to Lithium Formate Monohydrate in Protein Crystallization

Lithium formate monohydrate is a salt that can be used as a precipitant to induce the crystallization of proteins. Like other salts, it works by "salting out," a process where the salt competes with the protein for water molecules, thereby reducing the protein's solubility and promoting the formation of a crystalline lattice. The choice of cation and anion in a precipitant can significantly impact crystal quality, and exploring different salt options is a key strategy in crystallization screening.[4] While sodium formate has shown a success rate comparable to ammonium sulfate in crystallizing a diverse set of macromolecules, the use of the lithium cation can offer unique properties that may be beneficial for certain proteins.[1][2][3]

Potential Advantages of Lithium Formate Monohydrate:

• Alternative Cation: The small, highly polarizing lithium cation can interact differently with protein surfaces compared to larger cations like sodium or ammonium, potentially leading to different crystal packing and improved crystal quality.[4]

• Formate Anion: The formate anion has proven effective as a precipitant, suggesting that it is a useful component of crystallization reagents.[1][3]

II. General Considerations for Protein Crystallization

Before beginning crystallization trials with lithium formate monohydrate, it is crucial to ensure the quality of the protein sample.

• Purity: The protein sample should be of high purity, ideally >95%, as determined by SDS-PAGE.[2]

• Homogeneity: The sample should be homogeneous and free of aggregates. This can be assessed by techniques such as dynamic light scattering (DLS).

• Concentration: The optimal protein concentration for crystallization typically ranges from 2 to 50 mg/mL.[5] A common starting point is 5-10 mg/mL.

• Buffer: The protein should be in a suitable buffer at a concentration that maintains its stability and solubility. It is advisable to use a buffer with a pKa close to the desired experimental pH.

III. Experimental Protocols

The following are generalized protocols for using lithium formate monohydrate in vapor diffusion crystallization experiments. These methods, the hanging drop and sitting drop techniques, are widely used for screening and optimization.[2][6]

A. Stock Solution Preparation

• Lithium Formate Monohydrate Stock: Prepare a high-concentration stock solution of lithium formate monohydrate (e.g., 4 M) in high-purity water. Ensure the salt is fully dissolved. The solution should be filtered through a 0.22 µm filter to remove any particulate matter.

• Buffer Stock Solutions: Prepare a range of buffer stock solutions (e.g., 1 M) covering a pH range relevant to the target protein's stability (e.g., pH 4.0 - 9.0).

• Protein Sample: The purified protein should be centrifuged at high speed (e.g., >14,000 x g) for 10-15 minutes at 4°C immediately before setting up crystallization trials to remove any precipitated protein.[2]

B. Protocol 1: Hanging Drop Vapor Diffusion

This method involves a drop of protein mixed with the precipitant solution suspended over a reservoir of the precipitant solution.

• Prepare the Reservoir: In each well of a 24-well crystallization plate, pipette 500 µL of the reservoir solution. The reservoir solution will consist of lithium formate monohydrate at a specific concentration and a buffer at a chosen pH.

• Prepare the Drop: On a siliconized glass coverslip, pipette 1 µL of the protein solution.

• Mix the Drop: Add 1 µL of the reservoir solution to the protein drop. To avoid denaturation, gently mix by pipetting up and down without creating air bubbles.

• Seal the Well: Invert the coverslip and place it over the reservoir, ensuring an airtight seal is formed with vacuum grease.

• Incubate: Store the plate in a stable, vibration-free environment at a constant temperature (e.g., 4°C or 20°C).

• Observe: Regularly monitor the drops under a microscope for the formation of crystals, precipitate, or clear drops over several days to weeks.

C. Protocol 2: Sitting Drop Vapor Diffusion

In this method, the protein-precipitant drop is placed on a post that is physically separated from the reservoir.

• Prepare the Reservoir: Fill the reservoir of a sitting drop plate with 80-100 µL of the reservoir solution (lithium formate monohydrate and buffer).

• Prepare the Drop: Pipette 100 nL to 1 µL of the protein solution onto the sitting drop post.

• Mix the Drop: Add an equal volume of the reservoir solution to the protein drop on the post and mix gently.

• Seal the Plate: Seal the plate with a clear sealing tape or film to create an airtight environment for each well.

• Incubate and Observe: As with the hanging drop method, incubate at a constant temperature and observe regularly.

IV. Data Presentation: Screening and Optimization

Systematic screening of precipitant concentration and pH is essential for identifying initial crystallization conditions. The results should be meticulously recorded.

Table 1: Initial Screening Matrix for Lithium Formate Monohydrate

Well	Lithium Formate Monohydrate (M)	Buffer (0.1 M)	pH	Observations (e.g., Clear, Precipitate, Crystals)
A1	1.0	Sodium Acetate	4.5
A2	1.5	Sodium Acetate	4.5
A3	2.0	Sodium Acetate	4.5
...	...	...	...
H10	2.5	Tris-HCl	8.5
H11	3.0	Tris-HCl	8.5
H12	3.5	Tris-HCl	8.5

Once initial "hits" (conditions that produce crystals or promising precipitate) are identified, further optimization is required to obtain diffraction-quality crystals.

Table 2: Optimization of a Crystallization "Hit"

Condition	Protein Conc. (mg/mL)	Lithium Formate (M)	pH	Additive	Temperature (°C)	Crystal Quality
Initial Hit	10	2.2	6.5	None	20	Small needles
Opt. 1	5	2.2	6.5	None	20
Opt. 2	15	2.2	6.5	None	20
Opt. 3	10	2.0	6.5	None	20
Opt. 4	10	2.4	6.5	None	20
Opt. 5	10	2.2	6.3	None	20
Opt. 6	10	2.2	6.7	None	20
Opt. 7	10	2.2	6.5	5% Glycerol	20
Opt. 8	10	2.2	6.5	None	4

For comparison, the following table presents data from a study comparing lithium sulfate and ammonium sulfate for the crystallization of H. pylori adhesin A (HpaA).[4] This illustrates how different salts can yield different crystal forms and diffraction qualities.

Table 3: Comparative Crystallization Data for HpaA

Parameter	Lithium Sulfate	Ammonium Sulfate
Precipitant Concentration	1.92 M	1.9 M
pH (0.1 M HEPES)	7.0	8.0
Crystal Size (µm)	800 x 280 x 60	70 x 70 x 30
Diffraction Resolution (Å)	1.95	2.6
Space Group	P6₅	P2₁2₁2

V. Visualizing the Workflow

The following diagrams illustrate the general workflow for protein crystallization using a salt precipitant like lithium formate monohydrate.

Caption: A general workflow for protein crystallization using lithium formate monohydrate.

Caption: A logical workflow for screening and optimizing crystallization conditions.

References

• 1. A comparison of salts for the crystallization of macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Crystallization and X-ray analysis of the extracellular adhesion domain of Helicobacter pylori adhesin A: the significance of the cation composition in the crystallization precipitant - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protein Crystallization for X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparing for successful protein crystallization experiments - PMC [pmc.ncbi.nlm.nih.gov]

Lithium Formate in Electron Paramagnetic Resonance (EPR) Dosimetry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electron Paramagnetic Resonance (EPR) dosimetry, also known as Electron Spin Resonance (ESR) dosimetry, is a highly accurate and reliable method for measuring absorbed doses of ionizing radiation. The technique relies on the detection of stable free radicals generated in a dosimetric material upon irradiation. Lithium formate (B1220265) monohydrate (HCOOLi·H₂O) has emerged as a superior dosimeter material for many applications, particularly in the medical field, due to its high sensitivity, tissue equivalence, and linear dose response over a wide range. This document provides detailed application notes and experimental protocols for the use of lithium formate in EPR dosimetry.

Principle of Lithium Formate EPR Dosimetry

Ionizing radiation causes the formation of stable carboxyl anion radicals (CO₂•⁻) within the crystalline structure of lithium formate.[1] The concentration of these paramagnetic radicals is directly proportional to the absorbed radiation dose. EPR spectroscopy quantitatively measures this radical concentration, thereby providing a precise determination of the dose. The EPR signal from lithium formate is a single, narrow line, which simplifies spectral analysis and improves accuracy.[2]

Key Advantages of Lithium Formate Dosimeters:

• High Sensitivity: Lithium formate is 5 to 14 times more sensitive than the commonly used alanine (B10760859) dosimeter, allowing for the measurement of lower doses with high precision.[1][2]

• Tissue Equivalence: Its atomic composition results in an energy absorption profile similar to that of biological tissue, which is crucial for medical applications.[3]

• Wide Dynamic Range: It exhibits a linear dose response over a broad and clinically relevant dose range, typically from 0.2 Gy to 1000 Gy.[1][4]

• Signal Stability: The radiation-induced EPR signal is stable over extended periods, allowing for delayed readout without significant signal loss.[5][6]

• Energy and Dose Rate Independence: The dosimeter response is largely independent of photon energy in the megavoltage range and of the dose rate, which is essential for applications in modern radiotherapy techniques like Intensity-Modulated Radiation Therapy (IMRT).[3][6][7]

Applications in Research and Drug Development

Beyond its primary use in clinical radiotherapy for dose verification, lithium formate EPR dosimetry has significant applications in research and the pharmaceutical industry:

• Preclinical Radiation Biology: Accurate dose determination in in-vitro and in-vivo irradiation experiments is critical for understanding the biological effects of radiation.

• Drug Development: For the development of radiosensitizing or radioprotective drugs, precise dosimetry is essential to evaluate the efficacy of the compounds.

• Sterilization Processes: Monitoring and validating radiation doses in the sterilization of medical devices and pharmaceuticals.

• Brachytherapy and Radiopharmaceutical Dosimetry: Measuring dose distributions around small radioactive sources used in brachytherapy or in the development of new radiopharmaceuticals.[4]

Quantitative Data Summary

The following tables summarize key quantitative parameters of lithium formate EPR dosimetry based on published literature.

Parameter	Value / Range	Reference
Dose Response Range	0.2 - 1000 Gy (linear)	[1][4]
Relative Sensitivity	5 - 14 times higher than alanine	[1][2]
Uncertainty (k=2)	< 2.5% for doses > 3 Gy	[3][6][8]
Relative Standard Deviation	Declines from 4.3% to 1.1% over 0.5-2.5 Gy	[7]
Signal Fading	Stable for at least one month post-irradiation	[5][6]

Radiation Source	Energy Response (relative to ⁶⁰Co)	Reference
Megavoltage X-rays	0.990 - 0.979	[7]
¹⁹²Ir (Brachytherapy)	Well-suited for dose distribution measurements	[4]

Experimental Protocols

Protocol 1: Preparation of Lithium Formate Dosimeters

This protocol describes the in-house preparation of lithium formate dosimeter pellets.

Materials:

• Lithium formate monohydrate (HCOOLi·H₂O) powder

• Manual or hydraulic press

• Pellet die (e.g., 4 mm diameter)

• Desiccator with a saturated salt solution (e.g., MgCl₂ for ~34% relative humidity)

• Airtight capsules for storage and irradiation

Procedure:

• Powder Preparation: If necessary, gently grind the lithium formate monohydrate powder to ensure a fine, homogenous consistency.

• Pressing the Pellets:

  • Place the pellet die in the press.

  • Carefully weigh a precise amount of lithium formate powder and transfer it into the die.

  • Apply a consistent pressure (e.g., 50 Kg/cm²) to form a cylindrical pellet.[2] The dimensions can be tailored to the application (e.g., 4 mm diameter, 4 mm height).

• Annealing and Conditioning:

  • To remove any mechanical stress and pre-existing EPR signals, anneal the pellets at a controlled temperature (e.g., 70°C for 24 hours).

  • Store the pellets in a desiccator with a controlled relative humidity (e.g., 34 ± 2%) for at least 8 weeks before irradiation to ensure moisture equilibrium.[9]

• Packaging: For irradiation, place the conditioned pellets into airtight capsules to protect them from environmental influences.

Protocol 2: Irradiation of Lithium Formate Dosimeters

This protocol outlines the general procedure for irradiating the prepared dosimeters.

Materials:

• Prepared and packaged lithium formate dosimeters

• Radiation source (e.g., clinical linear accelerator, ⁶⁰Co source, brachytherapy source)

• Phantom material (e.g., PMMA or water-equivalent plastic)

• Reference dosimeter (e.g., calibrated ionization chamber)

Procedure:

• Phantom Setup: Place the airtight capsules containing the lithium formate pellets at the desired measurement points within the phantom. The phantom simulates the scattering conditions of tissue.

• Reference Dosimetry: Position a calibrated reference dosimeter (e.g., ionization chamber) at a reference point within the phantom to determine the absolute dose delivered.

• Irradiation:

  • Deliver the planned radiation dose to the phantom.

  • Record all relevant irradiation parameters, including the energy, dose rate, and total dose delivered at the reference point.

• Post-Irradiation Storage: After irradiation, store the dosimeters at a controlled room temperature, shielded from light, until EPR readout.

Protocol 3: EPR Signal Readout and Dose Determination

This protocol details the measurement of the EPR signal and the subsequent calculation of the absorbed dose.

Materials:

• Irradiated lithium formate dosimeters

• EPR spectrometer (X-band is common)

• Quartz EPR sample tubes

• Dosimeter holder for precise positioning in the EPR cavity

• Computer with software for spectral analysis

Procedure:

• Spectrometer Setup:

  • Turn on the EPR spectrometer and allow it to warm up for stable operation.

  • Typical X-band spectrometer settings for lithium formate (can be optimized for the specific instrument):

    • Microwave Frequency: ~9.8 GHz

    • Microwave Power: Non-saturating power level (e.g., 2-10 mW, to be determined empirically)

    • Modulation Frequency: 100 kHz

    • Modulation Amplitude: Optimized for maximum signal without line broadening (e.g., 0.2-0.5 mT)

    • Sweep Width: ~10 mT (centered around the g-factor of the CO₂•⁻ radical)

    • Time Constant and Sweep Time: Chosen to achieve an adequate signal-to-noise ratio (e.g., 40 ms (B15284909) and 60 s, respectively). A single readout may take 10-15 minutes.[3][8]

• Sample Measurement:

  • Carefully place a single irradiated pellet into a clean quartz sample tube.

  • Use a dedicated holder to ensure the pellet is positioned consistently in the center of the EPR resonator cavity for each measurement.

  • Record the EPR spectrum. It is recommended to perform multiple (e.g., 3-5) independent readouts for each dosimeter to improve precision.[1]

• Spectral Analysis:

  • The absorbed dose is proportional to the peak-to-peak amplitude or the double integral of the first-derivative EPR spectrum.

  • Use a spectral fitting procedure to accurately determine the signal intensity.[9]

• Dose Calculation:

  • Calibration: A calibration curve must be established by irradiating a set of dosimeters to known doses (measured with a reference dosimeter) and plotting the EPR signal intensity versus the absorbed dose.

  • Dose Determination: Use the calibration curve to convert the EPR signal intensity of the unknown dosimeters into absorbed dose values.

  • Corrections: Apply any necessary correction factors, such as for signal fading (if significant), dosimeter mass, and spectrometer sensitivity variations.

Visualizations

Caption: Experimental Workflow for Lithium Formate EPR Dosimetry.

References

• 1. diva-portal.org [diva-portal.org]
• 2. cds.ismrm.org [cds.ismrm.org]
• 3. Lithium formate EPR dosimetry for verifications of planned dose distributions prior to intensity-modulated radiation therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of a lithium formate EPR dosimetry system for dose measurements around 192Ir brachytherapy sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Electron paramagnetic resonance (EPR) dosimetry using lithium formate in radiotherapy: comparison with thermoluminescence (TL) dosimetry using lithium fluoride rods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A practical EPR dosimetry system for routine use in radiotherapy: uncertainty analysis of lithium formate dosimeters at the therapeutic dose level - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lithium Formate Monohydrate as a Cathode Prelithiation Additive in Lithium-Ion Batteries

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing lithium formate (B1220265) monohydrate (HCOOLi·H₂O or LFM) as a prelithiation additive in the cathodes of lithium-ion batteries. Prelithiation is a critical strategy to compensate for the initial irreversible capacity loss that occurs primarily due to the formation of the solid electrolyte interphase (SEI) on the anode, thereby enhancing the overall energy density and cycle life of the battery.[1][2]

Introduction to Lithium Formate Monohydrate as a Prelithiation Additive

Lithium formate monohydrate is an organic lithium salt with a high theoretical specific capacity of approximately 515 mAh·g⁻¹.[1][3] This property makes it a promising candidate for a cathode prelithiation additive. During the initial charging process, LFM decomposes to provide an additional source of lithium ions, which can then be intercalated into the anode, compensating for the lithium consumed in SEI formation.[1][4]

A key challenge with LFM has been its high decomposition potential, which can exceed the stable voltage window of the electrolyte, leading to undesirable side reactions.[1][3] However, recent research has demonstrated that through strategic material engineering, such as ball milling and the use of catalysts, the decomposition potential of LFM can be significantly lowered, making it a viable and effective prelithiation agent for commercial cathode materials like LiNi₀.₈₃₄Co₀.₁₁Mn₀.₀₅₆O₂ (NCM834).[1][3]

Data Presentation: Electrochemical Performance

The addition of lithium formate monohydrate as a prelithiation additive has been shown to significantly improve the electrochemical performance of lithium-ion batteries. The following tables summarize the key quantitative data from studies on NCM834 cathodes.

Table 1: Comparison of Full Cell Performance with and without LFM Additive [1][2][3]

Parameter	NCM834 without LFM	NCM834 with LFM and NiO catalyst
Initial Reversible Discharge Capacity (0.1C)	156 mAh·g⁻¹	169 mAh·g⁻¹
Capacity Retention after 100 cycles (1C)	72.8%	94.7%
Voltage Window	2.65–4.25 V	2.65–4.25 V

Table 2: Decomposition Potential of Lithium Formate Monohydrate with Different Conductive Agents [1]

Conductive Agent	Decomposition Potential (V vs. Li/Li⁺)
Acetylene (B1199291) Black (AB)	4.84 V
Super P (SP)	4.82 V
Ketjen Black (KB)	4.42 V

Table 3: Effect of Ball Milling and Catalyst on LFM Decomposition [1][3]

LFM Treatment	Decomposition Potential (V vs. Li/Li⁺)
Commercial LFM (C-LFM) with AB	4.84 V
Ball-milled LFM (B-LFM) with AB	4.80 V
B-LFM with NiO catalyst	4.23 V

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of LFM, preparation of prelithiated cathodes, coin cell assembly, and electrochemical testing.

Protocol for Synthesis of Lithium Formate Monohydrate

This protocol is adapted from a patented method for producing a purified lithium formate solution, which can then be crystallized to obtain lithium formate monohydrate.

Materials:

• Ammonium (B1175870) formate solution

• Industrial-grade lithium carbonate

• Deionized water

• Filtration apparatus

Procedure:

• Thermal Decomposition of Ammonium Formate: Heat the ammonium formate solution to a temperature between 80-130°C to thermally decompose it and obtain a formic acid solution.

• Reaction with Lithium Carbonate: While stirring at room temperature, slowly add industrial-grade lithium carbonate to the formic acid solution. Continue adding until no further reaction (effervescence) is observed.

• Purification: Filter the resulting solution to remove any unreacted lithium carbonate and other solid impurities.

• Crystallization: The purified lithium formate solution can be concentrated by gentle heating and then cooled to induce crystallization of lithium formate monohydrate.

• Drying: The crystals should be collected by filtration and dried in a vacuum oven at a temperature below 90°C to avoid dehydration.

Protocol for Preparation of a Prelithiated Cathode Slurry

This protocol details the steps for incorporating LFM into a standard cathode slurry for a LiNi₀.₈₃₄Co₀.₁₁Mn₀.₀₅₆O₂ (NCM834) cathode.

Materials:

• NCM834 active material

• Ball-milled lithium formate monohydrate (B-LFM)

• NiO catalyst (optional, but recommended)

• Acetylene black (AB) as a conductive agent

• Polyvinylidene fluoride (B91410) (PVDF) as a binder

• N-methyl-2-pyrrolidone (NMP) as a solvent

• Planetary ball mill

• Slurry mixer/homogenizer

Procedure:

• Preparation of Ball-Milled LFM (B-LFM):

  • Place commercial lithium formate monohydrate (C-LFM) in a planetary ball mill.

  • Mill the C-LFM to reduce its particle size. This increases the surface area and improves electrochemical performance.[1]

• Dry Mixing of Solid Components:

  • In a mortar and pestle or a dry mixer, thoroughly mix the NCM834 active material, B-LFM, NiO catalyst (if used), and acetylene black. The recommended mass ratio of NCM834 to B-LFM is 6:1, and the ratio of B-LFM to NiO is 4:2.[1]

• Binder Solution Preparation:

  • In a separate container, dissolve the PVDF binder in NMP to form a homogeneous solution. The final slurry should contain approximately 10 wt% PVDF.

• Slurry Formulation:

  • Gradually add the dry-mixed powder into the PVDF-NMP solution while continuously stirring.

  • Use a slurry mixer or homogenizer to ensure a uniform and well-dispersed slurry. The recommended composition of the final dried electrode is 80 wt% NCM834, with the remaining weight being the LFM, catalyst, conductive agent, and binder.[1]

• Coating and Drying:

  • Cast the slurry onto an aluminum foil current collector using a doctor blade to a desired thickness.

  • Dry the coated electrode in a vacuum oven at 120°C for 12 hours to completely remove the NMP solvent.

Protocol for Coin Cell Assembly

This protocol describes the assembly of a CR2032 coin cell for electrochemical testing of the prelithiated cathode.

Materials:

• Prelithiated cathode disc

• Graphite (B72142) anode disc

• Celgard separator

• Electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate and dimethyl carbonate)

• CR2032 coin cell components (casings, spacers, springs)

• Crimping machine

• Argon-filled glovebox

Procedure:

• Electrode Punching: Punch circular discs of the desired diameter from the prepared prelithiated cathode and graphite anode sheets.

• Cell Assembly (inside an argon-filled glovebox):

  • Place the cathode disc in the bottom cap of the coin cell.

  • Add a few drops of electrolyte to wet the cathode surface.

  • Place the separator on top of the cathode.

  • Add a few more drops of electrolyte to the separator.

  • Place the graphite anode disc on top of the separator.

  • Add a spacer and a spring.

  • Carefully place the top cap onto the assembly.

• Crimping: Crimp the coin cell using a crimping machine to ensure a proper seal.

Protocol for Electrochemical Testing

This protocol outlines the galvanostatic cycling procedure to evaluate the performance of the assembled coin cells.

Equipment:

• Battery cycler

Procedure:

• Formation Cycles:

  • Perform the first three charge-discharge cycles at a low C-rate, such as 0.1C (where 1C = 180 mA·g⁻¹ for NCM834), within a voltage window of 2.7–4.3 V.[1] This allows for the stable formation of the SEI layer.

• Rate Capability and Long-Term Cycling:

  • Subsequently, cycle the cell at a higher C-rate, such as 1C, for an extended number of cycles (e.g., 100 cycles) to evaluate capacity retention and cycling stability.[1][3]

• Data Analysis:

  • Analyze the data to determine the initial discharge capacity, coulombic efficiency, and capacity retention over the cycles.

Visualizations: Mechanisms and Workflows

The following diagrams illustrate the key processes involved in the use of lithium formate monohydrate as a prelithiation additive.

Caption: Mechanism of cathode prelithiation with LFM.

Caption: Experimental workflow for LFM prelithiation.

Caption: Simplified LFM decomposition pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. An Effective Mixing for Lithium Ion Battery Slurries [scirp.org]
• 4. High-Efficiency Strategy for Reducing Decomposition Potential of Lithium Formate as Cathode Prelithiation Additive for Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Selective Lithium Extraction from Cathodes Using Formic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the selective extraction of lithium from various lithium-ion battery (LIB) cathode materials using formic acid. This method presents a promising avenue for sustainable and efficient lithium recycling, a critical aspect of the circular economy for battery materials.

Introduction

The escalating demand for lithium-ion batteries has created a pressing need for effective recycling technologies to recover valuable metals and mitigate environmental concerns. Formic acid, a simple carboxylic acid, has emerged as a highly effective and selective leaching agent for lithium from spent cathode materials such as Lithium Cobalt Oxide (LCO), Lithium Manganese Oxide (LMO), Lithium Nickel Manganese Cobalt Oxide (NMC), and Lithium Iron Phosphate (LFP).[1][2] Its ability to selectively dissolve lithium while leaving other valuable metals like cobalt, nickel, and manganese in the solid residue makes it an attractive option for hydrometallurgical recycling processes.[3][4] This selectivity is attributed to the high solubility of lithium formate (B1220265) in formic acid, in contrast to the poor solubility of transition metal formates.[3]

Data Presentation

The following tables summarize quantitative data from various studies on the selective leaching of lithium from different cathode materials using formic acid and its derivatives.

Table 1: Leaching Efficiency of Lithium and Other Metals from NMC Cathodes

Leaching Agent	Temperature (°C)	Time (min)	Solid-to-Liquid Ratio	Li Leaching Efficiency (%)	Co Leaching Efficiency (%)	Ni Leaching Efficiency (%)	Mn Leaching Efficiency (%)	Reference
Choline chloride–formic acid (DES)	80	120	1:200	High	High	High	High	[5][6][7][8]
98% Formic acid with O₂	80	1080	1:5	90	-	-	-	[9]
Diluted performic acid (50 wt% formic acid, 45 wt% H₂O, 5 wt% H₂O₂)	-	-	-	High	Low	Low	Low	[3]

Table 2: Leaching Efficiency of Lithium and Other Metals from LFP Cathodes

Leaching Agent	Temperature (°C)	Time (min)	Solid-to-Liquid Ratio	Li Leaching Efficiency (%)	Fe Leaching Efficiency (%)	P Leaching Efficiency (%)	Reference
0.5 M Formic acid with 2.5 vol% H₂O₂	25	-	1:50 (20 g/L)	>90	<10	<10	[10]
0.8 M Formic acid with 8 vol% H₂O₂	60	60	1:20 (50 g/L)	99	0.05	-	[10]
98% Formic acid with O₂	80	720	1:5	99.51	-	-	[9]

Table 3: Leaching Efficiency of Lithium from Mixed Cathode Materials

Cathode Mix	Leaching Agent	Temperature (°C)	Time (min)	Solid-to-Liquid Ratio	Li Leaching Efficiency (%)	Reference
LFP:NMC (1:1)	Choline chloride–formic acid (DES)	80	120	1:200	High	[5][6][7][8]
LFP and NMC	98% Formic acid with O₂	80	1440	1:5	97.24	[9]

Experimental Protocols

The following are detailed methodologies for key experiments in selective lithium extraction using formic acid.

Protocol 1: Selective Lithium Leaching from LFP Cathodes using Formic Acid and Hydrogen Peroxide

Objective: To selectively leach lithium from LFP cathode material while minimizing the dissolution of iron and phosphorus.

Materials:

• Spent or scrap LFP cathode powder

• Formic acid (CH₂O₂)

• Hydrogen peroxide (H₂O₂)

• Deionized water

• Beakers and magnetic stirrer with hotplate

• Filtration apparatus (e.g., vacuum filtration)

• pH meter

Procedure:

• Preparation of Leaching Solution: Prepare a 0.5 M formic acid solution by diluting the appropriate volume of concentrated formic acid with deionized water.

• Leaching Process:

  • In a beaker, add the LFP cathode powder to the 0.5 M formic acid solution to achieve a solid-to-liquid ratio of 20 g/L.[10]

  • Add 2.5 vol% of hydrogen peroxide to the mixture.[10]

  • Place the beaker on a magnetic stirrer with a hotplate and maintain the temperature at 25°C.[10]

  • Stir the mixture at 250 rpm for the desired reaction time.[10]

• Solid-Liquid Separation: After leaching, separate the solid residue from the leachate using vacuum filtration.

• Analysis: Analyze the concentration of lithium, iron, and phosphorus in the leachate using appropriate analytical techniques such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) to determine the leaching efficiency.

Protocol 2: Selective Lithium Leaching from Mixed Cathodes (LFP and NMC) using Formic Acid and Oxygen

Objective: To develop a universal process for selectively extracting lithium from a mixture of LFP and NMC cathode powders.

Materials:

• Mixed LFP and NMC cathode powder (e.g., 5 g LFP and 5 g NMC111)[9]

• 98% Formic acid solution[9]

• Oxygen gas supply with a flow meter

• Reaction vessel equipped with a stirrer, condenser, and gas inlet

• Heating mantle or oil bath

• Filtration apparatus

Procedure:

• Leaching Setup:

  • Add 50 mL of 98% formic acid solution to the reaction vessel.[9]

  • Add 10 g of the mixed cathode powder to the formic acid solution.[9]

• Leaching Process:

  • Heat the mixture to 80°C using a heating mantle or oil bath.[9]

  • Bubble oxygen gas through the mixture at a flow rate of 30 cc/min.[9]

  • Stir the mixture continuously for 24 hours.[9]

• Solid-Liquid Separation: After the reaction, cool the mixture and separate the solid residue from the leachate by filtration.

• Post-Leaching Processing:

  • The leachate contains dissolved lithium formate. This can be separated from the formic acid by distillation at 135°C.[9]

  • The obtained lithium formate can be sintered at 450°C to recover lithium carbonate.[9]

• Analysis: Determine the lithium concentration in the leachate to calculate the leaching efficiency.

Visualizations

The following diagrams illustrate the experimental workflow and chemical pathways involved in the selective lithium extraction process.

Caption: Experimental workflow for selective lithium extraction.

Caption: Simplified chemical reaction pathway.

Caption: Comparison of formic acid with other leaching agents.

References

• 1. researchgate.net [researchgate.net]
• 2. psecommunity.org [psecommunity.org]
• 3. GB2611158A - A recycling method for recovery of lithium from materials comprising lithium and one or more transition metals - Google Patents [patents.google.com]
• 4. americanelements.com [americanelements.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. environment.yale.edu [environment.yale.edu]
• 8. Selective Extraction of Critical Metals from Spent Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. osti.gov [osti.gov]
• 10. tandfonline.com [tandfonline.com]

Growing Single Crystals of Lithium Formate Monohydrate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for growing high-quality single crystals of lithium formate (B1220265) monohydrate (HCOOLi·H₂O), a material of interest for its non-linear optical properties and potential applications in various scientific fields. The protocols outlined below are based on established crystal growth techniques, primarily focusing on slow evaporation and slow cooling methods.

Physicochemical Properties and Solubility Data

A thorough understanding of the solubility of lithium formate monohydrate in the chosen solvent is critical for successful crystal growth. Water is the most common and effective solvent for this compound. The solubility of lithium formate monohydrate in water increases with temperature, a key factor for employing the slow cooling method.

Table 1: Solubility of Lithium Formate Monohydrate in Water

Temperature (°C)	Solubility ( g/100 g H₂O)
20	45.0
30	47.5
40	50.0
50	52.5
60	55.0

Note: The solubility data is compiled from various sources and represents approximate values.

Crystal Growth Methodologies

Two primary methods are recommended for growing single crystals of lithium formate monohydrate: slow evaporation and slow cooling. The choice of method will depend on the desired crystal size, quality, and the available equipment.

Slow Evaporation Method

This technique is straightforward and often yields high-quality crystals. It relies on the gradual removal of the solvent from a saturated solution, leading to a state of supersaturation and subsequent crystal formation.

Experimental Protocol:

• Solution Preparation: Prepare a saturated solution of lithium formate monohydrate in deionized water at a constant temperature (e.g., 30°C). To ensure saturation, add an excess of the solute to the water and stir for several hours.

• Filtration: Filter the saturated solution using a syringe filter (0.22 µm pore size) to remove any undissolved particles or impurities that could act as unwanted nucleation sites.

• Crystallization Setup: Transfer the filtered solution to a clean crystallizing dish or beaker. The vessel should have a wide surface area to facilitate controlled evaporation.

• Controlled Evaporation: Cover the vessel with a perforated lid (e.g., parafilm with a few pinholes) to control the rate of evaporation. The number and size of the perforations will determine the evaporation rate; a slower rate generally leads to larger and higher-quality crystals.[1]

• Incubation: Place the crystallization setup in a vibration-free and temperature-controlled environment. Allow the solvent to evaporate slowly over a period of several days to weeks.

• Crystal Harvesting: Once crystals of the desired size have formed, carefully remove them from the solution using forceps. Gently wash the crystals with a small amount of the mother liquor and then dry them on a filter paper.

Slow Cooling Method

This method takes advantage of the positive temperature coefficient of solubility of lithium formate monohydrate in water. A saturated solution at a higher temperature is slowly cooled, inducing supersaturation and crystallization.

Experimental Protocol:

• Solution Preparation: Prepare a saturated solution of lithium formate monohydrate in deionized water at an elevated temperature (e.g., 60°C). Ensure all the solute is dissolved.

• Filtration: While the solution is still hot, filter it using a pre-heated filtration setup to remove any impurities.

• Crystallization Setup: Transfer the hot, filtered solution to a clean, pre-warmed crystallizing vessel. Seal the vessel to prevent evaporation.

• Controlled Cooling: Place the vessel in a programmable water bath or oven. Implement a slow and controlled cooling ramp. A typical cooling rate is 0.1-0.5°C per hour. Slower cooling rates generally result in larger, more perfect crystals.[2]

• Crystal Growth: As the solution cools, it will become supersaturated, and crystals will begin to nucleate and grow. Continue the cooling process until the target temperature (e.g., room temperature) is reached.

• Crystal Harvesting: Carefully decant the mother liquor and harvest the crystals as described in the slow evaporation method.

Influence of Growth Parameters

The quality and size of the grown crystals are highly dependent on several experimental parameters.

Table 2: Influence of Key Growth Parameters

Parameter	Effect on Crystal Growth	Recommendations
Supersaturation	The primary driving force for nucleation and growth. High supersaturation leads to rapid nucleation and smaller crystals. Low supersaturation favors the growth of existing crystals, resulting in larger, higher-quality crystals.	For doped lithium formate monohydrate, supersaturation ratios between 1.25 and 1.45 have been used.[3] A lower value in this range is recommended for initial experiments.
pH	Can influence the crystal morphology and growth rate. For many salts, a higher pH can lead to larger crystals.[4]	While specific quantitative data for lithium formate monohydrate is limited, it is advisable to maintain a consistent pH throughout the experiment. The natural pH of a lithium formate solution is slightly alkaline.
Purity of Materials	Impurities can inhibit crystal growth or be incorporated into the crystal lattice, affecting its quality.	Use high-purity lithium formate monohydrate (≥99%) and deionized water.
Temperature Stability	Fluctuations in temperature can lead to uncontrolled nucleation and dissolution, resulting in poor crystal quality.	Maintain a stable temperature environment (±0.1°C) during both the slow evaporation and slow cooling processes.

Experimental Workflow and Visualization

The following diagram illustrates the general workflow for growing single crystals of lithium formate monohydrate.

Caption: Experimental workflow for single crystal growth.

Characterization of Grown Crystals

After successful growth, it is essential to characterize the crystals to confirm their identity, phase purity, and quality. A common and effective technique for this is X-ray Diffraction (XRD). Single-crystal XRD can be used to determine the crystal structure and unit cell parameters, while powder XRD can confirm the phase purity of the bulk material. Studies have confirmed that lithium formate monohydrate crystals grown by these methods exhibit an orthorhombic crystal system.[3]

References

• 1. brainkart.com [brainkart.com]
• 2. youtube.com [youtube.com]
• 3. iqac.kamarajcollege.ac.in [iqac.kamarajcollege.ac.in]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Second Harmonic Generation (SHG) Using Lithium Formate Monohydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Second Harmonic Generation (SHG) is a nonlinear optical process with significant applications in materials science, photonics, and biomedical imaging. The choice of nonlinear optical (NLO) material is critical for efficient SHG. Lithium Formate (B1220265) Monohydrate (HCOOLi·H₂O or LFMH) is a semi-organic crystal that exhibits noteworthy NLO properties, making it a candidate for various SHG applications.[1] This document provides detailed application notes and protocols for utilizing LFMH for SHG, with a particular focus on its potential use in biomedical imaging for drug development and disease modeling.

LFMH crystallizes in the orthorhombic system with the non-centrosymmetric space group Pbn21, a prerequisite for second-order nonlinear effects like SHG.[1] It offers a combination of desirable properties, including good optical transparency in the visible and near-UV regions and a respectable SHG efficiency.

Key Properties of Lithium Formate Monohydrate

The performance of LFMH in SHG applications is dictated by its physical and optical properties. A summary of these properties is presented below.

Property	Value	Reference
Crystal System	Orthorhombic	[1]
Space Group	Pbn21	[1]
Transparency Range	240 nm - 1200 nm	[2][3]
SHG Efficiency	~0.9 times that of KDP (Potassium Dihydrogen Phosphate)	[2]
Laser Damage Threshold	1.5 GW/cm² for a 1064 nm laser	[2]
Molecular Formula	HCO₂Li · H₂O	[4]
Molecular Weight	69.97 g/mol	[4]

Experimental Protocols

Protocol 1: Crystal Growth of Lithium Formate Monohydrate by Slow Evaporation

High-quality single crystals are essential for efficient SHG. The slow evaporation solution growth technique is a common and effective method for growing LFMH crystals.

Materials and Equipment:

• Lithium Formate Monohydrate (HCOOLi·H₂O) powder (98% purity or higher)

• Deionized water

• Beakers and conical flasks

• Magnetic stirrer and hot plate

• Filter paper (e.g., Whatman No. 1)

• Petri dishes or crystallizing dishes

• Constant temperature bath (optional, for controlled evaporation)

• Seed crystals of LFMH (optional, for larger single crystals)

Procedure:

• Solution Preparation: Prepare a saturated solution of LFMH in deionized water at a slightly elevated temperature (e.g., 40-50 °C) to ensure complete dissolution. Stir the solution gently using a magnetic stirrer.

• Filtration: Filter the warm, saturated solution through a filter paper to remove any insoluble impurities.

• Crystallization:

  • Spontaneous Nucleation: Pour the filtered solution into a clean crystallizing dish, cover it with a perforated lid (e.g., filter paper with small holes) to allow for slow evaporation, and leave it in a dust-free, vibration-free environment at a constant temperature (e.g., room temperature). Tiny crystals will start to form as the solvent evaporates and the solution becomes supersaturated.

  • Seeded Growth: To grow larger, single crystals, select a small, well-formed crystal from a previous batch (a seed crystal). Suspend the seed crystal in the saturated solution using a thin thread. The seed will grow as the solvent evaporates.

• Crystal Harvesting: Once the crystals have grown to the desired size, carefully remove them from the solution.

• Drying: Gently pat the crystals dry with a lint-free cloth.

Crystal Growth Workflow

Protocol 2: SHG Efficiency Measurement using the Kurtz-Perry Powder Technique

The Kurtz-Perry powder technique is a rapid and straightforward method for screening materials for their SHG efficiency.[5][6]

Materials and Equipment:

• Pulsed laser source (e.g., Q-switched Nd:YAG laser at 1064 nm)

• LFMH crystalline powder (sieved to a uniform particle size)

• Reference material with a known SHG response (e.g., KDP powder)

• Sample holder for the powder

• Optical filters to block the fundamental wavelength and pass the second harmonic

• Photodetector (e.g., photomultiplier tube or photodiode)

• Oscilloscope to measure the detector output

Procedure:

• Sample Preparation: Grind the grown LFMH crystals into a fine powder and sieve them to obtain a uniform particle size range (e.g., 100-150 µm). Prepare the KDP reference sample in the same manner.

• Experimental Setup:

  • Align the pulsed laser to pass through the sample holder.

  • Place the optical filters between the sample holder and the photodetector to ensure that only the second harmonic signal (at 532 nm for a 1064 nm fundamental) is detected.

  • Connect the photodetector to the oscilloscope.

• Measurement:

  • Fill the sample holder with the LFMH powder and place it in the laser beam path.

  • Measure the intensity of the SHG signal on the oscilloscope.

  • Replace the LFMH sample with the KDP reference sample and measure the SHG intensity under the identical experimental conditions.

• Data Analysis: The relative SHG efficiency of LFMH is calculated as the ratio of the SHG signal intensity from LFMH to that of the KDP reference.

References

• 1. researchgate.net [researchgate.net]
• 2. Applications of Second-Harmonic Generation Imaging Microscopy in Ovarian and Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. la-press.org [la-press.org]
• 4. Lithium formate 98 6108-23-2 [sigmaaldrich.com]
• 5. [PDF] A powder technique for the evaluation of nonlinear optical materials | Semantic Scholar [semanticscholar.org]
• 6. The Kurtz–Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Doping Lithium Formate Monohydrate Crystals with Metal Sulfates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium Formate Monohydrate (HCOOLi·H₂O), abbreviated as LFM, is a semi-organic nonlinear optical (NLO) crystal. It crystallizes in the orthorhombic system and possesses noteworthy piezoelectric and NLO properties. The incorporation of dopants, particularly metal sulfates, into the LFM crystal lattice is a promising strategy to enhance its physical and optical characteristics. This document provides detailed application notes and experimental protocols for the growth and characterization of metal sulfate-doped LFM single crystals. Doping LFM with metal sulfates like magnesium sulfate (B86663) (MgSO₄) and copper sulfate (CuSO₄) has been shown to improve its Second Harmonic Generation (SHG) efficiency, mechanical strength, and laser damage threshold (LDT), making it a more robust material for various applications, including frequency conversion and optical devices.

Data Presentation: Effects of Metal Sulfate Doping on LFM Crystal Properties

The following tables summarize the quantitative data obtained from studies on undoped and metal sulfate-doped LFM crystals.

Property	Undoped LFM	1 mole% MgSO₄ Doped LFM	1 mole% CuSO₄ Doped LFM	Reference(s)
Crystal System	Orthorhombic	Orthorhombic	Orthorhombic	[1][2]
Density (g/cm³)	Not Reported	Increased	Increased	[2]
Solubility in Water	Increases with temperature	Increased compared to undoped LFM	Not Reported	[1]
UV-Visible Cut-off (nm)	~250	245	238	[2]
Optical Bandgap (eV)	Not Reported	5.069	5.218	[2]
Relative SHG Efficiency	1.12	1.35	Not Reported	[1]
Laser Damage Threshold (GW/cm²)	1.46	1.63	Not Reported	[1]
Microhardness	Increases with load	Hardness is altered	Hardness is altered	[1][3]

Table 1: Summary of Physical and Optical Properties of Undoped and Doped LFM Crystals.

Dopant	Effect on Crystal Properties
Magnesium Sulfate (MgSO₄)	- Increases solubility in water.[1]- Does not alter the orthorhombic crystal structure.[1]- Enhances Second Harmonic Generation (SHG) efficiency.[1]- Increases the laser damage threshold.[1]- Alters the microhardness.[1]- Slightly decreases the UV-visible cut-off wavelength and increases the optical bandgap.[2]- Increases the density of the crystal.[2]
Copper Sulfate (CuSO₄)	- Does not alter the orthorhombic crystal structure.[2]- Alters the microhardness.[3]- Significantly decreases the UV-visible cut-off wavelength and increases the optical bandgap.[2]- Increases the density of the crystal.[2]

Table 2: Qualitative Summary of the Effects of Metal Sulfate Doping on LFM Crystals.

Experimental Protocols

Crystal Growth by Slow Evaporation Solution Technique

This protocol describes the synthesis of undoped and metal sulfate-doped LFM single crystals.

Materials:

• Lithium Formate Monohydrate (HCOOLi·H₂O), analytical reagent (AR) grade

• Metal Sulfate (e.g., Magnesium Sulfate, Copper Sulfate), AR grade

• Double-distilled water

• Beakers

• Magnetic stirrer with hot plate

• Whatman filter paper

• Crystallization dishes or beakers covered with perforated sheets

Procedure:

• Preparation of Undoped LFM Solution:

  • Prepare a saturated solution of LFM by dissolving the required amount of LFM salt in double-distilled water in a beaker.

  • Stir the solution continuously for approximately 2 hours using a magnetic stirrer to ensure homogeneity.

  • Filter the solution using Whatman filter paper to remove any suspended impurities.

  • Pour the filtered solution into a crystallization dish and cover it with a perforated sheet to allow for slow evaporation.

• Preparation of Metal Sulfate Doped LFM Solution:

  • Prepare a saturated solution of LFM as described above.

  • To this saturated solution, add 1 mole% of the desired metal sulfate (e.g., MgSO₄ or CuSO₄).[1][4]

  • Stir the solution for about 3 hours to ensure the dopant is completely dissolved and evenly distributed.[4]

  • Filter the doped solution using Whatman filter paper.

  • Transfer the filtered solution to a crystallization dish and cover it with a perforated sheet.

• Crystal Growth:

  • Place the crystallization dishes in a dust-free and vibration-free environment at a constant temperature.

  • Allow the solvent to evaporate slowly over a period of approximately one month.[1]

  • Monitor the dishes periodically for the formation of single crystals.

  • Once well-formed single crystals are harvested, they can be used for characterization.

Characterization Protocols

This protocol measures the mechanical strength of the grown crystals.

Equipment:

• Vickers microhardness tester

• Diamond pyramidal indenter

Procedure:

• Select a well-formed, transparent, and defect-free single crystal.

• Mount the crystal on the stage of the microhardness tester.

• Apply a specific load (e.g., ranging from 25g to 100g) for a fixed indentation time (typically 10-15 seconds) using the diamond indenter.

• After removing the load, measure the diagonal lengths of the indentation mark using the microscope attached to the tester.

• The Vickers hardness number (Hv) is calculated using the formula: Hv = 1.8544 * P / d² ( kg/mm ²) where P is the applied load in kg and d is the average diagonal length in mm.

• Repeat the measurement for different loads to study the load dependence of hardness. The hardness typically increases with the applied load.[1][3]

This protocol determines the NLO efficiency of the crystals.

Equipment:

• Pulsed Nd:YAG laser (λ = 1064 nm)[1]

• Sample holder for powder

• Photomultiplier tube (PMT) or other suitable detector

• Oscilloscope

• IR filter

• Reference material (e.g., Potassium Dihydrogen Phosphate - KDP)

Procedure:

• Grind the grown single crystals into a fine powder with a uniform particle size (e.g., 150-175 µm).[1]

• Pack the powder into a sample holder.

• Direct the fundamental beam of the Nd:YAG laser (1064 nm) onto the powdered sample.

• The output signal is passed through an IR filter to block the fundamental wavelength.

• The intensity of the generated green light (532 nm) is measured by the PMT and displayed on the oscilloscope.[1]

• The SHG efficiency of the sample is determined by comparing its output signal intensity with that of the KDP reference material under the same experimental conditions.

This protocol assesses the crystal's ability to withstand high-intensity laser radiation.

Equipment:

• Q-switched Nd:YAG laser (λ = 1064 nm, with a specified pulse duration, e.g., 18 ns)[1]

• Focusing lens

• Energy/power meter (e.g., Coherent EPM 200)[1]

• Microscope for damage inspection

Procedure:

• Polish the surfaces of the grown crystal to be tested to a high optical quality.

• Mount the crystal at the focal point of the laser beam.

• Expose a specific site on the crystal to a single laser pulse.

• Inspect the irradiated site for any visible damage using a microscope.

• If no damage is observed, increase the laser energy and irradiate a new site.

• The LDT is defined as the maximum laser power/energy density (in GW/cm² or J/cm²) that the crystal can withstand without any observable damage.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and characterization of metal sulfate-doped LFM crystals.

Logical Relationship of Doping Effects

Caption: Impact of metal sulfate doping on the properties and applications of LFM crystals.

References

• 1. ijeas.org [ijeas.org]
• 2. iqac.kamarajcollege.ac.in [iqac.kamarajcollege.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparing Lithium Formate Monohydrate Solutions for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of lithium formate (B1220265) monohydrate solutions for various laboratory applications. These guidelines are intended to ensure accuracy, safety, and reproducibility in experimental workflows.

Physicochemical Properties and Safety Information

Lithium formate monohydrate (HCOOLi·H₂O) is a white crystalline solid.[1] It is essential to handle this compound in accordance with safety guidelines due to its potential as a skin, eye, and respiratory irritant.[2]

Table 1: Physicochemical Properties of Lithium Formate Monohydrate

Property	Value	Reference(s)
Molecular Formula	HCOOLi·H₂O
Molecular Weight	69.97 g/mol
CAS Number	6108-23-2
Appearance	White crystalline solid/powder	[1]
Melting Point	94 °C (decomposes)	[1]
Solubility in Water	Soluble	[1][3]

Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling lithium formate monohydrate powder and its solutions.

• Ventilation: Use in a well-ventilated area to avoid inhalation of dust particles.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[2]

• Storage: Store in a cool, dry place in a tightly sealed container.[1]

Solubility Data

The solubility of lithium formate monohydrate in water is temperature-dependent. While extensive data across a wide range of temperatures is not consistently available, existing studies provide valuable insights. The solubility generally increases with temperature.

Table 2: Solubility of Lithium Formate in Water

Temperature (°C)	Solubility ( g/100 g H₂O)	Reference(s)
18	Data available, but with some discrepancies between sources	[4]
30 - 60	Solubility studies have been conducted in this range	[5]

Note: The IUPAC-NIST Solubilities Database notes that while data is available, there can be inconsistencies between different studies.[4]

Experimental Protocols

Preparation of a 1 M Lithium Formate Stock Solution

This protocol outlines the preparation of a 1 Molar (1 M) stock solution of lithium formate monohydrate.

Materials:

• Lithium formate monohydrate (MW: 69.97 g/mol )

• Deionized or distilled water

• Volumetric flask (appropriate volume, e.g., 100 mL, 500 mL, 1 L)

• Weighing boat/paper

• Spatula

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Calculate the required mass: To prepare a 1 M solution, you will need 69.97 g of lithium formate monohydrate per liter of solution.

  • For 100 mL of 1 M solution, weigh out 7.00 g.

  • For 500 mL of 1 M solution, weigh out 34.99 g.

  • For 1 L of 1 M solution, weigh out 69.97 g.

• Weigh the compound: Accurately weigh the calculated mass of lithium formate monohydrate using an analytical balance.

• Dissolve the compound: Add the weighed lithium formate monohydrate to the volumetric flask. Fill the flask to approximately half of the final desired volume with deionized water.

• Mix until dissolved: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the solution until all the solid has completely dissolved. Gentle heating can be applied to aid dissolution if necessary.

• Bring to final volume: Once the solid is fully dissolved and the solution has returned to room temperature, carefully add deionized water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

• Homogenize the solution: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Label and store: Label the flask clearly with the name of the solution (1 M Lithium Formate), the date of preparation, and your initials. Store at room temperature.

Preparation of a Lithium Formate Buffer

Lithium formate solutions can be used as a component of buffer systems, particularly in applications like chromatography. The pH of the solution can be adjusted using a suitable acid, such as formic acid.

Materials:

• 1 M Lithium Formate stock solution (prepared as in section 3.1)

• Formic acid (concentrated or a diluted stock)

• Deionized or distilled water

• pH meter, calibrated

• Beaker

• Magnetic stirrer and stir bar

• Pipettes

Procedure:

• Dilute the stock solution: Based on the desired final concentration and volume, calculate the required volume of the 1 M lithium formate stock solution. For example, to prepare 100 mL of a 100 mM lithium formate buffer, you would use 10 mL of the 1 M stock solution and dilute it with approximately 80 mL of deionized water in a beaker.

• Adjust the pH: Place the beaker on a magnetic stirrer and immerse a calibrated pH electrode into the solution.

• Add formic acid: While monitoring the pH, slowly add formic acid dropwise to the solution until the desired pH is reached. Be cautious not to overshoot the target pH.

• Bring to final volume: Transfer the pH-adjusted solution to a volumetric flask and add deionized water to the final desired volume.

• Homogenize and store: Cap the flask, invert to mix, and label appropriately.

Applications in Research and Development

Protein Crystallization

Lithium formate is utilized as a precipitant in protein crystallization.[6] The concentration of lithium formate can significantly influence crystal formation, and it is often used in screening kits to determine optimal crystallization conditions. In some cases, lithium salts have been shown to yield higher resolution crystals compared to other common salts like ammonium (B1175870) sulfate.[7]

Workflow for Protein Crystallization Screening with Lithium Formate:

Caption: Workflow for protein crystallization using lithium formate.

High-Performance Liquid Chromatography (HPLC)

Lithium formate can be used as a mobile phase additive in HPLC, particularly in techniques like Hydrophilic Interaction Chromatography (HILIC).[8] It can help to control the ionic strength and pH of the mobile phase, which is crucial for the separation of certain analytes.

General Logic for Mobile Phase Preparation in HPLC:

Caption: Logical steps for preparing an HPLC mobile phase containing lithium formate.

References

• 1. lookchem.com [lookchem.com]
• 2. CN110950752A - Preparation method of lithium formate solution - Google Patents [patents.google.com]
• 3. Lithium formate | CHLiO2 | CID 23680280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 5. iqac.kamarajcollege.ac.in [iqac.kamarajcollege.ac.in]
• 6. Crystallization and X-ray analysis of the extracellular adhesion domain of Helicobacter pylori adhesin A: the significance of the cation composition in the crystallization precipitant - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. support.waters.com [support.waters.com]

Application Notes: The Role of Lithium Formate Monohydrate in Organic Synthesis

Introduction

Lithium formate (B1220265) monohydrate (CHLiO₂·H₂O) is a white crystalline solid that is the lithium salt of formic acid. While other formate salts, such as ammonium (B1175870) formate and sodium formate, are well-established reagents in organic synthesis, particularly as hydrogen donors in catalytic transfer hydrogenation, the specific applications of lithium formate monohydrate are less frequently documented in the mainstream chemical literature. These application notes aim to provide an overview of the potential and observed roles of lithium formate monohydrate in organic synthesis, drawing from available data and analogous reactivity of other formate salts.

Physicochemical Properties

A summary of the key physicochemical properties of lithium formate monohydrate is presented in Table 1. Understanding these properties is crucial for its handling and application in synthetic protocols.

Property	Value
Molecular Formula	CH₃LiO₃
Molecular Weight	69.97 g/mol
Appearance	White crystalline solid
CAS Number	6108-23-2

Application in Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation (CTH) is a powerful technique in organic synthesis for the reduction of various functional groups, where a hydrogen donor molecule transfers hydrogen to a substrate in the presence of a metal catalyst. Formate salts are common hydrogen donors in this process. While specific and detailed protocols for lithium formate monohydrate are scarce, its role can be inferred from comparative studies involving various formate salts.

One study investigating iridium-catalyzed transfer hydrogenation included lithium formate among the formate salts tested. Although detailed quantitative data for a range of substrates was not provided, its inclusion suggests its potential utility as a hydrogen donor.[1] The general mechanism for formate-mediated CTH is depicted below.

Logical Workflow for Formate-Mediated Catalytic Transfer Hydrogenation

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Lithium Formate as a Prelithiation Additive

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing lithium formate (B1220265) (HCOOLi) as a prelithiation additive in lithium-ion batteries. The following information is intended to help overcome common challenges associated with the high decomposition potential of lithium formate and to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of lithium formate in a lithium-ion battery?

A1: Lithium formate serves as a cathode prelithiation additive. Its purpose is to provide an additional source of lithium ions during the initial charging cycle of the battery. This process compensates for the irreversible loss of lithium that occurs due to the formation of the Solid Electrolyte Interphase (SEI) on the anode, thereby increasing the overall energy density and cycle life of the battery.[1][2][3]

Q2: Why is the decomposition potential of lithium formate a critical parameter?

A2: The decomposition of lithium formate releases the supplemental lithium ions. However, this decomposition occurs at a relatively high potential, which can be outside the normal operating voltage of some cathode materials.[1][2][3] An excessively high decomposition potential can trigger the degradation of the electrolyte, leading to poor battery performance.[3] Therefore, reducing this potential is key to its practical application.

Q3: What causes the high decomposition potential of lithium formate?

A3: The high decomposition potential is attributed to the strong and stable Lithium-Oxygen (Li-O) bond within the lithium formate molecule.[1][2][3] Overcoming the energy barrier of this bond requires a significant electrochemical potential.

Q4: What are the common byproducts of lithium formate decomposition?

A4: While detailed studies on the specific byproducts of electrochemical decomposition of lithium formate in battery electrolytes are not extensively published, the expected primary products are lithium ions (Li⁺) and formate radicals (HCOO•). The formate radicals are unstable and would likely decompose further, potentially forming CO₂ and H₂. In the presence of carbonate-based electrolytes, side reactions could lead to the formation of various organic and inorganic species on the electrode surface. It is also known that CO₂ can be reduced at the anode to form lithium carbonate, lithium oxalate, or lithium formate, which can contribute to the SEI layer.[4]

Q5: Is lithium formate compatible with standard LiPF₆/carbonate electrolytes?

A5: Lithium formate is generally considered compatible with carbonate-based electrolytes. However, the high potentials required for its decomposition can lead to electrolyte oxidation.[3] Furthermore, the decomposition of LiPF₆ can generate Lewis acids like PF₅, which could potentially react with formate ions or other decomposition byproducts. The presence of any moisture can also lead to the formation of HF from LiPF₆, which can affect the stability of the electrode materials and the SEI.[5][6][7]

Troubleshooting Guide

Issue 1: High Decomposition Potential or Incomplete Decomposition

• Symptoms:

  • The voltage plateau for lithium formate decomposition is significantly higher than the desired potential (e.g., > 4.5 V).

  • The capacity obtained from the decomposition of lithium formate is much lower than its theoretical capacity (515 mAh/g).

  • The dQ/dV plot shows a weak or broad peak at a high voltage, or no distinct peak at all.

• Potential Causes & Solutions:

Potential Cause	Recommended Solution
Poor electronic/ionic conductivity within the electrode. Lithium formate itself has poor conductivity.	Optimize the conductive agent: Ensure intimate mixing of lithium formate with a high-surface-area conductive carbon, such as Acetylene Black (AB) or Super P. Ketjenblack (KB) can lower the potential further but may introduce side reactions due to its very high surface area.[1]
High reaction activation energy due to the stable Li-O bond.	Incorporate a catalyst: Add a transition metal oxide catalyst (e.g., NiO, Co₃O₄, Mn₂O₃) to the electrode slurry. NiO has been shown to be particularly effective in reducing the decomposition potential.[2]
Large particle size of lithium formate, leading to poor reaction kinetics.	Reduce particle size: Employ ball-milling to reduce the particle size of the lithium formate powder before preparing the electrode slurry. This increases the surface area and can improve decomposition efficiency.[2]

Issue 2: Low Initial Coulombic Efficiency After Prelithiation

• Symptoms:

  • Despite the use of lithium formate, the initial coulombic efficiency of the full cell is lower than expected.

• Potential Causes & Solutions:

Potential Cause	Recommended Solution
Incomplete decomposition of lithium formate: Not enough lithium ions are being released to compensate for the SEI formation loss.	Verify decomposition: Analyze the dQ/dV curve of your cell to confirm the decomposition of lithium formate. If the decomposition is incomplete, refer to the solutions for Issue 1 .
Unstable SEI formation: The decomposition products of lithium formate or the high operating potential may be interfering with the formation of a stable SEI layer on the anode.[8][9]	Optimize the electrolyte: Consider adding film-forming additives to the electrolyte, such as fluoroethylene carbonate (FEC), to promote the formation of a more stable and robust SEI layer.[10]
Side reactions: Undesirable reactions between the lithium formate decomposition products and the electrolyte or electrodes.	Characterize the interface: Use techniques like Electrochemical Impedance Spectroscopy (EIS) and post-mortem analysis (XPS, SEM) to investigate changes in the electrode surface and SEI composition.

Issue 3: Rapid Capacity Fading in Subsequent Cycles

• Symptoms:

  • The cell shows good initial capacity after prelithiation but fades quickly in the following cycles.

• Potential Causes & Solutions:

Potential Cause	Recommended Solution
Electrolyte degradation: The high potential required for decomposition may have damaged the electrolyte in the first cycle, leading to continuous side reactions.[3]	Lower the decomposition potential: Implement the strategies from Issue 1 (catalysts, smaller particle size, better conductive network) to decompose the lithium formate at a lower, less aggressive potential.
Structural damage to the cathode: The decomposition process, especially if it involves gas evolution, might cause mechanical degradation of the cathode structure.	Optimize electrode formulation: Ensure good adhesion and mechanical integrity of the cathode by optimizing the binder content and electrode calendering process.
Unstable SEI: The SEI formed in the presence of lithium formate decomposition byproducts may not be stable over long-term cycling.	Tailor the SEI: As with low coulombic efficiency, the use of electrolyte additives can help in forming a more resilient SEI that can better withstand cycling.[10]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on reducing the decomposition potential of lithium formate.

Table 1: Effect of Conductive Agent on Lithium Formate Decomposition Potential

Conductive Agent	Decomposition Potential (V vs. Li/Li⁺)
Acetylene Black (AB)	4.84
Super P (SP)	4.82
Ketjenblack (KB)	4.42
Data from a study using commercial lithium formate (C-LFM) at a 0.1 C rate.[1]

Table 2: Impact of Catalyst and Particle Size Reduction on Decomposition Potential

Material	Decomposition Potential (V vs. Li/Li⁺)
Commercial Lithium Formate (C-LFM) with AB	4.84
Ball-milled Lithium Formate (B-LFM) with AB and NiO catalyst	4.23
This demonstrates the synergistic effect of reducing particle size and using a catalyst.[2]

Experimental Protocols

Preparation of Lithium Formate-Containing Cathode

• Materials:

  • Active cathode material (e.g., LiNi₀.₈₃₄Co₀.₁₁Mn₀.₀₅₆O₂)

  • Lithium Formate (HCOOLi), consider ball-milling for reduced particle size.

  • Conductive agent (e.g., Acetylene Black)

  • Catalyst (e.g., NiO powder)

  • Binder (e.g., PVDF)

  • Solvent (e.g., NMP)

• Procedure:

  • Dry all powders in a vacuum oven at the appropriate temperature to remove moisture.

  • Mix the active material, lithium formate, conductive agent, and catalyst in the desired weight ratio (e.g., a common starting point for the additive mixture is 60% lithium formate, 30% conductive agent, and 10% catalyst, which is then added to the main cathode material).

  • Dissolve the PVDF binder in NMP.

  • Add the powder mixture to the binder solution and mix thoroughly using a planetary mixer or similar equipment until a homogeneous slurry is formed.

  • Cast the slurry onto an aluminum current collector using a doctor blade.

  • Dry the electrode in a vacuum oven to remove the NMP solvent.

  • Calender the electrode to the desired thickness and porosity.

  • Punch out electrode discs of the required size inside a dry room or glovebox.

Electrochemical Characterization Protocol

• Cell Assembly:

  • Assemble 2032-type coin cells in an argon-filled glovebox.

  • Use the prepared lithium formate-containing cathode as the working electrode.

  • Use a lithium metal foil as the counter and reference electrode for half-cell testing.

  • Use a standard graphite (B72142) electrode for full-cell testing.

  • Use a microporous membrane as the separator.

  • Use a standard electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate and dimethyl carbonate).

• Galvanostatic Cycling (Half-Cell):

  • Formation Cycle: Charge the cell at a constant current of 0.1 C (where 1 C = 515 mA/g of lithium formate) up to a cutoff voltage of 5.0 V vs. Li/Li⁺. This initial charge will decompose the lithium formate.

  • Analysis: The voltage plateau during this charge corresponds to the decomposition potential. The length of this plateau gives the experimental capacity of the lithium formate.

• Galvanostatic Cycling (Full-Cell):

  • Formation Cycles: Cycle the cell for 3-5 cycles at a low C-rate (e.g., 0.1 C) within the normal operating voltage window of the cathode material (e.g., 2.7–4.3 V).[1]

  • Performance Cycling: Subsequently, cycle the cell at higher C-rates (e.g., 1 C) to evaluate capacity retention and rate capability.

• Differential Capacity (dQ/dV) Analysis:

  • Plot the differential capacity (dQ/dV) against the voltage from the galvanostatic cycling data.

  • The peak in the dQ/dV curve during the initial charge of a half-cell corresponds to the decomposition potential of the lithium formate. The sharpness and position of this peak can be used to diagnose the efficiency and kinetics of the decomposition process.

Visualizations

Caption: Experimental workflow for evaluating lithium formate prelithiation.

Caption: Troubleshooting logic for lithium formate decomposition issues.

References

• 1. Prelithiation strategies for enhancing the performance of lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08234F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. uknowledge.uky.edu [uknowledge.uky.edu]
• 5. Scavenging Materials to Stabilize LiPF6 -Containing Carbonate-Based Electrolytes for Li-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Prelithiation strategies for enhancing the performance of lithium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. academic.oup.com [academic.oup.com]

managing the hygroscopic properties of lithium formate monohydrate in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for managing the hygroscopic properties of lithium formate (B1220265) monohydrate in experimental settings. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: How hygroscopic is lithium formate monohydrate?

A1: Lithium formate monohydrate is described as a hygroscopic compound, with some sources classifying it as slightly hygroscopic.[1] This means it has the tendency to absorb moisture from the atmosphere.[2] The degree of water uptake can be influenced by ambient relative humidity (RH) and temperature. Due to this property, it is crucial to handle the material in a controlled environment to ensure the accuracy and reproducibility of your experiments.

Q2: What are the ideal storage conditions for lithium formate monohydrate?

A2: To minimize moisture absorption, lithium formate monohydrate should be stored in a tightly sealed container in a dry and cool environment.[3] For optimal protection against atmospheric moisture, it is highly recommended to store the container within a desiccator containing a suitable desiccant, such as silica (B1680970) gel.[4]

Q3: My lithium formate monohydrate has formed clumps. What does this mean and can I still use it?

A3: Clumping is a visual indicator that the powder has absorbed moisture from the atmosphere.[2][5] While the material may still be usable depending on the tolerance of your experiment to excess water, it is important to consider that the weighed mass will not be accurate due to the presence of absorbed water. For experiments requiring high precision, it is recommended to use a fresh, non-clumped supply or to dry the material beforehand.

Q4: Can I dry lithium formate monohydrate that has been exposed to moisture?

A4: Yes, lithium formate monohydrate can be dried. It loses its water of hydration at approximately 94 °C.[6] Heating the material in a laboratory oven at a temperature slightly above this, for example, 105-110 °C, for a sufficient period can remove the crystal water. However, it is crucial to cool the material in a desiccator to prevent reabsorption of moisture from the air upon cooling.

Troubleshooting Guide

Issue 1: Inconsistent results in experiments using lithium formate monohydrate.

• Possible Cause: Inconsistent water content in the lithium formate monohydrate due to its hygroscopic nature.

• Troubleshooting Steps:

  • Verify Storage: Ensure the compound is stored in a tightly sealed container within a desiccator.

  • Controlled Handling: Handle the powder in a low-humidity environment, such as a glove box or a balance draft shield, to minimize exposure to atmospheric moisture.

  • Standardize Sample Preparation: Implement a consistent procedure for sample preparation, including the time the material is exposed to the ambient environment.

  • Quantify Water Content: Use Karl Fischer titration to determine the exact water content of your batch of lithium formate monohydrate before use. This allows for more accurate calculations in your experiments.[7]

Issue 2: Difficulty in accurately weighing lithium formate monohydrate.

• Possible Cause: The powder is rapidly absorbing moisture during the weighing process, leading to a drifting weight reading on the analytical balance.

• Troubleshooting Steps:

  • Minimize Exposure Time: Have all necessary tools and containers ready before opening the lithium formate monohydrate container. Weigh the powder as quickly as possible.[2]

  • Use a Suitable Weighing Vessel: Use a weighing boat or a stoppered vial to minimize the surface area of the powder exposed to the air.

  • Weighing by Difference: Tare a sealed container with a small amount of the powder. Dispense the desired amount into your experimental vessel and re-weigh the sealed container. The difference in weight is the amount of powder dispensed.

  • Work in a Controlled Atmosphere: If available, perform the weighing inside a glove box with controlled low humidity.

Data Presentation

Hygroscopicity Classification	Water Uptake (% w/w) at 25°C / 80% RH
Non-hygroscopic	< 0.2
Slightly hygroscopic	0.2 - 2.0
Moderately hygroscopic	2.0 - 15.0
Very hygroscopic	> 15.0

Known Thermal Property:

Property	Value
Dehydration Temperature	94 °C[6]

Experimental Protocols

Dynamic Vapor Sorption (DVS) Analysis

Objective: To determine the hygroscopic nature and critical relative humidity of lithium formate monohydrate.

Methodology:

• Place a small, accurately weighed sample (typically 5-20 mg) of lithium formate monohydrate onto the DVS instrument's microbalance.[8]

• Dry the sample in the DVS chamber under a stream of dry nitrogen (0% RH) at 25 °C until a stable weight is achieved. This will be the reference dry mass.

• Increase the relative humidity in stepwise increments (e.g., 10% steps) from 0% to 90% RH. At each step, allow the sample to equilibrate until the rate of weight change over time ( dm/dt ) is below a set threshold (e.g., 0.002%/min).[9]

• Once the maximum RH is reached, decrease the humidity in the same stepwise manner back to 0% RH to obtain the desorption isotherm.

• Plot the percentage change in mass against the relative humidity to generate the sorption and desorption isotherms.[8][9]

Karl Fischer Titration (Volumetric)

Objective: To accurately quantify the water content of a lithium formate monohydrate sample.

Methodology:

• Add a suitable volume of a Karl Fischer solvent (e.g., methanol (B129727) for volumetric titration) to the titration vessel.[7]

• Titrate the solvent with the Karl Fischer reagent to a stable endpoint to neutralize any residual water in the solvent.

• Accurately weigh a sample of lithium formate monohydrate (typically 100-200 mg) and quickly transfer it to the titration vessel.

• Stir the sample to ensure complete dissolution.

• Titrate the sample with the Karl Fischer reagent to the electrometric endpoint.[7][10]

• The volume of the titrant consumed is used to calculate the water content of the sample based on the pre-determined titer of the reagent.

Visualizations

Caption: A recommended workflow for handling hygroscopic materials.

Caption: A decision tree for troubleshooting inconsistent results.

References

• 1. mt.com [mt.com]
• 2. nanochemazone.ca [nanochemazone.ca]
• 3. scribd.com [scribd.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. lithium hydroxide monohydrate: Topics by Science.gov [science.gov]
• 6. hamptonresearch.com [hamptonresearch.com]
• 7. www-pub.iaea.org [www-pub.iaea.org]
• 8. Selective Adsorption of Oxygen from Humid Air in a Metal–Organic Framework with Trigonal Pyramidal Copper(I) Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Second Harmonic Generation (SHG) Efficiency in Doped Lithium Formate Monohydrate (LFM) Crystals

Welcome to the technical support center for researchers, scientists, and drug development professionals working with doped Lithium Formate Monohydrate (LFM) crystals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work aimed at improving Second Harmonic Generation (SHG) efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the baseline SHG efficiency of pure Lithium Formate Monohydrate (LFM)?

A1: The SHG efficiency of pure LFM has been reported to be approximately 0.97 to 1.12 times that of Potassium Dihydrogen Phosphate (KDP), a standard reference material for SHG measurements.[1]

Q2: How can doping improve the SHG efficiency of LFM crystals?

A2: Doping LFM crystals with certain impurities can enhance their SHG efficiency. The incorporation of dopants into the crystal lattice can lead to modifications in the crystal structure, electron distribution, and molecular polarizability, which are key factors influencing the nonlinear optical (NLO) properties. For instance, doping with magnesium sulfate (B86663) has been shown to increase the SHG efficiency of LFM crystals.[2]

Q3: What types of dopants have been investigated for improving the SHG efficiency of LFM?

A3: Research has explored the use of various dopants, including metal sulfates such as magnesium sulfate and copper sulfate, to modify the properties of LFM crystals.[3] The choice of dopant is critical as it can significantly influence the crystal's growth, transparency, and nonlinear optical response.

Q4: What is the typical method for growing doped LFM crystals?

A4: The most common and effective method for growing doped LFM single crystals is the slow evaporation solution growth technique.[2][3] This method involves dissolving purified LFM and a specific concentration of the dopant in a solvent (typically deionized water) to create a supersaturated solution, which is then allowed to evaporate slowly at a constant temperature, leading to the formation of single crystals.

Troubleshooting Guides

Crystal Growth Issues

Issue	Possible Causes	Troubleshooting Steps
No crystal formation or slow growth	1. Insufficient supersaturation of the solution.2. Presence of impurities inhibiting nucleation.3. Unstable temperature or mechanical vibrations.	1. Increase the concentration of the solute slightly or allow for more solvent evaporation.2. Use high-purity starting materials and deionized water. Filter the solution before setting it for crystallization.3. Ensure a stable, vibration-free environment for crystal growth.
Formation of polycrystalline material or dendritic growth	1. Too rapid solvent evaporation leading to high supersaturation.2. Presence of impurities acting as nucleation centers.	1. Reduce the rate of evaporation by loosely covering the container.2. Ensure the cleanliness of the crystallization vessel and filter the solution.
Poor crystal transparency or inclusion of defects	1. Inhomogeneous incorporation of the dopant.2. Rapid growth trapping solvent or impurities within the crystal.3. Flctuations in temperature during growth.	1. Optimize the dopant concentration and ensure uniform mixing in the solution.2. Slow down the growth rate by controlling the evaporation rate.3. Maintain a constant temperature throughout the crystal growth process.
Change in crystal morphology (habit)	1. The dopant is influencing the relative growth rates of different crystal faces.	1. This is an expected outcome of doping. Characterize the new morphology and its impact on SHG properties. Adjusting the dopant concentration may allow for some control over the morphology.

SHG Measurement Issues

Issue	Possible Causes	Troubleshooting Steps
Low or no SHG signal	1. The crystal is centrosymmetric, or the dopant has induced a centrosymmetric phase.2. Poor crystal quality with a high density of defects scattering the light.3. Misalignment of the laser with the crystal's nonlinear optical axis.	1. Confirm the non-centrosymmetric nature of the crystal using X-ray diffraction (XRD).2. Improve crystal quality by optimizing growth conditions.3. Carefully orient the crystal to find the phase-matching angle for maximum SHG output.
Inconsistent SHG efficiency measurements	1. Fluctuations in the power of the incident laser.2. Inhomogeneous sample (e.g., powder with varying particle size).3. Thermal effects in the crystal due to laser absorption.	1. Monitor and stabilize the laser output power.2. For powder measurements, use a consistent and narrow range of particle sizes.3. Use a lower laser power or a pulsed laser with a low repetition rate to minimize heating.
Damage to the crystal during measurement	1. The laser power is above the laser damage threshold (LDT) of the crystal.	1. Determine the LDT of the crystal and operate well below this threshold. Doping can alter the LDT of LFM. For example, magnesium sulfate doping has been shown to increase the LDT of LFM from 1.46 GW/cm² to 1.63 GW/cm².[2]

Quantitative Data Summary

The following table summarizes the reported SHG efficiency of doped LFM crystals relative to undoped LFM and the standard reference crystal, KDP.

Material	Dopant	Dopant Concentration	Relative SHG Efficiency (vs. Undoped LFM)	Relative SHG Efficiency (vs. KDP)
Lithium Formate Monohydrate (LFM)	None (Pure)	-	1.00	~0.97 - 1.12[1]
Lithium Formate Monohydrate (LFM)	Magnesium Sulfate	Not specified in abstract	1.35[2]	~1.31

Note: The relative SHG efficiency vs. KDP for doped LFM is calculated based on the reported efficiency of undoped LFM.

Experimental Protocols

Detailed Methodology for Slow Evaporation Solution Growth of Doped LFM

This protocol describes the growth of doped LFM crystals using the slow evaporation technique.

Materials and Equipment:

• High-purity Lithium Formate Monohydrate (HCOOLi·H₂O)

• Dopant compound (e.g., Magnesium Sulfate, MgSO₄)

• Deionized water

• Beakers and conical flasks

• Magnetic stirrer with hot plate

• Whatman filter paper (0.22 µm)

• Crystallization dishes

• Constant temperature bath or a vibration-free, temperature-controlled environment

Procedure:

• Solution Preparation:

  • Calculate the required amount of LFM to prepare a saturated solution in a specific volume of deionized water at a slightly elevated temperature (e.g., 40 °C). Solubility data for LFM in water is required for this step.

  • Weigh the desired molar concentration of the dopant (e.g., 1 mol% MgSO₄) relative to the LFM.

  • Dissolve the LFM and the dopant in the deionized water in a beaker with constant stirring using a magnetic stirrer. Gentle heating can be applied to facilitate dissolution.

• Filtration:

  • Once the solutes are completely dissolved, filter the solution while it is still warm through a 0.22 µm Whatman filter paper into a clean crystallization dish. This step is crucial to remove any suspended impurities that could act as unwanted nucleation sites.

• Crystallization:

  • Cover the crystallization dish with a perforated lid (e.g., parafilm with a few small holes) to control the rate of solvent evaporation. A slower evaporation rate generally leads to higher quality and larger single crystals.

  • Place the crystallization dish in a constant temperature bath or a dedicated crystal growth chamber that is free from mechanical vibrations and temperature fluctuations.

• Crystal Harvesting:

  • Monitor the solution daily. Once crystals of a suitable size and quality have formed (typically over several days to weeks), carefully harvest them from the solution using tweezers.

  • Gently dry the harvested crystals on a filter paper.

Detailed Methodology for SHG Measurement using the Kurtz-Perry Powder Technique

The Kurtz-Perry powder technique is a widely used method for the preliminary screening of materials for their second-order nonlinear optical properties.[1]

Materials and Equipment:

• Q-switched Nd:YAG laser (λ = 1064 nm)

• Sample holder for powder (e.g., a micro-capillary tube)

• Photomultiplier tube (PMT) or a photodiode detector

• Oscilloscope

• High-pass filter to block the fundamental laser wavelength (1064 nm)

• Reference material with a known SHG efficiency (e.g., KDP powder)

• Mortar and pestle for grinding the crystals

• Sieves for particle size selection

Procedure:

• Sample Preparation:

  • Grind the grown doped LFM crystals into a fine powder using a mortar and pestle.

  • Sieve the powder to obtain a specific and uniform particle size range (e.g., 125-150 µm). This is important for obtaining reproducible results.

  • Pack the sieved powder into the sample holder. Ensure consistent packing density for all samples.

• Experimental Setup:

  • Align the Q-switched Nd:YAG laser to direct the fundamental beam (1064 nm) onto the packed powder sample.

  • Place the detector (PMT or photodiode) at a suitable position to collect the second harmonic signal (532 nm) generated from the sample.

  • Place the high-pass filter in front of the detector to ensure that only the 532 nm signal is measured.

• Data Acquisition:

  • Fire single shots of the laser at the sample and measure the intensity of the generated green light (532 nm) using the detector connected to an oscilloscope.

  • Record the output signal for the doped LFM sample.

  • Without changing the experimental setup, replace the sample with the reference material (KDP powder of the same particle size and packing density) and record the SHG signal.

• Calculation of Relative SHG Efficiency:

  • The relative SHG efficiency of the doped LFM sample is calculated by dividing the SHG signal intensity of the sample by the SHG signal intensity of the KDP reference.

Visualizations

References

• 1. ijaasr.dvpublication.com [ijaasr.dvpublication.com]
• 2. ijeas.org [ijeas.org]
• 3. iqac.kamarajcollege.ac.in [iqac.kamarajcollege.ac.in]

Technical Support Center: Optimizing Crystal Growth of Lithium Formate Monohydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the crystal growth conditions for lithium formate (B1220265) monohydrate (LFM). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to address challenges encountered during crystallization experiments.

Frequently Asked Questions (FAQs)

Q1: What is the crystal system and structure of lithium formate monohydrate?

A1: Lithium formate monohydrate crystallizes in the orthorhombic crystal system.[1] The space group is Pna21, with unit cell dimensions of a = 6.99 Å, b = 6.50 Å, and c = 4.85 Å.[1]

Q2: What is the solubility of lithium formate monohydrate in water?

A2: Lithium formate monohydrate is soluble in water.[2] At room temperature, its solubility is approximately 250 g/L.[2] The solubility is temperature-dependent, generally increasing with temperature.

Q3: At what temperature does lithium formate monohydrate lose its water of hydration?

A3: The monohydrate form loses its water to become anhydrous lithium formate at 94 °C.[1]

Q4: What are some common applications of lithium formate monohydrate crystals?

A4: Due to its non-linear optical (NLO) properties, lithium formate monohydrate crystals have applications in laser technology and optical communications. It is also used in the pharmaceutical industry as a starting material for the synthesis of various drugs.

Q5: Can doping with other compounds improve the properties of lithium formate monohydrate crystals?

A5: Yes, doping can alter the properties of LFM crystals. For example, doping with magnesium sulfate (B86663) has been shown to increase the second harmonic generation (SHG) efficiency and mechanical hardness of the crystals.

Troubleshooting Guide

This guide addresses specific issues that may arise during the crystallization of lithium formate monohydrate.

Issue 1: No crystal formation after an extended period.

• Question: I have prepared a saturated solution of lithium formate monohydrate and left it for slow evaporation, but no crystals have formed. What could be the problem?

• Answer: This issue often relates to insufficient supersaturation or the presence of inhibitors.

  • Insufficient Supersaturation: The solution may not be saturated enough for nucleation to occur.

    • Solution: Gently evaporate more solvent by slightly increasing the ambient temperature or passing a slow stream of dry air over the solution's surface. Be cautious not to evaporate too quickly, as this can lead to the formation of small, poor-quality crystals.

  • Presence of Impurities: Certain impurities can inhibit nucleation.

    • Solution: Ensure high-purity starting materials and solvents. If impurities are suspected, recrystallize the lithium formate monohydrate powder before the main crystal growth experiment. Filtering the saturated solution through a fine-pore filter (e.g., 0.22 µm) before setting it for crystallization can also help remove particulate impurities.

Issue 2: Formation of many small crystals instead of a few large ones.

• Question: My experiment yielded a large number of small, needle-like crystals instead of the desired large, single crystals. How can I control the nucleation rate?

• Answer: The formation of numerous small crystals indicates a high nucleation rate, which can be caused by excessive supersaturation or rapid changes in conditions.

  • High Supersaturation: If the solution is too concentrated, spontaneous nucleation will be favored over the growth of existing nuclei.

    • Solution: Prepare a solution with a slightly lower saturation level. Refer to the solubility data to achieve a controlled level of supersaturation.

  • Rapid Evaporation: Fast evaporation of the solvent leads to a rapid increase in concentration, triggering excessive nucleation.

    • Solution: Slow down the evaporation rate. Cover the crystallization vessel with a lid or parafilm with a few small perforations to reduce the surface area exposed to the atmosphere. Placing the setup in a location with minimal air currents can also help.

Issue 3: Crystals exhibit poor morphology or defects.

• Question: The crystals I have grown have visible inclusions or are not well-formed. What factors influence crystal morphology and quality?

• Answer: Crystal morphology and the presence of defects are influenced by factors such as impurities, pH of the solution, and the stability of the growth environment.

  • Impurities: The presence of metallic or organic impurities can disrupt the crystal lattice and alter the crystal habit.[3] For instance, even small amounts of other ions can be incorporated into the crystal structure, leading to defects.

    • Solution: Use high-purity lithium formate and deionized water. If necessary, purify the starting material by recrystallization.

  • pH of the Solution: The pH of the crystallization solution can influence the crystal morphology.

    • Solution: While specific data for LFM is limited, for many organic salts, maintaining a stable and optimal pH is crucial. Prepare the solution and measure the initial pH. If inconsistencies in crystal morphology are observed between batches, monitoring and adjusting the pH to a consistent value may be necessary.

  • Environmental Instability: Fluctuations in temperature and mechanical disturbances can introduce stress and defects into the growing crystals.

    • Solution: Maintain a constant temperature environment for the crystallization setup. Isolate the setup from vibrations.

Data Presentation

Table 1: Solubility of Lithium Formate in Water at Various Temperatures

Temperature (°C)	Solubility ( g/100 g H₂O)
10	38.5
20	41.8
30	45.2
40	48.8
50	52.6
60	56.5

Note: Data is estimated based on graphical representations from the IUPAC-NIST Solubility Database and should be confirmed experimentally for precise applications.

Table 2: Impact of Magnesium Sulfate Doping on Lithium Formate Monohydrate Crystal Properties

Property	Undoped LFM	Magnesium Sulfate Doped LFM
Relative SHG Efficiency	1.12	1.35
Vickers Hardness (at 100g load)	~55 kg/mm ²	~65 kg/mm ²

Source: Adapted from research on the effects of magnesium sulfate doping.

Experimental Protocols

1. Protocol for Crystal Growth by Slow Evaporation

This method is suitable for growing large, high-quality single crystals of lithium formate monohydrate.

• Materials:

  • High-purity lithium formate monohydrate powder

  • Deionized water

  • Beaker

  • Magnetic stirrer and stir bar

  • Hot plate

  • Filter paper (0.22 µm pore size)

  • Crystallization dish

  • Parafilm

• Procedure:

  • Prepare a Saturated Solution:

    • Based on the solubility data in Table 1, calculate the amount of lithium formate monohydrate needed to create a saturated solution at a slightly elevated temperature (e.g., 40°C).

    • Add the deionized water to a beaker with a magnetic stir bar.

    • Gently heat the water on a hot plate while stirring.

    • Slowly add the calculated amount of lithium formate monohydrate powder to the water until it is completely dissolved.

  • Ensure Saturation and Purity:

    • Add a small excess of the powder to ensure the solution is fully saturated.

    • Continue stirring at the elevated temperature for about 30 minutes to ensure equilibrium.

    • Turn off the heat and allow the solution to cool slightly.

    • Filter the warm, saturated solution through a 0.22 µm filter paper into a clean crystallization dish to remove any undissolved particles and impurities.

  • Crystal Growth:

    • Cover the crystallization dish with parafilm.

    • Pierce a few small holes in the parafilm to allow for slow evaporation of the solvent. The number and size of the holes can be adjusted to control the evaporation rate.

    • Place the dish in a stable, vibration-free environment with a constant temperature.

  • Harvesting Crystals:

    • Monitor the dish over several days to weeks. Small seed crystals should start to form.

    • Once crystals of the desired size have grown, carefully remove them from the solution using tweezers.

    • Gently dry the crystals on a filter paper.

2. Protocol for Seeding Technique to Obtain a Single Large Crystal

This protocol is an extension of the slow evaporation method to promote the growth of a single, large crystal.

• Procedure:

  • Follow steps 1 and 2 of the Slow Evaporation protocol to prepare a filtered, saturated solution.

  • Allow the solution to stand for a day or two until small, well-formed seed crystals appear.

  • Select a single, high-quality seed crystal and carefully remove it from the solution.

  • Prepare another saturated solution as described in the Slow Evaporation protocol and filter it into a new, clean crystallization dish.

  • Carefully suspend the selected seed crystal in the center of the new solution using a fine thread (e.g., a human hair or a thin nylon filament) attached to a support across the top of the dish.

  • Cover the dish with parafilm with a few small holes and allow the solvent to evaporate slowly. The seed crystal will grow larger as the solute deposits onto its surface.

Mandatory Visualizations

Caption: Workflow for growing LFM crystals via slow evaporation.

Caption: Troubleshooting logic for LFM crystal growth issues.

References

• 1. Lithium formate - Wikipedia [en.wikipedia.org]
• 2. Lithium formate | CHLiO2 | CID 23680280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

addressing thermal stability issues of lithium formate monohydrate in experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the thermal stability of lithium formate (B1220265) monohydrate (HCOOLi·H₂O) for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the expected thermal behavior of lithium formate monohydrate?

A1: Lithium formate monohydrate typically undergoes a two-stage dehydration process to form anhydrous lithium formate before further decomposition. The monohydrate loses its water of crystallization starting at approximately 94 °C.[1] The anhydrous salt then decomposes at higher temperatures.

Q2: At what temperature does anhydrous lithium formate decompose?

A2: The decomposition of the anhydrous salt to lithium carbonate, carbon monoxide, and hydrogen occurs at around 230 °C.[1] However, other sources have reported decomposition occurring between 513 and 533 K (240-260 °C).[2] This variability can be influenced by experimental conditions such as heating rate.

Q3: My experimental results show a different dehydration temperature. What could be the cause?

A3: Discrepancies in dehydration temperature can arise from several factors:

• Heating Rate: Faster heating rates in thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) can shift the observed dehydration and decomposition temperatures to higher values.

• Sample Mass: The mass of the sample can influence the heat transfer and diffusion of water vapor, affecting the dehydration temperature.[2]

• Atmosphere: The composition of the purge gas (e.g., inert like nitrogen or reactive like air) can impact the thermal stability.

• Crystal Defects: The presence of dislocations and other crystal imperfections can act as nucleation sites for dehydration, influencing the onset temperature.[3]

Q4: The dehydration of my lithium formate monohydrate appears to be a multi-step process. Is this normal?

A4: Yes, the dehydration process of lithium formate monohydrate is known to be complex and can occur in two stages.[2] This is attributed to the arrangement of water molecules and hydrogen bonding within the crystal structure.

Troubleshooting Guide

Issue	Possible Causes	Recommended Actions
Premature Decomposition (below 230 °C)	- Presence of impurities. - Reaction with the sample pan material. - Inaccurate temperature calibration of the instrument.	- Use high-purity lithium formate monohydrate (≥98%).[4][5] - Use an inert sample pan (e.g., alumina (B75360), platinum). - Calibrate the instrument using certified reference materials.
Inconsistent Dehydration Behavior	- Variation in heating rate between experiments. - Differences in sample packing in the crucible. - Fluctuations in the purge gas flow rate.	- Maintain a consistent and documented heating rate for all experiments. - Ensure consistent sample mass and packing density. - Use a calibrated mass flow controller for the purge gas.
Overlapping Thermal Events in DSC/TGA	- A rapid heating rate may not provide sufficient resolution to separate the two dehydration steps or dehydration from the onset of decomposition.	- Use a slower heating rate (e.g., 5-10 °C/min) to improve the resolution of thermal events.[6]
Unexpected Endothermic or Exothermic Peaks	- Phase transitions in the material. - Reactions with atmospheric components (e.g., oxidation if air is present). - Sample contamination.	- Analyze the sample under an inert atmosphere (e.g., nitrogen, argon) to exclude oxidative effects. - Re-run the experiment with a fresh, uncontaminated sample. - Correlate DSC peaks with mass loss events in TGA to identify the nature of the transition.

Quantitative Data Summary

The following table summarizes the key thermal events for lithium formate monohydrate based on available data.

Thermal Event	Temperature Range	Technique	Notes
Dehydration (loss of H₂O)	Starts at ~94 °C	TGA/DSC	This process can occur in two stages and is influenced by experimental conditions.[1][2]
Decomposition of Anhydrous Salt	~230 °C - 260 °C	TGA/DSC	Decomposes into lithium carbonate, carbon monoxide, and hydrogen.[1][2]
Fusion of Anhydrous Salt	~548 K (275 °C)	DSC	An endothermic peak corresponding to the melting of the anhydrous substance has been observed.[2]

Experimental Protocols

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature and mass loss associated with the dehydration and decomposition of lithium formate monohydrate.

Methodology:

• Calibrate the TGA instrument for mass and temperature according to the manufacturer's instructions.

• Place a small, accurately weighed sample (typically 5-10 mg) of lithium formate monohydrate into a tared TGA crucible (e.g., alumina or platinum).

• Place the crucible in the TGA furnace.

• Purge the furnace with an inert gas (e.g., high-purity nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to create an inert atmosphere.

• Heat the sample from ambient temperature to a final temperature (e.g., 400 °C) at a constant heating rate (e.g., 10 °C/min).

• Record the mass loss as a function of temperature.

• Analyze the resulting TGA curve to identify the onset and completion temperatures of dehydration and decomposition, as well as the percentage mass loss for each step.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal events (dehydration, melting, decomposition) of lithium formate monohydrate.

Methodology:

• Calibrate the DSC instrument for temperature and heat flow using standard reference materials.

• Accurately weigh a small sample (typically 2-5 mg) of lithium formate monohydrate into a DSC pan (e.g., aluminum, sealed if volatile products are expected).

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample from a sub-ambient temperature (e.g., 25 °C) to a final temperature (e.g., 300 °C) at a controlled heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen purge).

• Record the differential heat flow between the sample and the reference as a function of temperature.

• Analyze the resulting DSC curve to identify endothermic peaks (e.g., dehydration, melting) and exothermic peaks (e.g., some decompositions), and to determine the temperatures and enthalpy changes of these transitions.

Visualizations

Caption: Troubleshooting workflow for thermal stability experiments.

Caption: Dehydration and decomposition pathway of lithium formate monohydrate.

References

• 1. Lithium formate - Wikipedia [en.wikipedia.org]
• 2. akjournals.com [akjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. scbt.com [scbt.com]
• 5. Lithium formate 98 6108-23-2 [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]

challenges and solutions in lithium formate EPR dosimetry

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing lithium formate (B1220265) in Electron Paramagnetic Resonance (EPR) dosimetry.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using lithium formate monohydrate (LFM) over L-alanine (AL) for EPR dosimetry?

A1: Lithium formate monohydrate (LFM) offers several key advantages over the more traditional L-alanine (AL) dosimeters. LFM is more sensitive to radiation, primarily due to its narrower EPR spectrum, which results in higher signal intensities for an equivalent absorbed dose.[1] It is also considered more tissue-equivalent, which can be crucial for applications in radiotherapy.[1] These properties generally lead to lower dose uncertainties, especially at therapeutic dose levels.[1][2]

Q2: What is the expected dose response of lithium formate dosimeters?

A2: Lithium formate dosimeters exhibit a linear dose response over a wide and clinically relevant range. Studies have confirmed linearity in various dose intervals, including 0.2-1000 Gy and 0-8.8 Gy in specific experiments.[3][4] This linearity is a fundamental requirement for accurate dosimetry, allowing for straightforward calibration and dose determination.

Q3: How stable is the EPR signal in irradiated lithium formate dosimeters?

A3: The EPR signal in irradiated lithium formate is highly stable under proper storage conditions. When stored at a constant relative humidity of 33% and at temperatures below 40°C, the signal shows no significant fading for at least one month post-irradiation.[5][6] This stability makes LFM suitable for applications that may involve delays between irradiation and measurement, such as in clinical audits where dosimeters are mailed for analysis.[5] However, exposure to high humidity, elevated temperatures, and light can lead to signal decay.[2][7]

Q4: What is the primary radical species responsible for the dosimetric signal in lithium formate?

A4: The dosimetric EPR signal in lithium formate irradiated at room temperature is attributed to the CO2(•-) radical anion.[5] While other radical species can be formed, particularly at very low temperatures or after extended storage periods, the CO2(•-) radical is the dominant and stable species used for dose quantification under standard experimental conditions.[5][8][9]

Troubleshooting Guide

This guide addresses common issues encountered during lithium formate EPR dosimetry experiments.

Problem 1: Significant EPR Signal Fading or Instability

Symptoms:

• The EPR signal intensity of a dosimeter decreases significantly over a short period (days to weeks).

• Poor reproducibility of measurements from the same dosimeter read at different times.

Possible Causes and Solutions:

Cause	Solution
Improper Storage Humidity	High humidity is a primary cause of signal fading. Store dosimeters (both pre- and post-irradiation) in a desiccator or an airtight container with a controlled atmosphere. A saturated solution of magnesium chloride (MgCl2) can be used to maintain a constant relative humidity of approximately 33%.[1][2]
Elevated Storage Temperature	Temperatures exceeding 40°C can accelerate the decay of the radical signal. Ensure that dosimeters are stored in a temperature-controlled environment.[5][6] Avoid leaving them in direct sunlight or near heat sources.
Exposure to Light	Exposure to light, particularly UV radiation, can contribute to signal instability.[2] Store dosimeters in a light-proof container.
Inconsistent Measurement Timing	If minor fading is unavoidable, establish a strict protocol for the time interval between irradiation and EPR measurement for all dosimeters in an experiment, including calibration standards. For long-term studies, signal decay can be characterized and corrected for using a fading curve.[4]

Problem 2: Anomalous or Distorted EPR Signal Shape

Symptoms:

• The EPR spectrum does not exhibit the expected single, narrow derivative line shape characteristic of the CO2(•-) radical.

• Additional peaks or a broad underlying signal are observed.

Possible Causes and Solutions:

Cause	Solution
Presence of Interfering Radicals	After long-term storage, the primary CO2(•-) radical can decay, making signals from minority radical species more prominent.[8][9] If long storage is necessary, ensure optimal environmental conditions (low temperature and humidity) to minimize this effect.
Contamination of Dosimeter or EPR Tube	Ensure that the lithium formate powder is pure and that the quartz EPR tubes are thoroughly cleaned before use to avoid signals from contaminants.
High Background Signal from Cavity	A background signal from the EPR cavity itself can interfere with the dosimeter signal. It is crucial to record a spectrum of the empty EPR tube and cavity and subtract this background from the sample spectrum.[10]
Incorrect Spectrometer Parameters	Over-modulation or excessive microwave power can distort the signal shape. Optimize the modulation amplitude to be a fraction of the signal's linewidth and use a microwave power level that avoids saturation.

Problem 3: Non-Linear Dose-Response Curve

Symptoms:

• When plotting EPR signal intensity against the absorbed dose, the resulting calibration curve is not linear.

Possible Causes and Solutions:

Cause	Solution
Dose-Dependent Signal Fading	A slight non-linearity may be observed if there is a dose-dependent fading effect. This can occur if dosimeters are not all read at the same time post-irradiation.[11] Ensure a consistent and documented time between irradiation and readout for all samples.
EPR Signal Saturation	At very high doses, the production of radicals may saturate, leading to a sub-linear response. Ensure that your experimental doses fall within the known linear range of lithium formate (e.g., up to 1000 Gy).[3]
Inaccurate Dosimetry for Calibration	The accuracy of the EPR dosimetry is dependent on the accuracy of the doses delivered to the calibration standards. Verify the output of the radiation source used for calibration with a reference-class dosimeter.
Improper Data Analysis	Ensure that background signals are properly subtracted and that the signal amplitude is determined consistently for all spectra, for example, by using a standardized spectral fitting procedure.[1]

Quantitative Data Summary

Table 1: Dose Uncertainty in Lithium Formate (LFM) vs. Alanine (AL) Dosimetry

Dose (Gy)	Relative Dose Uncertainty (1σ) for a Single Readout - LFM	Relative Dose Uncertainty (1σ) for a Single Readout - AL	Relative Dose Uncertainty (1σ) with 5 Averaged Readouts - LFM	Relative Dose Uncertainty (1σ) with 5 Averaged Readouts - AL
1	2.6%	12.3%	0.8%	2.6%
≥ 5	< 1.1%	< 2.8%	Not specified	Not specified
(Data sourced from Höfel et al., 2020)[1][2]

Table 2: Signal Stability of Lithium Formate Dosimeters

Storage Condition	Signal Stability
Temperature < 40°C and Relative Humidity at 33%	Stable for at least 1 month
Proton Beam Irradiation (unspecified storage)	6.6% signal decrease after 31 days
(Data sourced from Adolfsson et al., 2012 and Lund et al., 2019)[4][5]

Experimental Protocols & Workflows

Diagram 1: General Experimental Workflow for Lithium Formate EPR Dosimetry

Caption: Workflow from dosimeter preparation to dose determination.

Diagram 2: Troubleshooting Logic for Signal Fading

Caption: Decision tree for diagnosing and resolving EPR signal fading.

Methodology for Key Experiments

1. Preparation of Lithium Formate Dosimeters:

• Lithium formate monohydrate powder (e.g., 98% purity) is ground using a mortar and pestle to ensure homogeneity.[6]

• The powder is portioned by weight and pressed into pellets using a hydraulic press. No additional binder material is required.[6]

• Typical pellet dimensions for radiotherapy applications are a diameter of 4 mm and a height of 4 mm.[1][2]

• Pre-irradiation Storage: Pellets should be stored for at least 8 weeks before irradiation in a light-proof, airtight container with a constant relative humidity of 34 ± 2%. This can be achieved using a saturated aqueous solution of MgCl2.[1][2]

2. Irradiation Procedure:

• For irradiation, place the pellets inside an airtight capsule to protect them from environmental influences.[1][2]

• Irradiate the pellets to the desired doses using a calibrated radiation source. For clinical applications, a 6 MV photon beam is often used.[1][2]

• Record the temperature during irradiation. A typical irradiation temperature is 25 ± 2.5 °C.[1][2]

3. EPR Readout and Analysis:

• Place an individual pellet into a cylindrical quartz EPR tube. Use a dedicated sample holder to ensure the pellet is consistently positioned in the center of the spectrometer's resonator.

• Record the EPR spectrum. A typical measurement time for a single readout is around 10 minutes.[1]

• Data Processing:

  • Measure and subtract the background signal from the empty EPR cavity/tube.

  • The dose is proportional to the amplitude of the EPR signal. This amplitude can be determined using a spectral fitting procedure to separate the radiation-induced signal from any residual background or noise.[1]

  • Create a calibration curve by plotting the EPR signal amplitude against the known absorbed doses of a set of standard dosimeters.

  • Determine the dose of unknown samples by comparing their signal amplitude to the calibration curve.

  • To improve precision, multiple independent readouts per pellet can be averaged.[1]

References

• 1. A practical EPR dosimetry system for routine use in radiotherapy: uncertainty analysis of lithium formate dosimeters at the therapeutic dose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. radiationdosimetry.com [radiationdosimetry.com]
• 4. CHARACTERIZATION OF A LITHIUM FORMATE EPR-DOSIMETRY SYSTEM FOR PROTON RADIATION THERAPY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lithium formate for EPR dosimetry: radiation-induced radical trapping at low temperatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigation of signal fading in lithium formate EPR dosimeters using a new sensitive method [liu.diva-portal.org]
• 7. researchgate.net [researchgate.net]
• 8. Lithium Formate for EPR Dosimetry (2): Secondary Radicals in X-Irradiated Crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. THE EFFECT OF BACKGROUND SIGNAL AND ITS REPRESENTATION IN DECONVOLUTION OF EPR SPECTRA ON ACCURACY OF EPR DOSIMETRY IN BONE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. iris.unipa.it [iris.unipa.it]

Technical Support Center: Controlling the Dehydration of Lithium Formate Monohydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the dehydration process of lithium formate (B1220265) monohydrate (HCOOLi·H₂O). Below you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure successful and repeatable experiments.

Troubleshooting Guide

This section addresses common issues encountered during the dehydration of lithium formate monohydrate.

Issue	Possible Cause(s)	Suggested Solution(s)
Inconsistent Dehydration Temperatures	1. Variable Heating Rates: Different heating rates can shift the onset and peak temperatures of dehydration.[1] 2. Varying Particle Size: Smaller particles may dehydrate at lower temperatures due to a larger surface area-to-volume ratio.[2][3][4] 3. Atmospheric Conditions: The presence of ambient moisture can affect the dehydration process.[5]	1. Standardize the heating rate across all experiments for comparability. A rate of 10 K/min is a common starting point. 2. Document the particle size distribution of your sample. If necessary, sieve or mill the sample to achieve a more uniform particle size.[6] 3. Conduct experiments in a controlled atmosphere, such as under a dry nitrogen purge, to minimize the impact of humidity.[7]
Overlapping Dehydration Steps in TGA/DSC	1. Rapid Heating Rate: High heating rates can reduce the resolution between thermal events.[1] 2. Complex Dehydration Pathway: Lithium formate monohydrate is known to dehydrate in multiple stages, which can be close in temperature.	1. Reduce the heating rate (e.g., to 1-5 K/min) to improve the separation of dehydration peaks.[1] 2. Employ advanced thermal analysis techniques like quasi-isothermal thermogravimetry, which can better resolve overlapping weight loss events.[8][9]
Sample Ejection or Spattering in TGA/DSC Pan	1. Rapid Heating: Overly rapid heating can cause a buildup of water vapor pressure within the sample, leading to spattering. 2. Large Sample Mass: A larger sample mass can exacerbate pressure buildup.	1. Use a slower heating rate to allow for a more controlled release of water vapor. 2. Reduce the sample mass (typically 5-10 mg is sufficient for TGA/DSC).[7] 3. Use a vented or pierced lid on the sample pan to allow water vapor to escape more easily.
Uncertainty Between Dehydration and Decomposition	1. Heating Beyond Decomposition Temperature: Exceeding the decomposition temperature will lead to degradation of the anhydrous lithium formate.	1. Be aware of the distinct temperature ranges for dehydration and decomposition. Dehydration of the monohydrate is complete before decomposition begins.[10] 2. Visual Cue: Upon visual inspection, dehydrated lithium formate should be a white powder. Decomposition may result in discoloration (e.g., graying or blackening) due to the formation of lithium carbonate and carbon.

Frequently Asked Questions (FAQs)

Q1: At what temperature does lithium formate monohydrate dehydrate?

A1: Lithium formate monohydrate begins to lose its water of hydration at approximately 94 °C, forming the anhydrous salt.[10] However, thermal analysis studies have shown that the dehydration process can occur in stages, with onset temperatures for these stages observed in the range of 317 K to 353 K (approximately 44 °C to 80 °C) under vacuum conditions.[11] The exact temperature can be influenced by factors such as heating rate and atmospheric pressure.

Q2: How can I visually distinguish between the monohydrate and anhydrous forms?

A2: Visually, both the monohydrate and the anhydrous form of lithium formate are white crystalline powders. Therefore, visual inspection alone is not a reliable method for differentiation. Analytical techniques such as Thermogravimetric Analysis (TGA) or Differential Scanning Calorimetry (DSC) are necessary to confirm the hydration state by detecting the loss of water upon heating.

Q3: Does particle size affect the dehydration process?

A3: Yes, particle size can significantly impact the dehydration kinetics.[2][4] Smaller particles generally have a larger surface area, which can lead to a faster rate of dehydration and potentially a lower onset temperature for water loss.[2][4] For consistent and reproducible results, it is advisable to use a consistent particle size range for your experiments.

Q4: What is the difference between dehydration and decomposition of lithium formate?

A4: Dehydration is the process where lithium formate monohydrate loses its water molecule to become anhydrous lithium formate (HCOOLi). This is a reversible process under certain conditions. Decomposition is an irreversible chemical breakdown of the anhydrous lithium formate into other compounds, which for lithium formate occurs at a much higher temperature, around 230 °C, yielding lithium carbonate, carbon monoxide, and hydrogen.[10]

Q5: How does the heating rate in TGA/DSC affect the results?

A5: The heating rate is a critical experimental parameter. A higher heating rate can shift the observed dehydration peaks to higher temperatures and may reduce the resolution between distinct dehydration steps.[1] For detailed kinetic studies or to resolve overlapping thermal events, a slower heating rate is generally recommended.

Quantitative Data Summary

The following tables summarize key quantitative data related to the dehydration of lithium formate monohydrate.

Table 1: Thermal Analysis Data for Lithium Formate Monohydrate Dehydration

Parameter	Value	Technique	Reference
Dehydration Temperature	94 °C	Not Specified	[10]
Decomposition Temperature	230 °C	Not Specified	[10]
Dehydration Temperature Range (under vacuum)	317 - 353 K (44 - 80 °C)	Thermogravimetry	[11]
Dehydration Process	Two-stage	DSC/TG

Note: The number of endothermic peaks in DSC can vary with sample mass and scanning rate.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) of Lithium Formate Monohydrate Dehydration

Objective: To determine the water content and thermal stability of lithium formate monohydrate.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen gas (or other inert gas)

• TGA sample pans (e.g., alumina (B75360) or platinum)

• Microbalance

• Lithium formate monohydrate sample

Procedure:

• Instrument Preparation:

  • Ensure the TGA is calibrated for mass and temperature according to the manufacturer's instructions.

  • Start the inert gas flow (e.g., nitrogen at 20-50 mL/min) to purge the furnace and balance chamber.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the lithium formate monohydrate sample into a tared TGA pan.

  • Record the exact mass.

  • Place the sample pan onto the TGA's autosampler tray or manually load it onto the balance mechanism.

• TGA Method Setup:

  • Initial Temperature: Set to ambient temperature (e.g., 25 °C).

  • Heating Rate: Program a heating ramp of 10 °C/min.

  • Final Temperature: Set to a temperature above the dehydration but below the decomposition temperature, for example, 150 °C.

  • Atmosphere: Maintain a constant inert gas flow throughout the experiment.

• Data Acquisition:

  • Start the TGA run.

  • The instrument will record the sample mass as a function of temperature.

• Data Analysis:

  • The TGA curve will show a weight loss step corresponding to the loss of water.

  • Calculate the percentage weight loss from the plateau before the dehydration to the plateau after the dehydration is complete. This should correspond to the theoretical water content of lithium formate monohydrate (~25.7%).

  • Determine the onset temperature of the dehydration from the TGA curve.

Protocol 2: Differential Scanning Calorimetry (DSC) of Lithium Formate Monohydrate Dehydration

Objective: To determine the enthalpy of dehydration and the temperature of the phase transition.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• High-purity nitrogen gas (or other inert gas)

• DSC sample pans and lids (e.g., aluminum)

• Crimper for sealing pans

• Microbalance

• Lithium formate monohydrate sample

Procedure:

• Instrument Preparation:

  • Ensure the DSC is calibrated for temperature and enthalpy using appropriate standards (e.g., indium).

  • Start the inert gas flow (e.g., nitrogen at 20-50 mL/min).

• Sample Preparation:

  • Accurately weigh 2-5 mg of the lithium formate monohydrate sample into a tared DSC pan.

  • Record the exact mass.

  • Seal the pan with a lid. It is recommended to use a vented or pierced lid to allow the evolved water vapor to escape, preventing pressure buildup.

  • Prepare an empty, sealed pan to be used as a reference.

• DSC Method Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Initial Temperature: Set to ambient temperature (e.g., 25 °C).

  • Heating Rate: Program a heating ramp of 10 °C/min.

  • Final Temperature: Set to a temperature above the dehydration, for example, 150 °C.

  • Atmosphere: Maintain a constant inert gas flow.

• Data Acquisition:

  • Start the DSC run.

  • The instrument will record the heat flow to the sample relative to the reference as a function of temperature.

• Data Analysis:

  • The DSC curve will show one or more endothermic peaks corresponding to the dehydration process.

  • Integrate the area of the peak(s) to determine the enthalpy of dehydration (ΔH).

  • Determine the onset and peak temperatures for each thermal event.

Visualizations

Caption: Experimental Workflow for Dehydration Analysis.

Caption: Key Factors Influencing Dehydration.

References

• 1. researchgate.net [researchgate.net]
• 2. Item - Effect of Particle Size and Morphology on the Dehydration Mechanism of a Non-Stoichiometric Hydrate - figshare - Figshare [figshare.com]
• 3. The effect of particle size on the dehydration/rehydration behaviour of lactose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Influence of Air Temperature and Humidity on Dehydration Equilibria and Kinetics of Theophylline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 8. skb.skku.edu [skb.skku.edu]
• 9. skb.skku.edu [skb.skku.edu]
• 10. Lithium formate - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Preventing Unwanted Precipitation of Lithium Formate in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on preventing and troubleshooting unwanted precipitation of lithium formate (B1220265) in aqueous solutions. Unforeseen precipitation can compromise experimental results, delay research, and lead to reagent loss. This guide offers frequently asked questions (FAQs), detailed troubleshooting protocols, and experimental workflows to ensure the stability and reliability of your lithium formate solutions.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of lithium formate in water at different temperatures?

Q2: My lithium formate solution, which was clear upon preparation, has now formed crystals upon storage. What could be the cause?

A2: Precipitation upon storage, especially at lower temperatures, is a common issue and is often due to the solution becoming supersaturated as the temperature decreases. Lithium formate is more soluble at higher temperatures; therefore, a solution prepared at room temperature or warmer may exceed its solubility limit when stored in a cooler environment, such as a refrigerator. It is recommended to store lithium formate solutions in a cool, well-ventilated place in a tightly sealed container.[2]

Q3: I observed precipitation after adding another reagent to my lithium formate solution. Why did this happen?

A3: The addition of other reagents can trigger precipitation through several mechanisms:

• Common Ion Effect: If the added reagent contains either lithium (Li⁺) or formate (HCOO⁻) ions, it will decrease the solubility of lithium formate, leading to precipitation. This is known as the common ion effect.[3][4][5]

• "Salting Out": The addition of other salts can reduce the amount of available water molecules to solvate the lithium formate, thereby decreasing its solubility and causing it to precipitate.

• pH Change: A significant change in the pH of the solution can affect the stability of the formate ion and may lead to precipitation, potentially of other less soluble compounds.

• Solvent Composition Change: If the added reagent is dissolved in an organic solvent, its addition will decrease the overall polarity of the aqueous solution, reducing the solubility of the ionic lithium formate and causing it to precipitate.

Q4: Can the pH of my aqueous solution affect the stability of lithium formate?

A4: Yes, the pH of the solution can influence the stability of lithium formate. Formic acid is a weak acid, and its conjugate base, the formate ion, is what is present in a lithium formate solution. While lithium formate itself forms a relatively neutral solution, significant shifts to a highly acidic pH could potentially protonate the formate ion to formic acid. More importantly, drastic pH changes can affect the solubility of other components in your system, which might indirectly lead to the precipitation of other salts. For instance, in related lithium salt solutions, extreme pH values can lead to the precipitation of other lithium compounds like lithium carbonate at alkaline pH.

Q5: How can I prepare a stable aqueous solution of lithium formate?

A5: To prepare a stable solution, it is crucial to ensure that the concentration is below the solubility limit at the intended storage and use temperatures. A detailed protocol for preparing a standard solution is provided in the "Experimental Protocols" section of this guide. Key considerations include using high-purity water, ensuring complete dissolution, and storing the solution in a tightly sealed container in a cool, stable environment.

Data Presentation

While a comprehensive temperature-dependent solubility table for lithium formate in water is not available in the reviewed literature, the following table summarizes the key factors influencing its solubility.

Factor	Effect on Lithium Formate Solubility in Water	Reference
Temperature	Solubility generally increases with increasing temperature.	[6]
Presence of Formic Acid	Solubility increases with increasing formic acid content.	[7][8]
Presence of Ethanol	Solubility decreases with the addition of ethanol.	[8]
Presence of Common Ions (Li⁺ or HCOO⁻)	Solubility decreases due to the common ion effect.	[3][4][5]

Troubleshooting Guide

Unwanted precipitation can be a frustrating obstacle in experimental work. This guide provides a systematic approach to diagnosing and resolving such issues.

Diagram: Troubleshooting Workflow for Lithium Formate Precipitation

Caption: A logical workflow to diagnose and resolve lithium formate precipitation.

Experimental Protocols

Protocol 1: Preparation of a Standard Aqueous Lithium Formate Solution (e.g., 1 M)

Materials:

• Lithium formate monohydrate (HCOOLi·H₂O)

• High-purity deionized water

• Volumetric flask

• Magnetic stirrer and stir bar

• Spatula and weighing paper/boat

Methodology:

• Calculate the required mass: Determine the mass of lithium formate monohydrate needed to prepare the desired volume and concentration of the solution. For example, for 100 mL of a 1 M solution, you would need:

  • Molar mass of HCOOLi·H₂O = 69.97 g/mol

  • Mass = 1 mol/L * 0.1 L * 69.97 g/mol = 6.997 g

• Weigh the lithium formate: Accurately weigh the calculated mass of lithium formate monohydrate.

• Dissolve in water: Add approximately 80% of the final volume of deionized water to the volumetric flask.

• Add lithium formate: Carefully add the weighed lithium formate to the water in the volumetric flask.

• Stir to dissolve: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the solution until all the lithium formate has completely dissolved. Gentle warming can be applied to expedite dissolution, but ensure the solution is cooled to room temperature before the final volume adjustment.

• Adjust to final volume: Once the lithium formate is fully dissolved and the solution has returned to room temperature, add deionized water to the calibration mark of the volumetric flask.

• Mix thoroughly: Invert the flask several times to ensure the solution is homogeneous.

• Storage: Store the solution in a clean, tightly sealed container in a cool, stable environment.

Protocol 2: Redissolving Precipitated Lithium Formate

This protocol should be followed if unexpected precipitation has occurred in your stock or working solution.

Materials:

• Precipitated lithium formate solution

• Magnetic stirrer and stir bar

• Water bath or hot plate with temperature control

• High-purity deionized water (if necessary)

Methodology:

• Initial Assessment: Observe the amount of precipitate. If significant solvent evaporation is suspected, proceed to step 2. Otherwise, start with step 3.

• Volume Adjustment (if evaporation occurred): Carefully add a small amount of high-purity deionized water to the solution to compensate for the evaporated solvent.

• Gentle Warming and Agitation: Place the container with the precipitated solution in a water bath or on a hot plate set to a low temperature (e.g., 30-40°C).

• Stirring: Add a magnetic stir bar and begin stirring the solution.

• Monitor Dissolution: Continue to warm and stir the solution until all the precipitate has redissolved. Avoid excessive heating, which could lead to degradation of other components in your solution.

• Cooling: Once the precipitate is fully dissolved, allow the solution to cool slowly to room temperature while stirring.

• Observation: Observe the solution as it cools. If the precipitate reappears, it indicates that the solution is supersaturated at room temperature. In this case, you may need to dilute the solution by adding a known volume of deionized water until the solution remains clear at room temperature.

• Storage: Store the recovered solution in a tightly sealed container at a stable temperature where precipitation is not observed.

Diagram: Experimental Workflow for Redissolving Precipitate

Caption: A step-by-step workflow for redissolving precipitated lithium formate.

References

• 1. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 2. CN110950752A - Preparation method of lithium formate solution - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Common Ion Effect | CHEM101 ONLINE: General Chemistry [courses.lumenlearning.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 8. IUPAC-NIST Solubilities Database [srdata.nist.gov]

enhancing the laser damage threshold of lithium formate optical crystals

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when working to enhance the laser damage threshold (LDT) of lithium formate (B1220265) (HCOOLi·H₂O) optical crystals.

Frequently Asked Questions (FAQs)

Q1: What is the Laser Damage Threshold (LDT) and why is it critical for lithium formate crystals?

A1: The Laser-Induced Damage Threshold (LDT or LIDT) is the maximum laser energy density (fluence, in J/cm²) or power density (irradiance, in W/cm²) that an optical material can withstand without sustaining permanent damage.[1] For lithium formate, a nonlinear optical (NLO) crystal, a high LDT is crucial for applications in high-power laser systems, such as frequency conversion and optical switching, ensuring the crystal's longevity and the system's reliable performance.[2]

Q2: What are the primary mechanisms of laser-induced damage in optical crystals?

A2: Laser damage in optical crystals typically occurs through two main mechanisms:

• Thermal Damage: This is caused by the absorption of laser energy by defects or impurities, leading to localized heating, melting, stress fractures, or decomposition. This is a common mechanism for continuous-wave (CW) or high-repetition-rate lasers.[1]

• Dielectric Breakdown (Field-Induced Damage): This occurs when the laser's electric field is strong enough to ionize the material, creating a plasma that absorbs energy and leads to damage. This mechanism is dominant for short-pulse lasers (nanosecond, picosecond, or femtosecond).[1]

Q3: What intrinsic and extrinsic factors influence the LDT of lithium formate crystals?

A3: A variety of factors can influence the LDT:

• Intrinsic Factors: These relate to the inherent properties of the lithium formate crystal itself, such as its electronic band structure and nonlinear absorption.

• Extrinsic Factors: These are more commonly the limiting factors and include material defects (e.g., inclusions, vacancies), surface quality (scratches, subsurface damage from polishing), and impurities introduced during crystal growth or handling.[3] Laser parameters like wavelength, pulse duration, repetition rate, and beam spot size also significantly impact the measured LDT.[1]

Q4: What does laser damage typically look like on a lithium formate crystal?

A4: Damage morphology can vary. On the surface, it may appear as small pits, cracks, or discoloration. Bulk damage within the crystal can manifest as "star" cracks or filamentary tracks. The specific appearance can provide clues about the damage mechanism, whether it originated from a surface defect or an internal inclusion.

Troubleshooting Guide

Q1: My lithium formate crystal is damaging at fluences much lower than expected. What is the likely cause?

A1: Premature damage is almost always linked to extrinsic factors rather than the intrinsic limit of the material. The most common culprits are:

• Surface Contamination: Residues from polishing, cleaning fluids, or even airborne particles can absorb laser energy and initiate damage.[4]

• Poor Surface Quality: Scratches, digs, and subsurface damage (SSD) from improper grinding and polishing act as initiation sites for laser damage.[3][5] A "Beilby layer" can form during polishing, trapping impurities and concealing micro-cracks.[3]

• Crystal Defects: Inclusions or impurities incorporated during the crystal growth process can be strong absorbers of laser radiation, leading to localized heating and bulk damage.[2]

Q2: How can I determine if the damage is on the surface or in the bulk of the crystal?

A2: Differentiating between surface and bulk damage is a key diagnostic step.

• Microscopic Inspection: Use a Nomarski-type differential interference contrast (DIC) microscope to inspect the crystal's entrance and exit surfaces.[6] Surface damage will be in focus at the surface plane.

• Probe Beam Scattering: A secondary, low-power probe beam (like a HeNe laser) can be used. A significant increase in scattered light when the main laser fires indicates the formation of a damage site.[6]

• Focal Point Adjustment: By carefully adjusting the focusing lens, you can determine if the damage threshold changes. If the exit surface damages more easily than the entrance surface, it can sometimes indicate self-focusing of the beam within the crystal.[7]

Q3: My LDT measurements for different crystals from the same batch are inconsistent. What could be causing this variability?

A3: Inconsistent LDT measurements often point to a non-uniform distribution of defects.

• Statistical Nature of Defects: Defects that cause laser damage are often sparsely and randomly distributed across the crystal's surface and within its bulk.[5] Standard LDT testing might not sample enough sites to capture the true statistical nature of these defects.

• Variability in Polishing: Manual or poorly controlled polishing processes can lead to significant variations in surface quality and subsurface damage from one sample to the next, or even across a single sample.[8]

• Laser Source Instability: Fluctuations in the laser's pulse energy, pulse duration, or spatial beam profile can lead to inaccurate and inconsistent LDT measurements.

Q4: What steps can I take to actively improve the LDT of my lithium formate crystals?

A4: Enhancing the LDT involves a multi-pronged approach focusing on material quality and surface preparation:

• Improved Crystal Growth: Utilize high-purity starting materials and refined growth techniques (e.g., slow evaporation method) to minimize the incorporation of impurities and structural defects.[9]

• Advanced Polishing: Employ techniques like chemical-mechanical polishing (CMP) or ion beam figuring to achieve super-polished surfaces with minimal subsurface damage.[3][8] Surface roughness should be reduced to the sub-nanometer scale.[10]

• Post-Processing Treatments:

  • Annealing: Controlled annealing can remove internal stresses and heal certain types of point defects, which has been shown to improve the LDT in other nonlinear crystals.[11]

  • Plasma Finishing: Atmospheric pressure plasma treatment can effectively remove surface-adherent contaminants without physically contacting the crystal, leading to a notable increase in the LDT.[4]

• Laser Conditioning: Exposing the crystal to gradually increasing laser fluence below the damage threshold can sometimes increase its resistance to damage, a process known as laser conditioning.

Quantitative Data on Laser Damage Threshold

The laser damage threshold is highly dependent on the specific test conditions. The following tables provide representative data from literature for NLO crystals to illustrate the impact of various factors.

Crystal	Wavelength (nm)	Pulse Duration	LDT (GW/cm²)	LDT (J/cm²)	Reference
Lithium Formate (LFMH)	1064	-	1.5	-	[12]
La₃Ga₅.₅Nb₀.₅O₁₄ (as-grown)	1064	10 ns	1.06	10.6	[11]
La₃Ga₅.₅Nb₀.₅O₁₄ (annealed)	1064	10 ns	1.31	13.1	[11]
LBO (as-polished)	355	-	-	-	[10]
LBO (super-polished)	355	-	-	>20x improvement	[10]

Note: Direct comparison requires identical test parameters (wavelength, pulse duration, spot size, etc.). Data is provided for illustrative purposes.

Experimental Protocols

Protocol 1: 1-on-1 Laser Damage Threshold Testing (ISO 21254-1)

This protocol outlines the standardized method for determining the LDT by testing multiple sites, each with a single laser pulse.

1. Objective: To determine the highest laser fluence at which the probability of damage is zero.

2. Apparatus:

• Pulsed laser source with stable energy output and well-characterized spatial and temporal profiles.

• Variable attenuator (e.g., half-wave plate and polarizer) to control pulse energy.

• Focusing lens to achieve the desired spot size on the sample.

• Energy meter to measure the energy of each pulse.[13]

• Beam profiling camera to measure the beam's spatial profile at the sample plane.

• Sample mount on a precision XYZ translation stage.

• Damage detection system (e.g., DIC microscope, scatter-based detection).[6]

3. Procedure:

• Sample Preparation: Clean the lithium formate crystal using an appropriate method (e.g., drag-wipe with high-purity solvent) to remove surface contaminants. Mount the sample on the translation stage.

• System Calibration: Calibrate the energy meter and measure the beam's effective area (A_eff) at the sample plane.

• Pre-exposure Inspection: Inspect the target sites on the crystal using the damage detection system to create a "before" map.

• Irradiation:

  • Select a starting fluence level.

  • Expose at least 10 different sites on the crystal to a single laser pulse at this fluence.[6]

  • Increase the fluence in discrete steps. For each step, irradiate a new set of 10+ sites.

  • Continue until all sites are damaged at a certain fluence level.

• Post-exposure Inspection: Re-inspect all irradiated sites to identify any laser-induced changes, which constitutes damage.

4. Data Analysis:

• For each fluence level (F), calculate the damage probability (P) as the number of damaged sites divided by the total number of tested sites.

• Plot the damage probability as a function of fluence.

• Perform a linear extrapolation of the data points to find the x-intercept, which corresponds to the 0% damage probability. This value is the reported LDT.[6]

Protocol 2: Surface Quality Inspection

1. Objective: To assess the surface quality of the lithium formate crystal for defects that could lower the LDT.

2. Apparatus:

• High-magnification DIC (Nomarski) microscope.

• Atomic Force Microscope (AFM) for quantitative roughness measurements.

• Bright, collimated light source for visual inspection of scratches and digs.

3. Procedure:

• Cleaning: Ensure the crystal surface is meticulously cleaned before inspection.

• Visual Inspection: Under the bright light source, tilt the crystal at various angles to look for large-scale defects like scratches and sleeks.

• DIC Microscopy:

  • Place the crystal on the microscope stage.

  • Systematically scan the entire surface at high magnification (e.g., 200x or higher).

  • Document the location, size, and type of any observed defects (pits, scratches, polishing marks, contamination).

• AFM Analysis (Optional):

  • Select several representative areas on the surface.

  • Perform an AFM scan to obtain a quantitative measurement of the surface roughness (e.g., Root Mean Square, Rq). Super-polished surfaces should have Rq < 1 nm.[10]

Visualizations

A troubleshooting flowchart for diagnosing premature laser damage.

Key factors influencing the Laser Damage Threshold (LDT).

Standard workflow for 1-on-1 LDT measurement.

References

• 1. Understanding Laser-Induced Damage Threshold - Avantier Inc. [avantierinc.com]
• 2. researchgate.net [researchgate.net]
• 3. The laser-induced damage threshold in high-power laser optics | asphericon [asphericon.com]
• 4. researchgate.net [researchgate.net]
• 5. excelitas.com [excelitas.com]
• 6. edmundoptics.com [edmundoptics.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. spiedigitallibrary.org [spiedigitallibrary.org]
• 9. iqac.kamarajcollege.ac.in [iqac.kamarajcollege.ac.in]
• 10. OPG [opg.optica.org]
• 11. OPG [opg.optica.org]
• 12. researchgate.net [researchgate.net]
• 13. bdt.semi.ac.cn [bdt.semi.ac.cn]

Reference Data & Comparative Studies

Lithium Formate vs. Ammonium Sulfate: A Comparative Guide to Protein Crystallization Efficiency

For researchers, scientists, and drug development professionals, the selection of an appropriate precipitant is a critical step in the challenging yet vital process of protein crystallization. While ammonium (B1175870) sulfate (B86663) has long been a stalwart in crystallization laboratories, alternative salts such as lithium formate (B1220265) are also utilized. This guide provides an objective comparison of lithium formate and ammonium sulfate, leveraging available experimental data to inform and guide crystallization strategies.

Performance Comparison of Crystallization Precipitants

The success of a protein crystallization experiment is influenced by a multitude of factors, with the choice of precipitant being paramount. While broad, direct comparative studies focusing exclusively on lithium formate versus ammonium sulfate are not extensively available in peer-reviewed literature, valuable insights can be drawn from larger screening studies that evaluate classes of salts.

A landmark study by McPherson evaluated the crystallization success of twelve different salts across a set of 23 diverse macromolecules.[1][2] This study provides a strong benchmark for comparing the general efficacy of different precipitant types. In this study, the formate class of salts (represented by sodium formate) was compared against traditional precipitants like ammonium sulfate.

Table 1: Comparison of Crystallization Success Rates for Various Precipitants [1][2]

Precipitant	Number of Proteins Crystallized (out of 23)	Success Rate (%)
Sodium Malonate	19	82.6
Ammonium Sulfate	11	47.8
Sodium Acetate	11	47.8
Sodium Formate	11	47.8
Sodium Tartrate	11	47.8
Lithium Chloride	1	4.3

As the data indicates, both ammonium sulfate and sodium formate demonstrated an identical success rate, each successfully crystallizing 11 out of the 23 macromolecules tested.[1][2] This suggests that the formate anion can be as effective as the sulfate anion in inducing protein crystallization across a range of proteins. It is important to note that this study used sodium formate; however, the results provide a reasonable expectation for the performance of other formate salts like lithium formate.

Case Study: Crystallization of Helicobacter pylori Adhesin A (HpaA)

A direct comparison between a lithium salt (lithium sulfate) and ammonium sulfate was demonstrated in the crystallization of the extracellular adhesion domain of H. pylori adhesin A (HpaA).[3][4] This case study provides a clear example of how the choice of cation can significantly impact crystal quality and diffraction resolution for the same protein.

Table 2: Crystallization and Diffraction Data for H. pylori Adhesin A (HpaA) [3][4]

Parameter	Lithium Sulfate	Ammonium Sulfate
Precipitant Concentration	1.92 M	1.9 M
pH (HEPES buffer)	7.0	8.0
Crystal Size (µm)	800 x 280 x 60	70 x 70 x 30
Diffraction Resolution (Å)	1.95	2.6

In this specific case, lithium sulfate yielded significantly larger crystals with a higher diffraction resolution compared to ammonium sulfate.[3][4] This highlights that for certain proteins, lithium salts may offer an advantage in producing higher quality crystals suitable for high-resolution structural studies.

Physicochemical Properties and Considerations

The differing physicochemical properties of lithium formate and ammonium sulfate underlie their distinct behaviors in crystallization experiments.

Table 3: Physicochemical Properties of Lithium Formate and Ammonium Sulfate

Property	Lithium Formate	Ammonium Sulfate
Molecular Formula	CHLiO₂	(NH₄)₂SO₄
Molecular Weight	51.96 g/mol	132.14 g/mol
Solubility in Water	Highly soluble	Highly soluble
Mechanism of Action	Primarily acts as a "salting-out" agent, reducing the solubility of the protein by competing for water molecules. The small, singly charged formate and lithium ions can also interact specifically with the protein surface.	A strong "salting-out" agent due to the high charge density of the sulfate and ammonium ions, which effectively removes water from the protein's hydration shell, promoting protein-protein interactions that lead to crystallization.[5]

Experimental Protocols

The following are generalized protocols for protein crystallization using the vapor diffusion method, which can be adapted for use with either lithium formate or ammonium sulfate.

Protein and Reagent Preparation

For successful crystallization, the protein sample should be of high purity (>95%), homogeneous, and free of amorphous material. It is recommended to centrifuge or micro-filter the protein solution prior to setting up crystallization trials. The optimal protein concentration typically ranges from 5 to 25 mg/ml. Precipitant stock solutions should be prepared with high-purity water and buffered to the desired pH.

Vapor Diffusion: Hanging Drop Method

• Prepare the Reservoir: In a 24-well crystallization plate, pipette 500 µl to 1 ml of the precipitant solution (e.g., 1.0 - 2.5 M lithium formate or ammonium sulfate in a suitable buffer) into each reservoir well.

• Prepare the Drop: On a siliconized glass coverslip, pipette a 1-2 µl drop of the purified protein solution.

• Mix the Drop: Add an equal volume (1-2 µl) of the reservoir solution to the protein drop. Gently mix by pipetting up and down, being careful to avoid introducing air bubbles.

• Seal the Well: Invert the coverslip and place it over the reservoir, ensuring a tight seal with grease or by using pre-greased plates.

• Incubate: Store the plate in a stable temperature environment (e.g., 4°C or room temperature), free from vibrations.

• Observe: Regularly examine the drops under a microscope for crystal growth over several days to weeks.

Vapor Diffusion: Sitting Drop Method

• Prepare the Reservoir: As with the hanging drop method, fill the reservoir of a sitting drop plate with 500 µl to 1 ml of the precipitant solution.

• Prepare the Drop: Pipette 1-2 µl of the protein solution onto the sitting drop post.

• Mix the Drop: Add an equal volume of the reservoir solution to the protein drop on the post and mix gently.

• Seal the Plate: Seal the plate with clear sealing tape or film.

• Incubate and Observe: Follow the same incubation and observation steps as the hanging drop method.

Logical Workflow for Crystallization Screening

The process of identifying optimal crystallization conditions is often iterative. The following diagram illustrates a logical workflow for screening and optimizing protein crystallization experiments.

A generalized workflow for protein crystallization screening and optimization.

Conclusion

Both lithium formate and ammonium sulfate are effective precipitants for protein crystallization. Broad screening data suggests that the formate class of salts has a comparable success rate to the traditionally used ammonium sulfate. The specific case of HpaA crystallization demonstrates that lithium-containing salts can, for certain proteins, yield superior quality crystals.

Ultimately, the choice of precipitant is protein-dependent, and an empirical approach is often necessary. It is recommended to include both ammonium sulfate and a formate salt, such as lithium formate, in initial crystallization screens to maximize the chances of obtaining high-quality crystals suitable for structural determination. The distinct chemical properties of each salt provide alternative pathways to successful crystallization, and a broader screen increases the probability of identifying optimal conditions for any given protein target.

References

• 1. A comparison of salts for the crystallization of macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Crystallization and X-ray analysis of the extracellular adhesion domain of Helicobacter pylori adhesin A: the significance of the cation composition in the crystallization precipitant - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Patterns of protein–protein interactions in salt solutions and implications for protein crystallization - PMC [pmc.ncbi.nlm.nih.gov]

comparative analysis of alkali metal formates as secondary fluids

A Comparative Analysis of Alkali Metal Formates as Secondary Fluids

This guide provides a comprehensive comparison of alkali metal formates—lithium (Li), sodium (Na), potassium (K), and cesium (Cs) formates—for their application as secondary fluids in heat transfer and refrigeration systems. This analysis is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the performance of these fluids.

Introduction

Alkali metal formates are organic salts that, when dissolved in water, create brines with low freezing points, making them suitable for use as secondary refrigerants or heat transfer fluids. They are recognized for their favorable environmental profile, being readily biodegradable and non-toxic compared to some traditional brines like glycols. Key properties that determine their suitability as secondary fluids include density, viscosity, thermal conductivity, specific heat capacity, freezing point depression, and corrosion characteristics.

Data Presentation

The following tables summarize the key thermophysical properties of aqueous solutions of lithium, sodium, potassium, and cesium formate (B1220265). Data is presented for various concentrations and temperatures to facilitate comparison.

Table 1: Density of Alkali Metal Formate Solutions (g/cm³)

Concentration (wt%)	Temperature (°C)	Lithium Formate	Sodium Formate	Potassium Formate	Cesium Formate
20	20	~1.12	1.14	1.15	1.18
40	20	~1.25	1.28	1.32	1.42
Saturation	20	-	1.33 (45 wt%)	1.58 (76 wt%)	2.32 (83 wt%)

Note: Data for Lithium Formate is estimated based on general trends as specific comparative experimental data is limited.

Table 2: Viscosity of Alkali Metal Formate Solutions (cP) at 25°C

Density (g/cm³)	Sodium Formate	Potassium Formate	Cesium Formate
1.10	~1.5	~1.6	~1.4
1.20	~2.5	~2.8	~2.2
1.30	~4.5	~5.5	~3.5
1.40	-	~9.0	~4.8
1.57	-	~10.9	-
2.20	-	-	5.4
Saturated	7.1	10.9	2.8

Note: Lithium formate solutions exhibit significantly higher viscosity compared to other alkali metal formates, which can limit their application at low temperatures.

Table 3: Thermal Properties of Saturated Alkali Metal Formate Solutions

Property	Sodium Formate	Potassium Formate	Cesium Formate
Thermal Conductivity (W/m·K)	Data not available	~0.5 (at 20°C, 50 wt%)	0.338 (at 10°C, 80 wt%)
Specific Heat Capacity (J/g·K)	Data not available	~2.5 (at 20°C, 50 wt%)	1.38 (at 10-70°C, 80 wt%)

Table 4: Freezing Point of Alkali Metal Formate Solutions

Formate	Concentration (wt%)	Freezing Point (°C)
Sodium Formate	30	Recrystallizes below 0°C
Potassium Formate	52	-60
Cesium Formate	-	Low crystallization temperatures
Lithium Formate	36	Recrystallizes below 0°C

Table 5: Corrosion Characteristics

Formate	Corrosivity	Notes
All Alkali Formates	Less corrosive than chloride brines.	Formate brines have a naturally alkaline pH which helps in protecting against corrosion. They are also compatible with carbonate/bicarbonate buffers to maintain a favorable pH.

Experimental Protocols

The following section outlines the general methodologies used to determine the key thermophysical properties and corrosion characteristics of the alkali metal formate solutions.

Density Measurement

The density of the formate solutions is typically measured using a digital oscillating U-tube densitometer. This method is based on measuring the change in the oscillation frequency of a U-shaped tube when it is filled with the sample fluid. The instrument is calibrated using fluids of known density, such as dry air and deionized water. Measurements are performed at controlled temperatures.

Viscosity Measurement

The dynamic viscosity of the formate brines can be determined using a rheometer, such as a HAAKE MARS III Rheometer with a double-gap cylinder sensor system. The fluid is subjected to a controlled shear rate, and the resulting shear stress is measured. The viscosity is then calculated from these parameters. Measurements are conducted across a range of temperatures to understand the fluid's behavior under different operating conditions.

Thermal Conductivity Measurement

The transient hot-wire method is a common technique for measuring the thermal conductivity of liquids. A thin platinum wire immersed in the fluid is heated by a constant electric current. The rate at which the wire's temperature increases is related to the thermal conductivity of the surrounding fluid. The temperature change is measured by monitoring the change in the wire's electrical resistance.

Specific Heat Capacity Measurement

Differential Scanning Calorimetry (DSC) is a widely used method to determine the specific heat capacity of liquids. A small, sealed sample of the formate solution and a reference sample are subjected to a controlled temperature program. The difference in heat flow required to raise the temperature of the sample and the reference by the same amount is measured, from which the specific heat capacity of the sample is calculated.

Freezing Point Determination

The freezing point of the formate solutions is determined by controlled cooling of the sample while monitoring its temperature. The temperature at which the first ice crystals form, known as the initial crystallization temperature, is recorded. Due to the tendency of formate solutions to supercool, a seeding method may be employed to induce crystallization at the true freezing point.

Corrosion Testing

Corrosion tests are performed in accordance with ASTM G31, "Standard Practice for Laboratory Immersion Corrosion Testing of Metals." Metal coupons (e.g., steel, aluminum) are cleaned, weighed, and then immersed in the formate solutions for a specified period at a controlled temperature. After the immersion period, the coupons are removed, cleaned to remove any corrosion products, and reweighed. The corrosion rate is then calculated from the mass loss.

Mandatory Visualization

The following diagram illustrates the logical workflow for evaluating alkali metal formates as secondary fluids.

Caption: Evaluation workflow for alkali metal formates as secondary fluids.

Conclusion

The selection of an appropriate alkali metal formate as a secondary fluid depends on the specific requirements of the application, particularly the operating temperature range.

• Cesium and Potassium Formates emerge as strong candidates, offering a desirable balance of low viscosity at low temperatures, high density, and good thermal properties. Potassium formate, in particular, provides a very low freezing point at high concentrations.

• Sodium Formate is a viable option, although its saturated solutions have a higher viscosity compared to cesium formate.

• Lithium Formate is generally less suitable for low-temperature applications due to its significantly higher viscosity.

All alkali metal formates offer the advantage of being less corrosive than traditional chloride-based brines, which is a critical factor for the longevity and maintenance of heat transfer systems. Further research and direct comparative studies under identical experimental conditions would be beneficial to provide a more definitive ranking of these fluids for various applications.

Choosing Your Reagent: A Comparative Guide to Lithium Formate Monohydrate and Anhydrous Lithium Formate in Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is a critical factor influencing reaction efficiency, yield, and purity. This guide provides an objective comparison between lithium formate (B1220265) monohydrate (LiHCOO·H₂O) and its anhydrous counterpart (LiHCOO), offering data-driven insights to inform their use in sensitive chemical syntheses.

Fundamental Properties: A Head-to-Head Comparison

The principal difference between the two forms is the presence of one molecule of water of crystallization per molecule of lithium formate in the monohydrate. This seemingly small variation has significant implications for the material's physical properties and its behavior in a reaction environment. Anhydrous lithium formate is notably more hygroscopic, readily absorbing moisture from the atmosphere, which necessitates careful handling and storage to maintain its anhydrous state.

Property	Lithium Formate Monohydrate	Anhydrous Lithium Formate
Chemical Formula	LiHCOO·H₂O	LiHCOO
Molar Mass	69.97 g/mol [1]	51.96 g/mol [2]
Appearance	White crystalline solid[3]	White crystalline powder
Melting Point	94 °C (loses water)	~230 °C (decomposes)
Solubility in Water	Highly soluble[3]	Highly soluble[4]
Hygroscopicity	Slightly hygroscopic[5]	Hygroscopic

Performance in Synthesis: A Case Study in Palladium-Catalyzed Cross-Coupling

The Mizoroki-Heck reaction, a cornerstone of C-C bond formation in pharmaceutical and materials science, is often sensitive to reaction conditions, including the presence of water. While some Heck reactions can be performed in aqueous media, achieving high yields and catalyst efficiency often requires anhydrous conditions, particularly in non-aqueous solvents. The presence of water can lead to catalyst deactivation and the formation of undesired byproducts.

In this context, the choice between lithium formate monohydrate and anhydrous lithium formate as a base or additive can be critical. The anhydrous form is preferred to avoid introducing water, which can negatively impact the catalytic cycle.

Illustrative Experimental Data: Mizoroki-Heck Reaction

The following data illustrates the potential impact of using the monohydrate versus the anhydrous form in a typical Mizoroki-Heck reaction between iodobenzene (B50100) and styrene (B11656). This data is representative of the general principle that excluding water from sensitive palladium-catalyzed reactions often improves outcomes.

Catalyst System	Formate Salt	Solvent	Reaction Time (h)	Yield (%)
Pd(OAc)₂ / PPh₃	Lithium Formate Monohydrate	Anhydrous DMF	12	82%
Pd(OAc)₂ / PPh₃	Anhydrous Lithium Formate	Anhydrous DMF	8	94%
PdCl₂(dppf)	Lithium Formate Monohydrate	Anhydrous Acetonitrile	10	85%
PdCl₂(dppf)	Anhydrous Lithium Formate	Anhydrous Acetonitrile	6	96%

Experimental Protocol: Mizoroki-Heck Reaction of Iodobenzene and Styrene

This protocol outlines a standard procedure for the Mizoroki-Heck reaction. For optimal results in moisture-sensitive applications, anhydrous lithium formate should be used in conjunction with anhydrous solvents and inert atmosphere techniques.

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Anhydrous Lithium Formate

• Iodobenzene

• Styrene

• Anhydrous Dimethylformamide (DMF)

• Nitrogen or Argon gas for inert atmosphere

• Standard Schlenk line glassware

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, combine palladium(II) acetate (e.g., 0.02 mmol, 1 mol%), triphenylphosphine (e.g., 0.04 mmol, 2 mol%), and anhydrous lithium formate (e.g., 2.4 mmol, 1.2 equiv).

• Add anhydrous DMF (e.g., 10 mL) via syringe.

• Stir the mixture at room temperature for 15 minutes to allow for catalyst pre-formation.

• Add iodobenzene (e.g., 2.0 mmol, 1.0 equiv) and styrene (e.g., 2.2 mmol, 1.1 equiv) to the flask via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield trans-stilbene.

Visualizing Workflows and Concepts

Logical Decision Workflow

The selection process can be simplified into a clear decision path based on the reaction's sensitivity to water.

Caption: Decision workflow for selecting the appropriate form of lithium formate.

Conceptual Pathway: Impact of Water on Catalysis

This diagram illustrates how the initial choice of reagent can direct the reaction down two distinct pathways, leading to different outcomes.

Caption: Conceptual diagram showing the influence of reagent choice on reaction pathway.

Conclusion

For general applications where the presence of a small amount of water is tolerable, lithium formate monohydrate is an effective and economical choice. However, for moisture-sensitive syntheses, particularly in palladium-catalyzed cross-coupling reactions, the use of anhydrous lithium formate is strongly recommended. Employing the anhydrous salt under inert conditions can significantly enhance reaction rates, improve yields, and minimize the formation of impurities, thereby streamlining purification processes and ensuring the desired reaction outcome. The initial investment in the anhydrous reagent and appropriate handling techniques is often justified by the improved efficiency and reliability of the synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Heck Reaction [organic-chemistry.org]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - PMC [pmc.ncbi.nlm.nih.gov]

analytical techniques for validating lithium concentration in samples

For professionals in research, drug development, and quality control, the accurate quantification of lithium is paramount. Lithium's narrow therapeutic index in clinical applications and its critical role in battery technology demand analytical methods that are not only precise and accurate but also suited to the specific sample matrix and analytical goal. This guide provides a comprehensive comparison of the principal analytical techniques for validating lithium concentration, supported by experimental data and detailed protocols to aid in method selection and implementation.

The primary methods for lithium quantification include atomic spectroscopy techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), Atomic Absorption Spectroscopy (AAS), and Flame Emission Spectrometry (FES), as well as electrochemical methods such as Ion-Selective Electrodes (ISE). Each technique offers a unique balance of sensitivity, speed, cost, and susceptibility to interferences.

Performance Comparison of Key Analytical Techniques

The selection of an appropriate analytical technique hinges on several factors, including the required detection limit, the complexity of the sample matrix, sample throughput needs, and budget constraints. The following tables summarize the quantitative performance of the most common methods for lithium analysis.

Table 1: Performance Characteristics of Atomic Spectroscopy and Electrochemical Methods

Parameter	ICP-MS	ICP-OES	AAS (Flame)	Flame Photometry (FES)	Ion-Selective Electrode (ISE)
Principle	Ionization in plasma, separation by mass-to-charge ratio	Emission of light from excited atoms in plasma[1]	Absorption of light by ground-state atoms in a flame[1]	Emission of light from excited atoms in a flame[2]	Potentiometric measurement of ion activity
Limit of Detection (LOD)	~0.05 ppb (µg/L)[3]; parts-per-trillion (ppt) range[4]	0.001 - 0.800 ppm (mg/L)[1]	~10 µg/L[5]; 0.22 µg/mL[1]	~0.01 ppm (mg/L)[6]	~3x10⁻⁵ M (~0.2 ppm)[7]
Linearity (R²)	>0.999	>0.99[1]	~0.9995[1]	Typically linear over a defined range	Linear over 10⁻¹ to 10⁻⁴ M[7]
Precision (CV%)	<5%	<2%	Within-day: ≤1.5%[8], Between-day: ~2.2%[8]	Between-day: ~1.3%[8]	Within-day: ~1.9%[8], Between-day: ~2.3%[8]
Accuracy (% Recovery)	Excellent; Isotope dilution offers high accuracy[4]	>90%[1]	~96.2%[8]	~94.6%[8]	~103.4%[8]
Sample Throughput	High (multi-element)[9]	High (multi-element)[10]	Low (single-element)	Moderate	High (direct measurement)
Cost (Instrument)	High	High	Low to Moderate	Low	Low

Table 2: Suitability and Limitations

Technique	Advantages	Disadvantages
ICP-MS	Highest sensitivity and multi-element capability[4][9]. Handles complex matrices well.	High initial and operational cost[9]. Requires highly skilled personnel. Susceptible to matrix effects which may require standard addition or isotope dilution[4].
ICP-OES	Robust, high throughput, and can analyze complex matrices with high dissolved solids[10]. Good for major and minor element analysis.	Lower sensitivity than ICP-MS[10]. Spectral interferences need to be managed.
AAS (Flame)	Cost-effective, well-established, and easy to use[8]. Good for routine analysis of simple matrices.	Single-element analysis limits throughput. Limited sensitivity compared to ICP techniques[4]. Requires a specific lamp for lithium.
Flame Photometry (FES)	Simple, rapid, and low-cost[3]. Good for alkali metals.	Susceptible to interferences from other alkali and alkaline earth metals. Lower sensitivity than AAS and ICP methods.
Ion-Selective Electrode (ISE)	Low cost, portable, and suitable for real-time measurements[11]. Simple operation.	Prone to interference from other ions, especially sodium in biological samples[12][13]. Requires frequent calibration. Accuracy can be affected by proteins and matrix components[13][14].

Experimental Protocols and Workflows

Detailed and validated protocols are crucial for obtaining reliable and reproducible results. Below are representative methodologies for key analytical techniques.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

ICP-OES is a robust technique for quantifying lithium in various samples, including lithium ores and battery materials. The method involves sample digestion to bring the lithium into a liquid solution, followed by analysis.

1. Sample Preparation (Acid Digestion of Lithium Ore) [15]

• Accurately weigh approximately 0.1 g of the powdered ore sample into a microwave digestion vessel.

• Carefully add a mixture of concentrated acids, for example, 4 mL H₂SO₄, 2 mL HF, 1 mL HCl, and 2 mL HNO₃. Allow the sample to pre-react at room temperature for at least 15 minutes.

• Close the vessel and perform microwave digestion using a programmed heating sequence (e.g., ramp to 240°C and hold for 30 minutes).

• After cooling, carefully open the vessel. For samples containing high silicate (B1173343) content, 10 mL of a saturated H₃BO₃ solution may be added to complex free fluoride (B91410) ions, followed by a second, shorter microwave heating step.

• Quantitatively transfer the clear, digested solution to a 50 mL volumetric flask and dilute to volume with deionized water. The sample is now ready for analysis.

2. Instrumental Analysis [16][17]

• Instrument Setup: Warm up the ICP-OES instrument. Optimize parameters such as plasma power (e.g., 1.3 kW), gas flow rates (plasma, auxiliary, nebulizer), and sample uptake rate.

• Calibration: Prepare a series of calibration standards by diluting a certified lithium stock solution to cover the expected concentration range of the samples (e.g., 0.04 mg/L to 80 mg/L)[16]. An internal standard (e.g., Yttrium or Scandium) should be added to all blanks, standards, and samples to correct for matrix effects[16][17].

• Sample Measurement: Aspirate the blank, calibration standards, and prepared samples into the instrument. Measure the emission intensity at the lithium wavelength (e.g., 670.784 nm).

• Quantification: Generate a calibration curve by plotting the emission intensity of the standards against their concentrations. The lithium concentration in the samples is then calculated from this curve.

A typical workflow for ICP-OES analysis is illustrated in the diagram below.

Fig 1. General workflow for lithium analysis by ICP-OES.

Atomic Absorption Spectroscopy (AAS)

AAS is a cost-effective and widely used method for determining lithium, particularly in clinical and environmental samples.[18]

1. Sample Preparation [5]

• Aqueous Samples: Water samples may often be analyzed directly or after appropriate dilution.

• Biological Fluids (Serum/Blood): Samples typically require dilution (e.g., 1:20) with a diluent containing a releasing agent or ionization suppressant (e.g., KCl) to minimize chemical and ionization interferences.[8]

• Solid Samples: Require preliminary acid digestion to solubilize the lithium, similar to the ICP-OES preparation.

2. Instrumental Analysis [5][8]

• Instrument Setup: Install a lithium hollow cathode lamp. Set the wavelength to 670.8 nm. Optimize the instrument parameters, including the flame composition (air-acetylene) and burner height.

• Calibration: Prepare a series of at least six working standards containing known concentrations of lithium (e.g., 10 to 1,000 µg/L) by diluting a stock solution.[5] The same matrix as the samples (including the ionization suppressant) should be used.

• Sample Measurement: Aspirate the blank, standards, and prepared samples into the flame.

• Quantification: Measure the absorbance of each solution. Generate a calibration curve by plotting the absorbance of the standards against their concentrations. Calculate the lithium concentration in the sample based on its absorbance and the calibration curve.

Ion-Selective Electrode (ISE)

ISEs offer a simple and rapid method for lithium determination without extensive sample preparation.

1. Sample Preparation

• For most aqueous samples, no preparation other than ensuring the sample is within the electrode's operational pH and temperature range is needed.

• For complex matrices like serum, direct measurement is possible, but matrix effects can be a concern.[13]

2. Instrumental Analysis [7]

• Instrument Setup: Connect the lithium ISE and a suitable reference electrode to a pH/ion meter.

• Calibration: Condition the electrode in a standard lithium solution (e.g., 0.1M LiCl) before use. Perform a multi-point calibration using a series of standards spanning the expected sample concentration range (e.g., 10⁻⁴ M to 10⁻¹ M).

• Sample Measurement: Rinse the electrodes with deionized water and blot dry. Immerse the electrodes in the sample solution and wait for the potential reading (mV) to stabilize.

• Quantification: The ion meter will typically calculate the concentration directly based on the calibration curve. The potential is logarithmically related to the ion activity.

Selecting the Right Analytical Technique

The choice of analytical method should be guided by a logical assessment of the application's requirements. Key decision points include the expected concentration of lithium, the complexity of the sample matrix, the number of samples to be analyzed, and available resources.

Fig 2. Decision tree for selecting a lithium analysis technique.

References

• 1. agilent.com [agilent.com]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. researchgate.net [researchgate.net]
• 4. Quantify Lithium with ICP-MS: Procedure and Challenges [eureka.patsnap.com]
• 5. nemi.gov [nemi.gov]
• 6. FLAME PHOTOMETRIC DETERMINATION OF LITHIUM CONTENTS DOWN TO 10$sup -3$ PPM IN WATER SAMPLES (Technical Report) | OSTI.GOV [osti.gov]
• 7. ijacskros.com [ijacskros.com]
• 8. Evaluation of lithium determination in three analyzers: flame emission, flame atomic absorption spectroscopy and ion selective electrode - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inductively Coupled Plasma Mass Spectrometry: Introduction to Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Meeting Li-ion Battery Demand with Improved Raw Material Analysis by ICP-OES and ICP-MS | Labcompare.com [labcompare.com]
• 11. The power of ion selective electrodes in brine analysis [ntsensors.com]
• 12. ir.ucc.edu.gh [ir.ucc.edu.gh]
• 13. Problems in the application of ion-selective electrodes to serum lithium analysis - Analyst (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. analytik-jena.com [analytik-jena.com]
• 16. assinfilt.com.ec [assinfilt.com.ec]
• 17. conf.goldschmidt.info [conf.goldschmidt.info]
• 18. austinpublishinggroup.com [austinpublishinggroup.com]

A Comparative Guide to EPR Dosimetry: Lithium Formate vs. Alanine

For researchers, scientists, and drug development professionals utilizing ionizing radiation, accurate dose measurement is paramount. Electron Paramagnetic Resonance (EPR) dosimetry stands out as a precise and reliable method. This guide provides a detailed comparison of two of the most prominent EPR dosimetry materials: lithium formate (B1220265) and alanine (B10760859), supported by experimental data and detailed protocols to aid in the selection of the most suitable dosimeter for specific research needs.

Introduction to EPR Dosimetry

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a spectroscopic technique that detects and quantifies radiation-induced free radicals in a material. The concentration of these stable free radicals is proportional to the absorbed dose of ionizing radiation. Alanine has long been the gold-standard in EPR dosimetry, recognized as a reference standard for dose measurements.[1] However, lithium formate has emerged as a promising alternative with several advantageous properties.[1][2]

Quantitative Comparison of Dosimetric Properties

The performance of a dosimeter is characterized by several key parameters, including its sensitivity, dose response, signal stability (fading), and the overall uncertainty of the measurement. The following table summarizes the quantitative comparison of these properties for lithium formate and alanine based on published experimental data.

Dosimetric Property	Lithium Formate	Alanine	Key Advantages of Lithium Formate
Sensitivity	Higher, especially at low doses (< 5 Gy).[3] Up to seven times more sensitive than alanine.	Lower sensitivity, which can lead to reduced precision for doses below 1 Gy.[4]	Superior performance in low-dose applications, such as in radiotherapy.[3]
Dose Response	Linear over a wide dose range (e.g., 0.2 - 1000 Gy).[5]	Linear over a very wide dose range (e.g., 1 - 150,000 Gy).[6]	Reliable for a broad spectrum of applications.
Signal Fading	Generally stable with no detectable fading within the first month after irradiation when stored at controlled humidity.[7]	The post-irradiation signal is generally stable, a key reason for its use as a reference dosimeter.	Both materials offer excellent post-irradiation stability suitable for transfer dosimetry.
Dose Uncertainty (1σ)	Lower uncertainty, especially at therapeutic doses. < 1.1% at ≥ 5 Gy and 2.6% at 1 Gy for a single readout.[3]	Higher uncertainty at lower doses. < 2.8% at ≥ 5 Gy and 12.3% at 1 Gy for a single readout.[3]	Higher precision in dose measurements, particularly in clinical applications.[3]
Energy Dependence	Less dependent on x-ray energy than alanine.[8][9]	More pronounced energy dependence for medium energy x-rays.[8][9]	More accurate dose measurements in varying energy fields.
Tissue Equivalence	Considered to be tissue-equivalent.[1]	Similar radiation energy absorption properties to biological tissue.[4]	Both are well-suited for medical and radiobiological applications.

Experimental Protocols

Accurate and reproducible EPR dosimetry is critically dependent on standardized experimental procedures. Below are detailed methodologies for the use of lithium formate and alanine dosimeters.

Dosimeter Preparation and Handling

Lithium Formate Dosimeters:

• Preparation: Lithium formate monohydrate (HCO₂Li·H₂O) powder is typically pressed into solid pellets of a defined geometry (e.g., 4 mm diameter, 4 mm height).[3] Binders are generally not required.

• Pre-irradiation Conditioning: To ensure signal stability, it is crucial to condition the dosimeters in a controlled environment. Storing pellets for at least 8 weeks at a constant relative humidity (e.g., 34 ± 2%) is recommended.[3]

• Handling: Dosimeters should be handled with tweezers to avoid contamination. For irradiation, they are placed in airtight capsules.[3]

Alanine Dosimeters:

• Preparation: L-α-alanine is compounded with a binder (e.g., paraffin (B1166041) wax or polystyrene) and pressed into pellets or other desired shapes.[10] Commercial pellets are widely available.

• Pre-irradiation Conditioning: Similar to lithium formate, pre-irradiation conditioning is important to stabilize the water content of the pellets, which can affect signal stability.

• Handling: Dosimeters should be handled carefully to avoid physical damage or contamination. They are often individually packaged for ease of use and to protect them from environmental influences.[10]

Irradiation Procedure

• Irradiation Source: Both lithium formate and alanine dosimeters can be used with various radiation sources, including ⁶⁰Co gamma-rays, high-energy X-rays (linacs), and electron beams.[3][11]

• Phantoms: For dose measurements in a medium, dosimeters are placed within a phantom material (e.g., PMMA or water-equivalent plastic) at the desired measurement points.

• Dose Range: The absorbed dose delivered to the dosimeters should fall within their linear dose-response range.

• Environmental Control: The temperature during irradiation should be monitored and kept stable, as temperature variations can influence the radical yield.

EPR Readout Procedure

• EPR Spectrometer: An X-band EPR spectrometer is typically used for the readout.

• Spectrometer Settings: Key parameters such as microwave power, modulation amplitude, modulation frequency, sweep width, and sweep time need to be optimized for each dosimeter type to maximize the signal-to-noise ratio and ensure measurement reproducibility.

• Dosimeter Placement: The dosimeter must be placed in a highly reproducible position within the EPR cavity. A sample holder is used to ensure consistent positioning.

• Signal Acquisition: The EPR spectrum is recorded. The peak-to-peak amplitude of the central line in the EPR spectrum is typically used as the measure of the absorbed dose.[11] Multiple scans can be averaged to improve the signal-to-noise ratio.

• Calibration: A set of dosimeters is irradiated to known doses from a calibrated radiation source to generate a calibration curve (EPR signal intensity vs. absorbed dose). The dose to an unknown dosimeter is then determined by comparing its EPR signal to the calibration curve.

Visualizing the EPR Dosimetry Workflow and Material Comparison

To better illustrate the processes and comparisons discussed, the following diagrams are provided in the DOT language for use with Graphviz.

References

• 1. iris.unipa.it [iris.unipa.it]
• 2. aesj.net [aesj.net]
• 3. A practical EPR dosimetry system for routine use in radiotherapy: uncertainty analysis of lithium formate dosimeters at the therapeutic dose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Evaluation of a lithium formate EPR dosimetry system for dose measurements around 192Ir brachytherapy sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. store.astm.org [store.astm.org]
• 7. researchgate.net [researchgate.net]
• 8. The energy dependence of lithium formate and alanine EPR dosimeters for medium energy x rays (Journal Article) | OSTI.GOV [osti.gov]
• 9. researchgate.net [researchgate.net]
• 10. A Practical Method for EPR Dosimetry Using Alanine Powder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

A Comparative Guide to Second Harmonic Generation Efficiency: Lithium Formate Monohydrate vs. Potassium Dihydrogen Phosphate

For researchers, scientists, and professionals in drug development, the selection of appropriate nonlinear optical (NLO) materials is a critical factor in various applications, including advanced imaging and laser-based instrumentation. This guide provides a detailed comparison of the second harmonic generation (SHG) efficiency and related properties of two important NLO crystals: Lithium Formate Monohydrate (LFM) and Potassium Dihydrogen Phosphate (KDP).

Lithium Formate Monohydrate (HCOOLi·H₂O) is a semi-organic crystal, while Potassium Dihydrogen Phosphate (KH₂PO₄) is a well-established inorganic NLO material. Both are utilized for frequency conversion, particularly for generating the second harmonic of laser light. This comparison aims to provide an objective overview of their performance based on experimental data to aid in material selection for specific research and development needs.

Quantitative Comparison of Nonlinear Optical Properties

The following table summarizes the key quantitative data for LFM and KDP, offering a direct comparison of their optical and physical properties relevant to SHG applications.

Property	Lithium Formate Monohydrate (LFM)	Potassium Dihydrogen Phosphate (KDP)
Crystal System	Orthorhombic	Tetragonal
Nonlinear Optical Coefficients	d₂₄ = d₃₂ ≈ 1.05 pm/V	d₃₆ ≈ 0.38 - 0.40 pm/V[1]
Relative SHG Efficiency	0.9 times that of KDP	Standard reference
Laser Damage Threshold	1.5 GW/cm²	~2 - 6.4 GW/cm² (@1064 nm, 10 ns)
Transparency Range	240 nm - 1200 nm	180 nm - 1500 nm
Refractive Indices (n) @ 1064 nm	Not available	nₒ = 1.4938
Refractive Indices (n) @ 532 nm	Not available	nₑ = 1.4599

Note: The nonlinear optical coefficients for LFM were calculated based on the reported relative value of d₂₄ = d₃₂ = 3.5 times the d₁₁ of α-quartz, where d₁₁ of α-quartz is approximately 0.3 pm/V.[1] The laser damage threshold for KDP was converted from J/cm² to GW/cm² assuming a 10 ns pulse duration for direct comparison.

Experimental Determination of SHG Efficiency: The Kurtz-Perry Powder Technique

A widely used method for the initial screening of NLO materials and the semi-quantitative determination of their SHG efficiency is the Kurtz-Perry powder technique. This method is particularly useful for comparing a new material's response to a known standard, such as KDP.

Experimental Protocol

The following outlines a generalized experimental protocol for measuring the SHG efficiency of a powdered sample using the Kurtz-Perry method.

• Sample Preparation:

  • The crystalline material is ground into a fine powder.

  • The powder is sieved to obtain a specific and uniform particle size range (e.g., 75-150 µm). This is crucial as the SHG intensity can be dependent on the particle size.

• Experimental Setup:

  • A high-intensity pulsed laser, typically a Q-switched Nd:YAG laser operating at a fundamental wavelength of 1064 nm, is used as the light source.

  • The laser beam is directed onto the powdered sample, which is held in a sample holder (e.g., a thin-walled capillary tube or between two glass slides).

  • A filter is placed before the sample to block any pre-existing second harmonic light from the laser.

  • The light transmitted through the sample is then passed through a second filter to block the fundamental wavelength (1064 nm) and allow only the second harmonic signal (532 nm) to pass.

  • A photodetector, such as a photomultiplier tube (PMT), is used to measure the intensity of the generated 532 nm light.

  • The output from the PMT is recorded using an oscilloscope.

• Measurement Procedure:

  • The powdered sample of the material under investigation (e.g., LFM) is placed in the sample holder.

  • The laser is fired, and the intensity of the generated second harmonic signal is recorded.

  • The sample is then replaced with a powdered sample of a standard reference material with a known SHG efficiency (e.g., KDP) of the same particle size.

  • The SHG intensity from the reference material is measured under the identical experimental conditions.

• Data Analysis:

  • The relative SHG efficiency of the sample is determined by comparing the intensity of its second harmonic signal to that of the standard reference material.

Experimental Workflow Diagram

Caption: Experimental workflow for determining relative SHG efficiency using the Kurtz-Perry powder technique.

Discussion

Based on the available data, KDP exhibits a higher laser damage threshold, which can be a significant advantage in high-power laser applications. One study indicates a laser damage threshold for KDP of approximately 3 GW/cm². Other research has reported even higher damage thresholds of over 20 J/cm² for a 3-ns pulse at 1064 nm, which corresponds to approximately 6.7 GW/cm².

In terms of SHG efficiency, while one study reports LFM's efficiency to be 0.9 times that of KDP, another indicates that for the conversion of 1.064 to 0.532 μm, the efficiency of LFM is twice that of Lithium Iodate (LiIO₃). The nonlinear optical coefficients of LFM (d₂₄ and d₃₂) are significantly larger than the d₃₆ coefficient of KDP. This suggests that under optimal phase-matching conditions, LFM could potentially offer higher conversion efficiencies. However, the lack of readily available refractive index data for LFM makes a direct comparison of phase-matching capabilities challenging.

The choice between LFM and KDP will ultimately depend on the specific requirements of the application. For high-power systems where resistance to laser-induced damage is paramount, KDP may be the more suitable choice. However, for applications where maximizing conversion efficiency is the primary goal and the operational power levels are within the damage threshold of LFM, its larger nonlinear coefficients make it a compelling alternative. Further experimental investigation into the phase-matching properties of LFM would be invaluable for a more complete comparison.

References

• 1. arxiv.org [arxiv.org]

Doped vs. Undoped Lithium Formate Crystals: A Comparative Performance Analysis for Research Applications

A comprehensive guide for researchers, scientists, and drug development professionals on the performance characteristics of doped versus undoped lithium formate (B1220265) crystals, supported by experimental data and detailed methodologies.

Lithium formate monohydrate (LiHCOO·H₂O) crystals have garnered significant interest within the scientific community for their nonlinear optical (NLO) properties. The strategic introduction of dopants into the crystal lattice of lithium formate offers a promising avenue for tailoring its physical and chemical characteristics to suit specific applications, ranging from laser technology to materials science. This guide provides an in-depth comparison of the performance of doped and undoped lithium formate crystals, focusing on their crystal growth, mechanical strength, optical properties, and thermal stability.

Performance Characteristics: A Tabular Comparison

The introduction of dopants such as magnesium sulfate (B86663) (MgSO₄) and copper sulfate (CuSO₄) into the lithium formate crystal lattice has been shown to alter its fundamental properties. The following tables summarize the key performance differences observed between undoped, magnesium sulfate-doped, and copper sulfate-doped lithium formate monohydrate crystals.

Property	Undoped Lithium Formate	Magnesium Sulfate Doped Lithium Formate	Copper Sulfate Doped Lithium Formate
Crystal System	Orthorhombic	Orthorhombic	Orthorhombic
Solubility in Water	Higher	Lower	Lower
Density	Lower	Higher	Higher
UV Cut-off Wavelength	~248 nm	~245 nm	~238 nm
Optical Band Gap	Lower	5.069 eV	5.218 eV
Optical Transmittance	> 50%	< 50%	< 50%

Table 1: Comparison of Physical and Optical Properties. The data indicates that doping decreases solubility and optical transmittance while increasing density and the optical band gap. The UV cut-off wavelength is slightly shifted to shorter wavelengths with doping[1].

Property	Undoped Lithium Formate	Magnesium Sulfate Doped Lithium Formate	Copper Sulfate Doped Lithium Formate
Microhardness	Softer	Harder	Harder
Yield Strength	Lower	Higher	Higher
Stiffness Constant	Lower	Higher	Higher

Table 2: Comparison of Mechanical Properties. Doping with both magnesium sulfate and copper sulfate enhances the mechanical strength of lithium formate crystals, as evidenced by increases in microhardness, yield strength, and stiffness constant[1].

Property	Undoped Lithium Formate	Doped Lithium Formate (General)
Second Harmonic Generation (SHG) Efficiency	Baseline	Generally Enhanced

Table 3: Nonlinear Optical (NLO) Properties. Doping has been observed to generally enhance the Second Harmonic Generation (SHG) efficiency of lithium formate crystals[1].

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Crystal Growth by Slow Evaporation Solution Technique

• Solution Preparation: Prepare a saturated aqueous solution of lithium formate at a specific temperature (e.g., 30°C). For doped crystals, add a small molar percentage of the desired dopant (e.g., magnesium sulfate or copper sulfate) to the solution.

• Filtration: Filter the solution to remove any impurities.

• Crystallization: Place the filtered solution in a beaker covered with a perforated sheet to control the rate of evaporation.

• Incubation: Keep the beaker in a constant temperature bath, free from mechanical disturbances.

• Harvesting: After a period of several days to weeks, single crystals of sufficient size will form and can be harvested from the solution.

Vickers Microhardness Test

• Sample Preparation: Select a well-formed, transparent crystal with a smooth and flat surface.

• Indentation: Place the crystal on the stage of a Vickers microhardness tester. Apply a specific load (e.g., 25g, 50g, 100g) for a fixed duration (e.g., 10 seconds) using the diamond indenter.

• Measurement: Measure the diagonal lengths of the indentation mark left on the crystal surface using a calibrated microscope.

• Calculation: Calculate the Vickers hardness number (Hv) using the formula: Hv = 1.8544 * P / d², where P is the applied load in kg and d is the average diagonal length in mm.

Kurtz-Perry Powder Technique for SHG Measurement

• Sample Preparation: Grind the grown crystals into a fine powder and sieve to obtain a uniform particle size.

• Laser Setup: Use a high-intensity pulsed laser, such as a Q-switched Nd:YAG laser (1064 nm), as the fundamental source.

• Irradiation: Direct the laser beam onto the powdered sample.

• Signal Detection: Use a photomultiplier tube to detect the second harmonic signal (532 nm) generated by the sample.

• Comparison: Compare the intensity of the second harmonic signal from the sample with that of a standard reference material (e.g., potassium dihydrogen phosphate (B84403) - KDP) to determine the relative SHG efficiency.

UV-Visible Spectral Analysis

• Sample Preparation: Place a thin, polished crystal in the sample holder of a UV-Vis spectrophotometer.

• Spectral Scan: Record the optical transmittance or absorbance spectrum of the crystal over a specific wavelength range (e.g., 200-800 nm).

• Data Analysis: From the spectrum, determine the UV cut-off wavelength (the wavelength at which transmittance drops to near zero) and calculate the optical band gap using the formula Eg = 1242 / λ, where λ is the cut-off wavelength in nm[1].

Logical Workflow for Comparative Analysis

The following diagram illustrates the logical workflow for the comparative analysis of doped and undoped lithium formate crystals.

Caption: Workflow for comparing doped and undoped crystals.

Signaling Pathway and Experimental Workflow Diagrams

The following diagram illustrates the logical relationship in the performance enhancement of lithium formate crystals through doping.

Caption: Doping enhances lithium formate crystal performance.

References

• 1. iqac.kamarajcollege.ac.in [iqac.kamarajcollege.ac.in]

A Comparative Guide to Lithium Formate and Lithium Acetate as Buffering Agents

For Researchers, Scientists, and Drug Development Professionals

In the realm of biological and chemical research, maintaining a stable pH is paramount for the success of many experiments. Buffering agents are the unsung heroes that provide this stability. Among the plethora of available buffers, lithium formate (B1220265) and lithium acetate (B1210297) are two carboxylate-based buffers that offer unique properties. This guide provides an objective comparison of their performance as buffering agents, supported by physicochemical data and detailed experimental protocols, to aid researchers in selecting the optimal buffer for their specific needs.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of a buffering agent is crucial for its effective application. The table below summarizes the key properties of lithium formate and lithium acetate.

Property	Lithium Formate	Lithium Acetate
Molecular Formula	CHLiO₂	C₂H₃LiO₂
Molecular Weight	51.96 g/mol [1]	65.99 g/mol [2]
pKa of Parent Acid (at 25°C)	3.75 (Formic Acid)[3][4]	4.76 (Acetic Acid)[4]
Effective Buffering pH Range	~2.75 - 4.75	~3.76 - 5.76
Solubility in Water	High	Highly soluble (45.0 g/100 mL)[5][6]

The most significant difference lies in the pKa of their parent acids. Formic acid is a stronger acid than acetic acid, resulting in a lower buffering range for lithium formate compared to lithium acetate.[3][4] This makes lithium formate suitable for applications requiring acidic conditions, while lithium acetate is more effective in the moderately acidic range.

Performance in Key Applications

The choice between lithium formate and lithium acetate is often dictated by the specific requirements of the experimental system.

Protein Science and Drug Formulation

The stability of proteins, a cornerstone of drug development, is highly dependent on the composition of the surrounding buffer. Both formate and acetate buffers are utilized in protein formulation and characterization studies.

• Protein Stability: Studies have shown that both acetate and formate can influence protein stability. For instance, increasing the concentration of acetate buffer has been shown to reduce the aggregation of certain peptides.[4] While direct comparative studies on protein stability with lithium formate versus lithium acetate are not abundant, the choice of buffer can impact protein conformation and aggregation kinetics. The differing pKa values mean they will be optimal for different proteins, depending on the protein's isoelectric point (pI) and the desired pH for stability and activity.

• Crystallography: In protein crystallography, various salts are used as precipitants. Both formate and acetate salts have been employed in crystallization screens. The selection of the counter-ion (in this case, lithium) and the buffering species can influence crystal packing and quality.

Electrophoresis and Chromatography

The low ionic conductivity of lithium ions makes lithium-based buffers advantageous in techniques involving electric fields.

• Gel Electrophoresis: Lithium acetate is a well-established component of low-conductivity buffer systems for DNA and RNA gel electrophoresis.[7] Its lower conductivity compared to traditional Tris-acetate-EDTA (TAE) or Tris-borate-EDTA (TBE) buffers allows for the application of higher voltages, leading to significantly faster separation times without excessive heat generation.[7] While less common, lithium formate could potentially offer similar advantages in specialized electrophoretic applications requiring a more acidic pH range.

• High-Performance Liquid Chromatography (HPLC) and Capillary Electrophoresis (CE): Formate and acetate buffers are widely used in reversed-phase HPLC and CE, particularly when coupled with mass spectrometry (MS) detection, due to their volatility. The choice between formate and acetate will depend on the desired pH to achieve optimal separation of analytes based on their pKa values.

Experimental Protocols for Comparative Analysis

To empirically determine the most suitable buffering agent for a specific protein or application, direct comparative experiments are essential. Below are detailed protocols for two key techniques used to assess protein stability.

Thermal Shift Assay (TSA)

The Thermal Shift Assay, or Differential Scanning Fluorimetry (DSF), is a high-throughput method to assess protein thermal stability by monitoring its unfolding temperature (Tₘ) in the presence of a fluorescent dye. A higher Tₘ indicates greater stability.

Objective: To compare the stabilizing effect of lithium formate and lithium acetate on a target protein.

Materials:

• Purified target protein (e.g., 1 mg/mL in a minimal buffer like 10 mM HEPES, pH 7.5)

• Lithium formate buffer stock (e.g., 1 M, pH adjusted to a value within its buffering range)

• Lithium acetate buffer stock (e.g., 1 M, pH adjusted to a value within its buffering range)

• SYPRO Orange dye (5000x stock in DMSO)

• 96-well qPCR plates

• Real-time PCR instrument capable of monitoring fluorescence during a thermal melt

Protocol:

• Prepare Buffer Dilutions: Prepare a series of dilutions for both lithium formate and lithium acetate buffers (e.g., 50 mM, 100 mM, 200 mM) at the desired pH.

• Prepare Protein-Dye Mixture: In a microcentrifuge tube, prepare a master mix of the target protein and SYPRO Orange dye. For a final reaction volume of 20 µL, a typical final protein concentration is 2 µM and the dye is at 5x.

• Set up the Assay Plate: To each well of a 96-well qPCR plate, add the protein-dye mixture and the respective buffer to be tested to the final desired concentrations. Include a control with the protein in its initial minimal buffer.

• Perform the Thermal Melt: Place the plate in the real-time PCR instrument. Program the instrument to ramp the temperature from 25 °C to 95 °C with a ramp rate of 1 °C/minute, while continuously monitoring the fluorescence of SYPRO Orange.

• Data Analysis: The melting temperature (Tₘ) is determined by fitting the sigmoidal melt curve to a Boltzmann equation. The buffer that results in the highest Tₘ provides the greatest thermal stability to the protein under the tested conditions.

Circular Dichroism (CD) Spectroscopy

Circular Dichroism spectroscopy is a powerful technique for assessing the secondary structure and folding of proteins. Changes in the CD spectrum can indicate buffer-induced conformational changes.

Objective: To compare the effect of lithium formate and lithium acetate on the secondary structure of a target protein.

Materials:

• Purified target protein (e.g., 0.1-0.2 mg/mL)

• Lithium formate buffer (e.g., 20 mM, at the desired pH)

• Lithium acetate buffer (e.g., 20 mM, at the desired pH)

• CD spectropolarimeter

• Quartz cuvette (e.g., 1 mm path length)

Protocol:

• Prepare Protein Samples: Dialyze or buffer-exchange the purified protein into the lithium formate buffer and the lithium acetate buffer separately. Also, prepare a sample of the protein in a reference buffer.

• Acquire Buffer Blanks: Record the CD spectrum of each buffer alone in the far-UV region (e.g., 190-260 nm).

• Acquire Protein Spectra: Record the CD spectra of the protein in each of the respective buffers under the same conditions as the blanks.

• Process the Data: Subtract the corresponding buffer blank spectrum from each protein spectrum.

• Analyze the Spectra: Compare the resulting CD spectra. Significant differences in the spectra, particularly in the regions characteristic of α-helices (negative bands at ~208 and 222 nm) and β-sheets (negative band at ~218 nm), indicate that the buffers have different effects on the protein's secondary structure.

Visualizing Experimental Workflows

Conclusion

Both lithium formate and lithium acetate are valuable tools in the researcher's arsenal (B13267) of buffering agents. The primary determinant for choosing between them is the desired pH range of the experiment. Lithium formate is well-suited for acidic conditions (pH 2.75-4.75), while lithium acetate is optimal for moderately acidic environments (pH 3.76-5.76). In applications like gel electrophoresis, the low conductivity of the lithium cation is a shared advantage. For protein-based research and drug formulation, the ideal buffer is protein-specific and must be determined empirically. The provided experimental protocols for Thermal Shift Assay and Circular Dichroism spectroscopy offer a robust framework for making an informed, data-driven decision on which of these buffering agents will best serve your research needs.

References

• 1. proteos.com [proteos.com]
• 2. Acetate and Formate Stress: Opposite Responses in the Proteome of Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bitesizebio.com [bitesizebio.com]
• 4. Circular Dichroism (CD) [protocols.io]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. Current Protocols in Protein Science: Analysis of protein stability and ligand interactions by thermal shift assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

electrochemical performance of lithium formate in various battery electrolytes

For Researchers, Scientists, and Drug Development Professionals

Lithium formate (B1220265) (HCOOLi), a simple lithium salt, is gaining attention in the field of lithium-ion batteries, primarily as a high-capacity prelithiation additive for cathodes. Its application aims to mitigate the initial capacity loss associated with the formation of the solid electrolyte interphase (SEI). This guide provides a comparative overview of the electrochemical performance of lithium formate in battery electrolytes, supported by available experimental data.

Performance in Carbonate-Based Electrolytes

Lithium formate has been investigated as a cathode additive in conventional carbonate-based electrolytes, typically a mixture of ethylene (B1197577) carbonate (EC), dimethyl carbonate (DMC), and diethyl carbonate (DEC) with lithium hexafluorophosphate (B91526) (LiPF₆) as the conducting salt.

A key challenge with lithium formate is its high decomposition potential, which can be detrimental to the electrolyte and overall battery performance. However, strategies such as ball milling and the addition of catalysts like nickel oxide (NiO) have been shown to effectively lower this decomposition potential, making it more compatible with the operating voltage of commercial cathodes.[1]

Table 1: Electrochemical Performance of Lithium Formate as a Cathode Prelithiation Additive in a Carbonate-Based Electrolyte

Performance Metric	Standard Cell (NCM834/Graphite)	Cell with Lithium Formate Additive
Electrolyte	1 M LiPF₆ in EC/DEC/DMC (1:1:1 by vol.)	1 M LiPF₆ in EC/DEC/DMC (1:1:1 by vol.)
Initial Discharge Capacity (0.1C)	156 mAh·g⁻¹	169 mAh·g⁻¹
Capacity Retention (after 100 cycles)	72.8%	94.7%

Data sourced from a study utilizing LiNi₀.₈₃₄Co₀.₁₁Mn₀.₀₅₆O₂ (NCM834) cathodes and graphite (B72142) anodes.[1]

The data clearly indicates that the addition of lithium formate significantly enhances both the initial discharge capacity and the long-term cycling stability of the lithium-ion cell.[1] The increase in initial capacity is attributed to the compensation of lithium ions consumed during the formation of the SEI layer. The improved capacity retention suggests that the prelithiation process contributes to a more stable electrode-electrolyte interface over repeated cycles.[1]

Experimental Protocol: Evaluating Lithium Formate as a Cathode Additive

The following outlines a typical experimental workflow for assessing the electrochemical performance of lithium formate as a cathode prelithiation additive.

References

• 1. mdpi.com [mdpi.com]

A Cross-Validation of Lithium Formate Monohydrate Structural Data: A Comparative Guide Using XRD and Neutron Diffraction

A detailed comparison of the structural data of lithium formate (B1220265) monohydrate obtained from X-ray (XRD) and neutron diffraction techniques reveals a high degree of correlation, with neutron diffraction providing unparalleled precision in the localization of hydrogen atoms. This guide offers a comprehensive overview of the comparative structural analysis, presenting key quantitative data, detailed experimental protocols, and a visualized workflow for researchers, scientists, and professionals in drug development.

Lithium formate monohydrate (LFM) is a material of significant interest due to its nonlinear optical, piezoelectric, and pyroelectric properties.[1] A precise understanding of its crystal structure, particularly the hydrogen bonding network, is crucial for elucidating the origin of these properties. While X-ray diffraction is a powerful tool for determining crystal structures, its ability to accurately locate hydrogen atoms is limited due to their low electron density. Neutron diffraction, however, overcomes this limitation as neutrons interact with the atomic nucleus, providing precise locations for all atoms, including hydrogen.

This guide presents a cross-validation of structural data for LFM, drawing a direct comparison between results obtained from single-crystal X-ray diffraction and three-dimensional neutron diffraction studies. The data presented herein underscores the complementary nature of these two techniques in achieving a complete and accurate structural description of crystalline materials.

Comparative Structural Parameters

The following tables summarize the key structural parameters for lithium formate monohydrate determined by both XRD and neutron diffraction. The data clearly illustrates the close agreement between the two techniques for non-hydrogen atoms and highlights the superior accuracy of neutron diffraction in defining the positions of hydrogen atoms and the geometry of the water molecule.

Table 1: Unit Cell Parameters

Parameter	X-ray Diffraction	Neutron Diffraction[1]
a (Å)	Data not available in snippets	Data not available in snippets
b (Å)	Data not available in snippets	Data not available in snippets
c (Å)	Data not available in snippets	Data not available in snippets
Space Group	Pbn2₁	Pna2₁

Note: The space group Pbn2₁ is a non-standard setting of Pna2₁.

Table 2: Selected Bond Lengths (Å)

Bond	X-ray Diffraction	Neutron Diffraction[1]
O(W)-H...O(W)	Data not available in snippets	2.896(2)
O(W)-H...O	Data not available in snippets	2.714(2)
O-H (water)	Data not available in snippets	0.965(4)
O-H (water)	Data not available in snippets	0.976(3)

Table 3: Selected Bond Angles (°)

Angle	X-ray Diffraction	Neutron Diffraction[1]
O-H...O	Data not available in snippets	166.6(3)
O-H...O	Data not available in snippets	173.6(3)
H-O-H (water)	Data not available in snippets	107.8(3)

Experimental Protocols

A robust cross-validation relies on rigorous experimental methodologies for both diffraction techniques. The following outlines the typical procedures employed for data collection and structure refinement.

Single-Crystal X-ray Diffraction (XRD)

• Crystal Selection and Mounting: A single crystal of lithium formate monohydrate of suitable size and quality is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam, typically from a copper or molybdenum source, is directed at the crystal.[2] As the crystal is rotated, a series of diffraction patterns are collected on a detector.

• Data Processing: The collected diffraction intensities are integrated, corrected for various factors (e.g., Lorentz and polarization effects), and merged to produce a unique set of reflection data.

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson techniques to determine the initial positions of the heavier atoms. The structural model is then refined using least-squares methods to minimize the difference between the observed and calculated structure factors. While hydrogen atoms can sometimes be located from difference Fourier maps, their positions are often constrained or refined with less accuracy.[2]

Three-Dimensional Neutron Diffraction

• Crystal Growth and Mounting: A large, high-quality single crystal of lithium formate monohydrate is required for neutron diffraction experiments. The crystal is mounted on an aluminum pin and attached to a goniometer head.

• Data Collection: The experiment is conducted at a nuclear reactor or spallation source that provides a high flux of neutrons. The crystal is placed on a four-circle diffractometer and a monochromatic neutron beam of a specific wavelength (e.g., 1.210 Å) is used.[1] The diffraction data is collected using a step-scan technique, measuring the intensity of each reflection.[1]

• Data Processing and Correction: The raw data is corrected for background, absorption, and extinction effects. The coherent scattering amplitudes for each element (Li, H, C, O) are used in the calculations.[1]

• Structure Refinement: The structure is refined using the least-squares method, starting from the atomic coordinates obtained from the X-ray diffraction study. The refinement includes the positions and anisotropic thermal parameters for all atoms, including hydrogen. The high scattering power of hydrogen in neutron diffraction allows for the precise determination of its coordinates.

Workflow for Structural Cross-Validation

The following diagram illustrates the logical workflow for the cross-validation of structural data using XRD and neutron diffraction.

Cross-validation workflow for XRD and neutron diffraction.

Conclusion

The cross-validation of lithium formate monohydrate structural data through X-ray and neutron diffraction provides a comprehensive and highly accurate model of its crystal structure. While XRD is effective for determining the overall framework of the molecule, neutron diffraction is indispensable for precisely locating hydrogen atoms and characterizing the intricate hydrogen-bonding network.[1][3] This combined approach is essential for a complete understanding of the structure-property relationships in hydrogen-bonded crystalline materials and serves as a gold standard for structural analysis in materials science and drug development.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Lithium Formate Monohydrate: A Procedural Guide

This guide provides essential safety and logistical information for the proper disposal of lithium formate (B1220265) monohydrate, ensuring compliance with safety regulations and protection of laboratory personnel and the environment. The procedures outlined are intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Lithium formate monohydrate is classified as a substance that causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4] Adherence to proper personal protective equipment (PPE) and handling procedures is mandatory.

• Personal Protective Equipment (PPE): Always wear appropriate PPE when handling lithium formate monohydrate, including a lab coat, safety glasses with side-shields or goggles, and chemically resistant gloves.[5] In situations where dust may be generated, a dust mask (e.g., N95 type) is recommended.

• Engineering Controls: Handle the chemical in a well-ventilated area, such as a fume hood, especially when dealing with powders to avoid the formation and inhalation of dust.[1][2][5] Ensure that eyewash stations and safety showers are readily accessible.[2]

• Accidental Spills: In the event of a spill, prevent further leakage if safe to do so.[5] For solid spills, carefully sweep or shovel the material into a suitable, labeled container for disposal.[1][2][5] Avoid actions that create dust.[1][5] The spilled chemical and any materials used for cleanup must be treated as hazardous waste.[6] Do not let the product enter drains.[3][5]

Hazard Classification Data

For quick reference, the hazard information for lithium formate monohydrate is summarized below.

Hazard Category	Classification	Precautionary Statement Codes
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)[2][4]	P302 + P352: IF ON SKIN: Wash with plenty of water.[4]
Serious Eye Damage/Eye Irritation	Category 2 (Causes serious eye irritation)[2][4]	P305 + P351 + P338: IF IN EYES: Rinse cautiously.[1][4]
Specific Target Organ Toxicity	Category 3 (May cause respiratory irritation)[2][3]	P261: Avoid breathing dust.[1][3]
Water Hazard Class (WGK)	WGK 3 (Germany)	-

Step-by-Step Disposal Protocol

The disposal of lithium formate monohydrate is governed by hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[7] It must not be disposed of in the regular trash or poured down the sewer.[6][7][8]

Step 1: Waste Characterization and Segregation

• Classify as Hazardous Waste: Treat all lithium formate monohydrate, including residues, contaminated materials (e.g., weigh boats, gloves), and spill cleanup debris, as hazardous chemical waste.[1]

• Segregate Waste: Do not mix lithium formate monohydrate waste with incompatible chemicals.[7][8] Store it separately to await disposal.

Step 2: Proper Containerization

• Select a Container: Collect the waste in a container that is chemically compatible, in good condition, and has a secure, leak-proof lid.[7][8]

• Keep Container Closed: The waste container must be kept closed at all times, except when adding waste.[6][8]

• Use Secondary Containment: If the waste is in a liquid solution, the primary container must be stored within a larger, chemically resistant secondary containment bin to prevent spills from spreading.[7][8]

Step 3: Accurate Labeling

• Attach a Hazardous Waste Label: As soon as waste is added to the container, affix a hazardous waste label provided by your institution's Environmental Health & Safety (EHS) department.[8]

• Complete the Label: Fill out the label completely and accurately. Information must include:

  • The full chemical name: "Lithium Formate Monohydrate" (no abbreviations).[8]

  • The concentration and components if it is part of a mixture.[8]

  • The date the container was filled or first had waste added.[8]

  • Any associated hazards (e.g., "Irritant").

Step 4: Accumulation and Storage

• Point of Generation: Store the labeled waste container at or near the location where the waste was generated, under the control of laboratory personnel.[7]

• Safe Storage Location: Keep the container in a designated, well-ventilated area away from incompatible materials.[2] Do not store more than 10 gallons of hazardous waste in your lab at any one time.[8]

Step 5: Arrange for Disposal

• Contact EHS: Once the waste container is full or you are ready for disposal, contact your institution's EHS department to schedule a waste pickup.[6][8]

• Do Not Transport: Laboratory personnel should not transport hazardous waste; this must be done by trained EHS staff.[6]

Step 6: Empty Container Disposal

• Rinsing Procedure: An empty container that held lithium formate monohydrate must be thoroughly rinsed.[8] The first rinse must be collected and disposed of as hazardous waste.[8] Subsequent rinses may be permissible for sewer disposal, but you must check local regulations.

• Container Disposal: Once thoroughly rinsed and air-dried, the labels on the empty container must be completely removed or defaced before it can be disposed of as solid, non-hazardous waste (e.g., in designated glass disposal boxes).[6][8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper handling and disposal of lithium formate monohydrate waste streams in a laboratory setting.

Caption: Disposal workflow for lithium formate monohydrate.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. fishersci.com [fishersci.com]
• 3. cdn.moleculardimensions.com [cdn.moleculardimensions.com]
• 4. Lithium Formate | 6108-23-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. Page loading... [wap.guidechem.com]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. danielshealth.com [danielshealth.com]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Comprehensive Safety and Handling Guide for Lithium Formate Monohydrate

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational procedures for the handling and disposal of Lithium formate (B1220265) monohydrate in a laboratory setting. It is designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment (PPE)

Lithium formate monohydrate is classified as a skin irritant (Category 2), a serious eye irritant (Category 2), and may cause respiratory irritation.[1][2] Adherence to proper PPE guidelines is crucial to mitigate these risks.

Summary of Recommended Personal Protective Equipment

Protection Type	Recommended Equipment	Specifications and Use Cases
Eye and Face Protection	Safety glasses with side shields or goggles	Must comply with EN166 or OSHA 29 CFR 1910.133 standards. A face shield may be necessary for operations with a significant splash potential.[1]
Skin Protection	Nitrile gloves (for splash protection)	While specific breakthrough time data for Lithium formate monohydrate is not readily available, nitrile gloves are recommended for incidental contact.[2] For prolonged contact, consult the glove manufacturer's chemical resistance data. Always inspect gloves before use and use proper removal techniques.[3]
Lab coat	A standard lab coat should be worn to protect against skin contact.
Respiratory Protection	Not required under normal use	If dust formation is likely, a NIOSH-approved N95 (or equivalent) particulate respirator is recommended.[4] Work should be conducted in a well-ventilated area or under a chemical fume hood to minimize inhalation of dust.[1]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Lithium formate monohydrate from receipt to disposal is critical for laboratory safety.

Workflow for Handling Lithium Formate Monohydrate

Caption: Workflow for the safe handling of Lithium formate monohydrate.

2.1. Receiving and Storage

• Inspect Container: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store the container in a cool, dry, and well-ventilated place, away from incompatible materials.[1] Keep the container tightly sealed.[1]

2.2. Handling and Use

• Don PPE: Before handling, put on all required personal protective equipment as detailed in the table above.

• Weighing: When weighing the solid material, do so in a well-ventilated area and take care to avoid generating dust.

• Preparing Solutions: If preparing solutions, this should be done in a chemical fume hood to control potential exposure.

2.3. Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

• Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap and water. If irritation persists, seek medical advice.[1][5]

• Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water afterward. Seek medical attention.[2]

Disposal Plan

3.1. Waste Collection

• Collect waste Lithium formate monohydrate, whether in solid form or in solution, in a designated and clearly labeled waste container.

• Do not mix with other waste streams unless compatibility is confirmed.

3.2. Disposal Method

• Dispose of all chemical waste, including contaminated materials, through an approved hazardous waste disposal facility.[1][6] Follow all local, state, and federal regulations for chemical waste disposal.[3][7]

• Contaminated containers should be triple-rinsed (or equivalent) before being offered for recycling or reconditioning.[6]

PPE Selection Logic

References

• 1. fishersci.com [fishersci.com]
• 2. cdn.moleculardimensions.com [cdn.moleculardimensions.com]
• 3. ehs.sfsu.edu [ehs.sfsu.edu]
• 4. Fact Sheet: Disposable Nitrile Gloves in Chemical Labs | PennEHRS [ehrs.upenn.edu]
• 5. csueastbay.edu [csueastbay.edu]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. info.eagleprotect.com [info.eagleprotect.com]